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Core Science & Biosynthesis

Foundational

thermodynamic properties of 1-tetradecyl-3-methylimidazolium ionic liquids

An In-Depth Technical Guide to the Thermodynamic Properties of 1-Tetradecyl-3-methylimidazolium ([C₁₄MIM]) Ionic Liquids Introduction: Beyond the Archetype of "Green Solvents" Ionic liquids (ILs) have firmly established...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Properties of 1-Tetradecyl-3-methylimidazolium ([C₁₄MIM]) Ionic Liquids

Introduction: Beyond the Archetype of "Green Solvents"

Ionic liquids (ILs) have firmly established themselves as a cornerstone of modern chemical research, lauded for their negligible vapor pressure, high thermal stability, and tunable physicochemical properties.[1] Among the vast library of available ILs, those featuring a 1-alkyl-3-methylimidazolium cation are arguably the most studied.[1][2] This guide moves beyond the common short-alkyl-chain variants to provide a detailed exploration of 1-tetradecyl-3-methylimidazolium ([C₁₄MIM]) based ionic liquids.

The presence of a long C₁₄ alkyl chain imparts unique characteristics, positioning these molecules at the fascinating interface between traditional ionic liquids and amphiphilic surfactants.[3] Their thermodynamic properties are not merely academic data points; they are critical parameters that dictate their performance in advanced applications, from drug delivery and biocatalysis to their use as potent antibiofilm agents and asphaltene dispersants.[4][5][6] Understanding these properties is paramount for researchers, scientists, and drug development professionals aiming to harness the full potential of these "designer solvents."

This guide provides a comprehensive analysis of the core thermodynamic properties of [C₁₄MIM] ionic liquids, grounded in authoritative data. We will delve into the causal relationships between molecular structure and macroscopic behavior and present validated experimental protocols for their characterization, ensuring a robust framework for both fundamental research and practical application.

Chapter 1: The Molecular Architecture of [C₁₄MIM] Ionic Liquids and its Impact on Thermodynamic Behavior

The thermodynamic profile of a [C₁₄MIM] ionic liquid is a direct consequence of its molecular structure and the complex interplay of intermolecular forces. The molecule can be deconstructed into three key components: the imidazolium headgroup, the long tetradecyl chain, and the counter-anion.

  • The Imidazolium Headgroup: This planar, aromatic ring is the locus of the positive charge. The delocalized charge and potential for π-π stacking and hydrogen bonding (particularly at the C2 position) contribute significantly to the cohesive energy of the liquid.[7][8]

  • The Tetradecyl Alkyl Chain (C₁₄H₂₉): This long, nonpolar tail is the defining feature of [C₁₄MIM] ILs. It introduces strong van der Waals interactions, which heavily influence properties like viscosity and density.[7] With sufficient chain length, these interactions can lead to nanostructured domains within the liquid and even promote the formation of liquid crystalline phases (specifically, smectic A mesophases), a phenomenon observed in related long-chain imidazolium salts.[9][10]

  • The Counter-Anion: The choice of anion is a critical determinant of the IL's final properties.[8] A small, coordinating anion like chloride ([Cl]⁻) can form strong, specific hydrogen bonds with the cation, leading to higher melting points and viscosities.[8][10] In contrast, a large, charge-delocalized, and weakly coordinating anion like bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) results in weaker cation-anion interactions, generally leading to lower melting points, reduced viscosity, and enhanced hydrophobicity.[2]

The balance between the electrostatic interactions of the charged components and the van der Waals forces of the nonpolar alkyl chains dictates the overall thermodynamic landscape of the ionic liquid.

G cluster_cation [C₁₄MIM]⁺ Cation cluster_interactions Governing Interactions cluster_properties Resulting Thermodynamic Properties Cation_Head Imidazolium Head Aromatic Ring Localized Charge π-π Stacking & H-Bonding Cation_Tail Tetradecyl (C₁₄) Chain Nonpolar Alkyl Tail van der Waals Forces Electrostatic Ionic / Electrostatic Interactions Cation_Head->Electrostatic Governs Hbond Hydrogen Bonding Cation_Head->Hbond Participates in VDW van der Waals Interactions Cation_Tail->VDW Dominates Anion {Anion (X⁻) | Size & Shape | Charge Delocalization | Coordinating Ability} Anion->Electrostatic Anion->Hbond Properties Phase Behavior (Tm, Tg) Density (ρ) Viscosity (η) Thermal Stability (Td) Electrostatic->Properties VDW->Properties Hbond->Properties caption Key structural components and interactions governing [C₁₄MIM] IL properties.

Caption: Key structural components and interactions governing [C₁₄MIM] IL properties.

Chapter 2: Core Thermodynamic Properties: A Comparative Analysis

This chapter summarizes the available quantitative data for various 1-tetradecyl-3-methylimidazolium ionic liquids. The data highlights the profound influence of the anion on the physical properties of the IL.

Table 1: Phase Behavior of [C₁₄MIM] Ionic Liquids

Phase transition temperatures, such as the melting point (Tₘ) and glass transition temperature (T₉), define the liquid range of an ionic liquid and are crucial for determining its operational temperature window. Long-chain imidazolium salts often exhibit complex phase behavior, including the formation of liquid crystal phases.[9][10]

Ionic LiquidAnionMelting Point (Tₘ) / °CGlass Transition (T₉) / °CPhase Transitions / °C
1-Tetradecyl-3-methylimidazolium Chloride[Cl]⁻47.7Not ReportedCryst. → Smectic A @ 37.7; Smectic A → Isotropic @ 104.6
1-Tetradecyl-3-methylimidazolium Bromide[Br]⁻52.8Not ReportedNot Reported
1-Tetradecyl-3-methylimidazolium Tetrafluoroborate[BF₄]⁻42.6-65.1Cryst. → Smectic A @ 42.6; Smectic A → Isotropic @ 50.4
1-Tetradecyl-3-methylimidazolium Hexafluorophosphate[PF₆]⁻45.0Not ReportedNot Reported
1-Tetradecyl-3-methylimidazolium Bis(trifluoromethylsulfonyl)imide[NTf₂]⁻16.5-57.0Not Reported
(Data synthesized from multiple sources. Note that values can vary slightly based on purity and measurement conditions.[2][9][11])

Field Insights: The data clearly shows that salts with smaller, more coordinating anions ([Cl]⁻, [Br]⁻) have higher melting points compared to the salt with the bulky, non-coordinating [NTf₂]⁻ anion. The presence of a smectic A liquid crystal phase in the chloride and tetrafluoroborate salts is a direct result of the micro-segregation of the long alkyl chains, a key feature of these long-chain ILs.[9][10]

Table 2: Density and Viscosity of [C₁₄MIM] Ionic Liquids

Density (ρ) and viscosity (η) are fundamental properties for any process involving fluid handling, mass transfer, or reaction engineering. As expected, the long alkyl chain leads to relatively high viscosities due to increased van der Waals forces.

Ionic LiquidAnionTemperature (°C)Density (g·cm⁻³)Viscosity (mPa·s or cP)
1-Tetradecyl-3-methylimidazolium Chloride[Cl]⁻600.950213
1-Tetradecyl-3-methylimidazolium Bis(trifluoromethylsulfonyl)imide[NTf₂]⁻201.156335
601.12865
(Data sourced from reference[2])

Field Insights: A direct comparison is challenging due to different measurement temperatures dictated by the ILs' melting points. However, it is evident that at 60 °C, the [NTf₂]⁻ salt is significantly less viscous than the [Cl]⁻ salt. This is consistent with the weaker ion-pairing and greater rotational freedom afforded by the [NTf₂]⁻ anion.[8] Generally, for imidazolium ILs, viscosity increases with the length of the alkyl chain.[7]

Table 3: Thermal Stability of Imidazolium-Based Ionic Liquids

Thermal stability, typically assessed by the onset decomposition temperature (Tₑ) from thermogravimetric analysis (TGA), is a critical measure of an IL's robustness for applications at elevated temperatures.

Ionic Liquid Cation FamilyAnion TypeTypical Decomposition Onset (Tₑ) Range / °C
1-Alkyl-3-methylimidazoliumHalides (Br⁻, Cl⁻)200 - 300
1-Alkyl-3-methylimidazolium[BF₄]⁻> 300
1-Alkyl-3-methylimidazolium[PF₆]⁻> 350
1-Alkyl-3-methylimidazolium[NTf₂]⁻> 400
(General trends synthesized from multiple sources.[12][13][14])

Field Insights: The thermal stability of imidazolium ILs is primarily dictated by the anion's nucleophilicity and coordination ability. Halide anions are more nucleophilic and lead to lower thermal stability. Fluorinated anions like [BF₄]⁻, [PF₆]⁻, and especially the highly stable [NTf₂]⁻, result in significantly more robust ionic liquids.[13] The length of the alkyl chain generally has a less pronounced effect on the decomposition temperature compared to the anion.[12]

Chapter 3: Experimental Determination of Thermodynamic Properties: Protocols and Best Practices

The integrity of thermodynamic data hinges on meticulous experimental execution. The following protocols are designed as self-validating systems, incorporating necessary calibrations and controls to ensure data trustworthiness.

Thermal Analysis: DSC and TGA

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the workhorses for determining phase behavior and thermal stability, respectively.[15][16]

Protocol: DSC for Phase Transition Analysis

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium, zinc) according to the manufacturer's protocol. This step is non-negotiable for data accuracy.

  • Sample Preparation: Hermetically seal 5-10 mg of the ionic liquid in an aluminum pan. Ionic liquids are often hygroscopic; sample preparation should be performed in a controlled environment (e.g., a glovebox) to minimize water absorption, which can significantly alter phase transitions.[17]

  • Thermal Program: a. Equilibrate the sample at a temperature well above its expected melting point (e.g., 120 °C) for 5 minutes to erase any prior thermal history. b. Cool the sample at a controlled rate (e.g., 10 °C/min) to a low temperature (e.g., -90 °C). c. Hold at the low temperature for 5 minutes to achieve thermal equilibrium. d. Heat the sample at the same controlled rate (e.g., 10 °C/min) to the starting temperature (120 °C).

  • Data Analysis: The second heating scan is typically used for analysis to ensure a consistent thermal history.

    • Glass Transition (T₉): Determined as the midpoint of the step change in the heat flow curve.

    • Melting Point (Tₘ): Determined as the onset temperature of the endothermic melting peak.

Causality: Using a heat-cool-heat cycle is crucial. The initial heating removes thermal history, the controlled cooling establishes a reproducible morphology, and the second heating provides the data for analysis, ensuring results are comparable across samples.[18]

Protocol: TGA for Thermal Stability Analysis

  • Instrument Verification: Verify the instrument's mass balance using calibration weights and temperature using magnetic standards.

  • Sample Preparation: Place 10-15 mg of the ionic liquid into a ceramic or platinum TGA pan.

  • Experimental Conditions: a. Purge the furnace with a high-purity inert gas (e.g., Nitrogen or Argon) at a constant flow rate (e.g., 50 mL/min) for at least 30 minutes before starting the experiment to ensure an oxygen-free atmosphere. b. Heat the sample from ambient temperature to an upper limit (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

  • Data Analysis: The decomposition temperature (Tₑ) is typically reported as the onset temperature of mass loss, determined by the intersection of the baseline tangent and the tangent of the decomposition curve.

Causality: A constant, linear heating rate is essential for kinetic analysis and reproducibility.[13][19] An inert atmosphere is critical because the decomposition mechanism can change in the presence of oxygen.[16] The choice of heating rate is a trade-off: slower rates provide better temperature resolution but can overlap with long-term degradation, while faster rates can overestimate the decomposition temperature.[13] A rate of 10 °C/min is a widely accepted standard for comparison.

G cluster_dsc DSC Workflow cluster_tga TGA Workflow DSC_Cal 1. Instrument Calibration (Indium, Zinc) DSC_Prep 2. Sample Preparation (5-10 mg, Hermetic Seal) DSC_Cal->DSC_Prep DSC_Prog 3. Thermal Program (Heat-Cool-Heat Cycle) DSC_Prep->DSC_Prog DSC_Anal 4. Data Analysis (2nd Heat Scan for Tg, Tm) DSC_Prog->DSC_Anal TGA_Cal 1. Instrument Verification (Mass & Temp) TGA_Prep 2. Sample Preparation (10-15 mg, Open Pan) TGA_Cal->TGA_Prep TGA_Prog 3. Heating Program (Inert Gas, 10 °C/min) TGA_Prep->TGA_Prog TGA_Anal 4. Data Analysis (Onset of Mass Loss for Td) TGA_Prog->TGA_Anal caption Standardized workflows for thermal analysis of ionic liquids.

Caption: Standardized workflows for thermal analysis of ionic liquids.

Density and Viscosity Measurements

These properties are highly sensitive to temperature and impurities, especially water.

Protocol: Density and Viscosity Determination

  • Sample Purity: Prior to measurement, dry the ionic liquid sample under high vacuum at a moderate temperature (e.g., 70-80 °C) for at least 48 hours to remove volatile impurities and absorbed water. Verify water content using Karl Fischer titration (< 200 ppm is recommended).[17]

  • Instrumentation: Use a modern automated instrument, such as an Anton Paar SVM 3000 or similar, which often measures density (via vibrating tube) and dynamic viscosity (via rotational principle) simultaneously.[20]

  • Calibration/Verification:

    • Density: Calibrate the densimeter with dry air and degassed, ultrapure water at a known temperature.[21]

    • Viscosity: Verify performance with certified viscosity standards that bracket the expected viscosity of the ionic liquid.

  • Measurement Procedure: a. Inject the degassed, dry sample into the measurement cells, ensuring no air bubbles are present. b. Program the instrument to measure across a range of temperatures (e.g., from 20 °C to 90 °C in 5 °C increments). c. Allow the sample to thermally equilibrate at each temperature setpoint for at least 15-20 minutes before recording a measurement.

  • Data Analysis: Report density and viscosity values with their corresponding temperatures. Data can be fitted to appropriate equations (e.g., a linear fit for density vs. temperature, Vogel-Fulcher-Tammann equation for viscosity vs. temperature) to allow for interpolation.

Causality: The rigorous drying step is essential because water can act as a plasticizer, significantly lowering the viscosity and affecting the density of hydrophilic ILs.[22] Allowing for ample equilibration time at each temperature is critical because the high viscosity of some ILs can delay their response to temperature changes, leading to erroneous measurements if rushed.

G start Start prep 1. Sample Preparation (High-Vac Drying, Karl Fischer) start->prep cal 2. Instrument Calibration (Air, Water, Viscosity Standards) prep->cal measure 3. Temperature-Dependent Measurement (Inject Sample, Equilibrate at each T) cal->measure data 4. Data Acquisition & Analysis (Record ρ and η vs. T, Model Fitting) measure->data end End data->end caption Workflow for accurate density and viscosity measurements of ionic liquids.

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Exploratory

Computational Elucidation of 1-Tetradecyl-3-Methylimidazolium ([C14mim]⁺): A Molecular Dynamics Guide for Advanced Drug Delivery Systems

As pharmaceutical research pivots toward nanostructured carriers and green solvents, surface-active ionic liquids (SAILs) have emerged as highly tunable platforms for drug solubilization and targeted delivery. Among thes...

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Author: BenchChem Technical Support Team. Date: April 2026

As pharmaceutical research pivots toward nanostructured carriers and green solvents, surface-active ionic liquids (SAILs) have emerged as highly tunable platforms for drug solubilization and targeted delivery. Among these, 1-tetradecyl-3-methylimidazolium ([C14mim]⁺ or TDMIM) stands out due to its profound amphiphilic nature.

As a Senior Application Scientist, I have structured this technical whitepaper to move beyond theoretical abstractions, providing a field-proven, causality-driven guide to the Molecular Dynamics (MD) simulation of [C14mim]⁺. By understanding the atomistic behavior of this cation—specifically its micellization and membrane-insertion mechanics—researchers can rationally design next-generation antimicrobial agents and drug delivery vehicles.

Mechanistic Grounding: The Physicochemical Profile of [C14mim]⁺

The structural topology of [C14mim]⁺ consists of a polar, positively charged imidazolium headgroup and a highly hydrophobic 14-carbon alkyl tail. This extreme structural dichotomy dictates its behavior in aqueous environments and biological interfaces.

In aqueous solutions, the hydrophobic effect drives the tetradecyl tails to aggregate, overcoming the electrostatic repulsion of the imidazolium rings. This self-assembly results in the formation of stable micelles and, at specific concentrations, membrane-like vesicles capable of encapsulating hydrophobic drugs[1]. When interacting with biological barriers, such as 2, the cation exhibits a unique "lipid-mimicking" behavior[2]. Because the 14-carbon tail closely matches the length of the fatty acid chains in bacterial phospholipids, [C14mim]⁺ inserts into the membrane without creating structural voids, thereby avoiding the membrane thickness reduction typically caused by shorter-chain ionic liquids like [C8mim]⁺[2].

Membrane_Mech Aqueous Aqueous Phase [C14mim]+ Monomers Adsorption Surface Adsorption (Electrostatic Interaction) Aqueous->Adsorption Insertion Membrane Insertion (Hydrophobic Effect) Adsorption->Insertion Alignment Lipid-Mimicking Alignment (Tail-Tail Interaction) Insertion->Alignment Stability Membrane Stability Retained (No Thickness Reduction) Alignment->Stability

Mechanistic pathway of [C14mim]+ insertion into bacterial plasma membranes.

Force Field Selection and System Parameterization

The fidelity of an MD simulation is entirely dependent on the force field. For imidazolium-based ionic liquids, the3 is the gold standard, offering a systematic parameterization compatible with the OPLS-AA framework[3].

The Causality of Charge Scaling: A critical failure point in standard IL simulations is the use of fixed, integer ionic charges (±1e). In reality, ionic liquids experience significant electronic polarization and charge transfer between the cation and anion. Using integer charges in a non-polarizable force field artificially inflates electrostatic interactions, leading to pathologically slow dynamics (e.g., overestimated viscosity and underestimated diffusion coefficients).

To correct this, we apply a charge scaling factor of 0.8 to the partial charges of the ions. This heuristic approach effectively mimics the mean polarizability of the system, bringing simulated transport and structural properties—such as the nanoscale segregation into polar and apolar domains—into excellent agreement with experimental data[4]. Alternatively, advanced researchers may opt for explicitly 5, which utilize Drude-induced dipoles to capture these effects dynamically, though at a higher computational cost[5].

Step-by-Step Experimental Workflow: MD Simulation Protocol

To ensure a self-validating system, the following protocol outlines the exact steps required to simulate [C14mim]⁺ in an aqueous or membrane environment using GROMACS.

Step 1: System Topology and Solvation

  • Action: Generate the initial configuration using PACKMOL. For membrane studies, construct a target lipid bilayer (e.g., POPE/POPG for E. coli models) using CHARMM-GUI. Place [C14mim]⁺ cations and corresponding counterions (e.g., Cl⁻ or Br⁻) in the bulk water phase.

  • Rationale: Random packing prevents artificial pre-aggregation. Placing the IL in the bulk phase allows the simulation to capture the spontaneous thermodynamic drive of membrane adsorption and insertion.

Step 2: Force Field Assignment & Charge Scaling

  • Action: Apply the CL&P force field parameters. Manually edit the topology files to scale the partial charges of the imidazolium ring and the counterion by a factor of 0.8.

  • Rationale: As established, this prevents artificial kinetic trapping and ensures realistic diffusion rates toward the target interface[4].

Step 3: Energy Minimization

  • Action: Execute a steepest descent minimization for 50,000 steps, or until the maximum force ( Fmax​ ) drops below 1000 kJ/mol/nm.

  • Rationale: Random insertion via PACKMOL inevitably creates high-energy steric clashes (van der Waals overlaps). Minimization relaxes the system, preventing the simulation from crashing due to infinite forces in the first integration step.

Step 4: NVT and NPT Equilibration

  • Action:

    • Run a 1 ns NVT (Isothermal-Isochoric) equilibration at 300K using the modified Berendsen thermostat (V-rescale).

    • Follow with a 5 ns NPT (Isothermal-Isobaric) equilibration at 1 atm using the semi-isotropic Parrinello-Rahman barostat (crucial for membrane systems to allow the X/Y and Z axes to fluctuate independently).

  • Rationale: NVT stabilizes the kinetic energy and temperature distribution. NPT ensures the solvent density and membrane area per lipid converge to experimental equilibrium values before data collection begins.

Step 5: Production Run

  • Action: Execute a 200–500 ns production run with a 2 fs time step. Constrain all bonds involving hydrogen atoms using the LINCS algorithm. Calculate long-range electrostatics using Particle Mesh Ewald (PME).

  • Rationale: Membrane insertion and micellization are slow, diffusion-limited processes. Trajectories shorter than 200 ns risk capturing incomplete thermodynamic states.

MD_Workflow Start System Initialization (PACKMOL) FF Force Field Assignment (CL&P, Charge Scaling 0.8) Start->FF Min Energy Minimization (Steepest Descent) FF->Min NVT NVT Equilibration (Isothermal, 300K) Min->NVT NPT NPT Equilibration (Isobaric, 1 atm) NVT->NPT Prod Production MD Run (>200 ns) NPT->Prod Analysis Trajectory Analysis (RDF, SDF, Clustering) Prod->Analysis

Step-by-step molecular dynamics workflow for simulating [C14mim]+ systems.

Quantitative Analysis: Membrane Dynamics & Micellization

The true value of MD simulations lies in extracting quantitative metrics that explain macroscopic phenomena. When analyzing the trajectory, researchers should focus on the Radial Distribution Function (RDF) to map hydration shells, and Spatial Distribution Functions (SDF) to visualize the 3D probability density of the IL around drug molecules or lipid headgroups.

A comparative analysis of[C14mim]⁺ against shorter-chain counterparts reveals stark differences in biological interactions. Shorter chains (e.g.,[OMIM]⁺) create hydrophobic voids within the membrane, causing lipid tails to curl and drastically reducing membrane thickness. Conversely, the 14-carbon chain of [C14mim]⁺ perfectly aligns with the lipid bilayer core, increasing localized lipid order without compromising overall membrane thickness[2]. Furthermore, [C14mim]⁺ demonstrates a superior capacity to self-assemble into stable micellar structures, making it a highly efficient 6[6].

Table 1: Comparative Membrane Interaction Metrics of Imidazolium-based Ionic Liquids

CationAlkyl Chain LengthMembrane Insertion PropensityLipid Disorder InductionMembrane Thickness AlterationMicellization Capability
[OMIM]⁺ 8 (Octyl)HighHigh (Creates Voids)Significant DecreaseWeak
[OXMIM]⁺ 8 (Octyloxymethyl)ModerateHighSignificant DecreaseWeak
[TDMIM]⁺ / [C14mim]⁺ 14 (Tetradecyl)Very HighLocalized IncreaseNegligible (Lipid-Mimicking)Strong (Stable Vesicles)

Data synthesized from atomistic membrane bilayer models and micellization behavior studies[2],[1].

Conclusion

The molecular dynamics simulation of 1-tetradecyl-3-methylimidazolium provides an unparalleled atomistic lens into its efficacy as a drug delivery vector and antimicrobial agent. By strictly adhering to charge-scaled force fields (like CL&P) and rigorous equilibration protocols, researchers can accurately model its unique lipid-mimicking membrane insertion and robust micellization capabilities. These computational insights directly inform the rational design of next-generation, ionic liquid-based therapeutics.

References

  • [6] Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review. MDPI.[Link]

  • [5] Transferable, Polarizable Force Field for Ionic Liquids. Instituto Superior Técnico / ACS.[Link]

  • [3] Reactive Molecular Dynamics in Ionic Liquids: A Review of Simulation Techniques and Applications. MDPI.[Link]

  • [4] The effect of hydration on the stability of Ionic Liquid Crystals: MD simulations of [C14C1im]Cl and[C14C1im]Cl·H2O. ResearchGate.[Link]

  • [2] Impact of Ionic Liquids in Aqueous Solution on Bacterial Plasma Membranes Studied with Molecular Dynamics Simulations. ACS Publications.[Link]

  • [1] From Micelles to Vesicle and Membrane Structures of Double-Strand Ionic Liquids in Water: Molecular Dynamics Simulation. ACS Publications.[Link]

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Foundational

An In-Depth Technical Guide to the Thermal Stability and Phase Behavior of 1-Tetradecyl-3-methylimidazolium Hexafluorophosphate

Abstract This technical guide provides a comprehensive analysis of the thermal stability and complex phase behavior of the ionic liquid 1-tetradecyl-3-methylimidazolium hexafluorophosphate, [C14MIM][PF6]. As a member of...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and complex phase behavior of the ionic liquid 1-tetradecyl-3-methylimidazolium hexafluorophosphate, [C14MIM][PF6]. As a member of the long-chain 1-alkyl-3-methylimidazolium salt family, this material exhibits not only high thermal stability but also rich thermotropic liquid crystalline properties. This document details the experimental methodologies and interprets the data obtained from Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Polarized Optical Microscopy (POM). Key findings include the identification of a stable crystalline solid that undergoes a crystal-crystal transition before melting into a smectic A liquid crystalline phase, which then transitions to an isotropic liquid at a higher temperature. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of the material properties of ionic liquids for advanced applications.

Introduction

Ionic liquids (ILs) are a class of salts with melting points below 100 °C, composed entirely of ions. Their unique physicochemical properties, such as negligible vapor pressure, high thermal stability, and tunable solvency, have positioned them as "designer solvents" and functional materials for a wide array of applications, including catalysis, electrochemistry, and drug delivery.[1] The 1-alkyl-3-methylimidazolium cation is a common constituent of many well-studied ILs. By extending the length of the alkyl chain, amphiphilic properties can be introduced, leading to self-assembly and the formation of liquid crystalline phases.[2][3]

1-Tetradecyl-3-methylimidazolium hexafluorophosphate, [C14MIM][PF6], is a prime example of such a long-chain ionic liquid. Understanding its thermal stability and phase behavior is paramount for its practical application, as these properties dictate its operational temperature range and its structural organization, which can influence its performance as a solvent, template, or drug carrier. This guide provides a detailed examination of the thermal characteristics of [C14MIM][PF6].

Thermal Stability Analysis

The thermal stability of an ionic liquid is a critical parameter that defines the upper limit of its application temperature. Thermogravimetric Analysis (TGA) is the standard technique for determining the decomposition temperature of these materials.

Principles of Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. For ionic liquids, the onset temperature of mass loss is typically considered the decomposition temperature. The choice of the anion significantly influences the thermal stability of imidazolium-based ionic liquids, with hexafluorophosphate ([PF6]⁻) generally imparting high thermal stability.[1][4] The length of the alkyl chain on the cation has a more subtle effect; a slight increase in degradation temperature can be observed as the alkyl chain lengthens from C2 to C18.[1]

Experimental Protocol: TGA of [C14MIM][PF6]

A standard TGA experiment to determine the decomposition temperature of [C14MIM][PF6] would be conducted as follows:

  • Sample Preparation: A small sample of [C14MIM][PF6] (typically 5-10 mg) is placed in an inert TGA pan (e.g., alumina or platinum).

  • Instrument Setup: The TGA instrument is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

  • Heating Program: The sample is heated from ambient temperature to a temperature well above its expected decomposition point (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

  • Data Analysis: The mass of the sample is recorded as a function of temperature. The onset decomposition temperature is determined from the resulting TGA curve, typically by the intersection of the baseline tangent with the tangent of the mass loss curve.

TGA Workflow

TGA_Workflow cluster_prep Sample Preparation cluster_analysis TGA Instrument cluster_data Data Analysis Sample [C14MIM][PF6] Sample TGA_Pan Inert TGA Pan Sample->TGA_Pan 5-10 mg Purge N2 Purge (20-50 mL/min) TGA_Pan->Purge Heating Heat (10 °C/min) Purge->Heating TGA_Curve Mass vs. Temperature Curve Heating->TGA_Curve Decomposition_Temp Onset Decomposition Temperature TGA_Curve->Decomposition_Temp Tangent Method DSC_Workflow cluster_prep Sample Preparation cluster_analysis DSC Instrument cluster_data Data Analysis Sample [C14MIM][PF6] Sample DSC_Pan Hermetic Al Pan Sample->DSC_Pan 5-10 mg N2_Atmosphere N2 Atmosphere DSC_Pan->N2_Atmosphere Heating_Cooling Heating/Cooling Cycle (e.g., 10 °C/min) Thermogram Heat Flow vs. Temperature Heating_Cooling->Thermogram N2_Atmosphere->Heating_Cooling Transitions Identify Transition Temperatures & Enthalpies Thermogram->Transitions

Caption: Workflow for DSC analysis of [C14MIM][PF6].

Experimental Protocol: POM Analysis of [C14MIM][PF6]
  • Sample Preparation: A small amount of [C14MIM][PF6] is placed on a clean glass microscope slide and covered with a coverslip.

  • Instrument Setup: The slide is placed on a hot stage attached to a polarized light microscope.

  • Thermal Program: The sample is heated and cooled through its phase transitions while being observed through the microscope.

  • Data Acquisition: Photomicrographs of the characteristic textures observed at different temperatures are captured.

Phase Transition Data for [C14MIM][PF6]

The following table summarizes the phase transition temperatures for [C14MIM][PF6] as determined by DSC. [5]

Transition Temperature (°C) Enthalpy (kJ/mol)
Crystal (CI) → Crystal (CII) 17 Not Reported
Crystal (CII) → Smectic A (SmA) 75 Not Reported

| Smectic A (SmA) → Isotropic Liquid (I) | 125 | Not Reported |

Data obtained from Holbrey et al. (2003)[5]

Discussion of Phase Behavior

The phase behavior of [C14MIM][PF6] is characterized by a series of well-defined transitions. Upon heating from room temperature, the initial crystalline phase (CI) undergoes a solid-solid transition to a higher-temperature crystalline phase (CII) at 17 °C. [5]This is followed by melting at 75 °C into a smectic A (SmA) liquid crystalline phase. [5]The SmA phase is characterized by a layered structure where the imidazolium headgroups and hexafluorophosphate anions form ionic layers, and the long tetradecyl chains are interdigitated in a liquid-like state within the hydrophobic layers. [6]This mesophase persists over a wide temperature range of 50 °C before the final transition to an isotropic liquid at 125 °C. [5] The formation of the smectic A phase is a direct consequence of the amphiphilic nature of the [C14MIM]⁺ cation, which drives the micro-segregation of the ionic and nonpolar domains. [6]Polarized optical microscopy of the SmA phase of similar long-chain imidazolium salts reveals a characteristic fan-like or focal conic texture. The structure of the mesophase has been confirmed as smectic A by S-WAXS and Raman spectroscopy results. [5]

Phase Transition Pathway

Phase_Transitions CI Crystal I (CI) CII Crystal II (CII) CI->CII 17 °C SmA Smectic A (SmA) CII->SmA 75 °C I Isotropic Liquid (I) SmA->I 125 °C

Caption: Phase transition pathway of [C14MIM][PF6] upon heating.

Conclusion

1-Tetradecyl-3-methylimidazolium hexafluorophosphate is a thermally robust ionic liquid that exhibits a rich and well-defined thermotropic liquid crystalline behavior. Its high decomposition temperature makes it suitable for a variety of applications at elevated temperatures. The presence of a stable smectic A mesophase over a broad temperature range offers opportunities for its use in applications where a structured, anisotropic liquid medium is desirable, such as in templating, lubrication, or as a medium for anisotropic reactions. The detailed understanding of its thermal stability and phase transitions provided in this guide is essential for the rational design and implementation of [C14MIM][PF6] in advanced materials and processes.

References

  • Holbrey, J. D., & Seddon, K. R. (1999). The phase behaviour of 1-alkyl-3-methylimidazolium tetrafluoroborates; ionic liquids and ionic liquid crystals. Journal of the Chemical Society, Dalton Transactions, (13), 2133-2139.
  • Funatomi, K., et al. (2012). Effects of alkyl chain length and anion size on thermal and structural properties for 1-alkyl-3-methylimidazolium hexafluorocomplex salts (CxMImAF6, x = 14, 16 and 18; A = P, As, Sb, Nb and Ta). Dalton Transactions, 41(3), 984-992.
  • Holbrey, J. D., et al. (2003). Application of Complementary Experimental Techniques to Characterization of the Phase Behavior of [C16mim][PF6] and [C14mim][PF6].
  • Bradley, A. E., et al. (2002). Small-Angle X-ray Scattering Studies of Liquid Crystalline 1-Alkyl-3-methylimidazolium Salts.
  • Nishikawa, K., & Koga, Y. (2014). Low Temperature Phase Transitions of the Ionic Liquid 1-Ethyl-3-methylimidazolium Dicyanamide. arXiv preprint arXiv:1407.6715.
  • Abe, H., et al. (2007). Phase behavior of binary mixture of 1-dodecyl-3-methylimidazolium bromide and water revealed by differential scanning calorimetry and polarized optical microscopy. Journal of Colloid and Interface Science, 307(2), 578-581.
  • Yoshio, M., et al. (2010). Effects of alkyl chain length on properties of 1-alkyl-3-methylimidazolium fluorohydrogenate ionic liquid crystals. Chemistry-A European Journal, 16(43), 12895-12902.
  • Morgan, D. L., et al. (2018). Thermal Stability of Dialkylimidazolium Tetrafluoroborate and Hexafluorophosphate Ionic Liquids: Ex Situ Bulk Heating to Complement In Situ Mass Spectrometry. Physical Chemistry Chemical Physics, 20(24), 16786-16800.
  • Martínez, L. M., et al. (2019). The effect of hydration on the stability of ionic liquid crystals: MD simulations of [C14C1im]Cl and its monohydrate. Physical Chemistry Chemical Physics, 21(34), 18861-18871.
  • Ghandi, K. (2014). A review of ionic liquids, their limits and applications. Green and Sustainable Chemistry, 4(1), 44-53.
  • Rocha, M. A., et al. (2015). Insights on the Isotropic-to-Smectic A Transition in Ionic Liquid Crystals from Coarse-Grained Molecular Dynamics Simulations: The Role of Microphase Segregation. The Journal of Physical Chemistry B, 119(8), 3639-3647.
  • Domínguez, A., et al. (2021). Thermal analysis of a ionic liquids family based on N,N- dialkylimidazolium. American Journal of Engineering Research, 10(4), 85-93.
  • Hasani, M., et al. (2021). Phase coexistence observed in phosphonium-based and imidazolium- based ionic liquids: Influence of thermal history and. Transactions of the Materials Research Society of Japan, 46(2), 79-84.
  • Verevkin, S. P., et al. (2006). The Kinetics of Thermal Decomposition of 1-Butyl-3-methylimidazolium Hexafluorophosphate. The Journal of Physical Chemistry A, 110(40), 11602-11604.
  • Burrell, A. K., et al. (2010). The synthesis and characterization of new ionic liquids. Organic Syntheses, 87, 209-215.
  • Cao, Y., & Mu, T. (2014). Comprehensive investigation on the thermal stability of 66 ionic liquids by thermogravimetric analysis. Industrial & Engineering Chemistry Research, 53(20), 8651-8664.
  • Triolo, A., et al. (2010). Small angle neutron scattering from 1-alkyl-3-methylimidazolium hexafluorophosphate ionic liquids ([C(n)mim][PF(6)], n=4, 6, and 8). The Journal of Physical Chemistry B, 114(34), 11212-11218.
  • Wu, H., et al. (2014). Micellization and Thermodynamic Study of 1-Alkyl-3-methylimidazolium Tetrafluoroborate Ionic Liquids in Aqueous Solution.
  • Chen, Q., & Zhao, T. (2019). THERMAL ANALYSIS (DSC, TGA) OF TEXTILE FLAME RETARDANTS WITH LOWER ENVIRONMENTAL IMPACT. AUTEX Research Journal, 19(2), 169-174.
  • Ngo, H. L., et al. (2000). Thermal properties of imidazolium ionic liquids. Thermochimica Acta, 357-358, 97-102.
  • Reichert, W. M., et al. (2007). Solid-State Analysis of Low-Melting 1,3-Dialkylimidazolium Hexafluorophosphate Salts (Ionic Liquids) by Combined X-ray Crystallographic and Computational Analyses. Crystal Growth & Design, 7(6), 1106-1114.
  • Gawa, S., et al. (2023). Electronic, optical and spectroscopic properties of N-dialkyl-imidazolium hexafluorophosphate (CNMIM.PF6) ionic liquid crystal molecules investigated by computational methods. Journal of Molecular Modeling, 29(9), 274.
  • Gómez, E., et al. (2013). Thermal Analysis and Heat Capacities of 1-Alkyl-3-methylimidazolium Ionic Liquids with NTf2–, TFO–, and DCA– Anions. Industrial & Engineering Chemistry Research, 52(5), 2103-2110.
  • Mettler-Toledo. (2017). Using DSC to characterize thermotropic phase transitions in lipid bilayer membranes.
  • Zaitsau, D. H., et al. (2021). Vapor Composition and Vaporization Thermodynamics of 1-Ethyl-3-methylimidazolium Hexafluorophosphate Ionic Liquid. Molecules, 26(21), 6429.
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  • ResearchGate. (n.d.). TGA (panels (a,c,e)) and differential scanning calorimetry (DSC)... [Image]. Retrieved from [Link]

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  • Wang, C., et al. (2023). Thermal Safety of 1-Ethyl-3-Methylimidazolium Bis(trifluoromethylsulfonyl)imide for Construction-Related Safety Process. Polymers, 15(20), 4099.
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Exploratory

An In-depth Technical Guide to the Micellization Mechanism of 1-Tetradecyl-3-methylimidazolium Surfactants

Introduction In the evolving landscape of materials science and drug delivery, ionic liquids (ILs) have emerged as a class of compounds with highly tunable and unique physicochemical properties. Among these, surface-acti...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the evolving landscape of materials science and drug delivery, ionic liquids (ILs) have emerged as a class of compounds with highly tunable and unique physicochemical properties. Among these, surface-active ionic liquids (SAILs), which possess an amphiphilic structure, are of significant interest.[1] This guide focuses on a prominent member of this class: the 1-tetradecyl-3-methylimidazolium ([C14mim]⁺) surfactant. Possessing a cationic imidazolium headgroup and a long C14 hydrophobic tail, this SAIL exhibits compelling self-assembly behavior in aqueous solutions, forming micelles above a certain threshold known as the critical micelle concentration (CMC).[2]

This document provides a comprehensive exploration of the micellization mechanism of [C14mim]⁺ surfactants. We will delve into the fundamental driving forces, detail the state-of-the-art experimental methodologies for characterization, analyze the thermodynamic parameters governing the process, and discuss the influence of external factors. This guide is intended for researchers, scientists, and drug development professionals seeking a deep, field-proven understanding of these versatile nanomaterials.

The Core Mechanism of [C14mim]⁺ Micellization

The self-assembly of [C14mim]⁺ surfactants into micelles is a spontaneous process governed by a delicate interplay of forces. Unlike traditional surfactants, the unique structure of the imidazolium headgroup introduces additional interaction potentials that refine the aggregation behavior.

Driving Forces:

  • The Hydrophobic Effect: The primary driving force for micellization is the entropy-driven hydrophobic effect.[1] In an aqueous environment, water molecules form highly ordered "cages" around the hydrophobic tetradecyl (C14) chains of the surfactant monomers. The aggregation of these tails into a non-polar micellar core releases these ordered water molecules into the bulk solvent, leading to a significant increase in the overall entropy of the system, which makes the process spontaneous.[2][3]

  • Headgroup Interactions: The 1-methylimidazolium ring of the headgroup is not merely a passive hydrophilic moiety. Its aromatic nature allows for π-π stacking interactions between adjacent headgroups at the micelle surface, contributing to the stability of the aggregate.[4]

  • Electrostatic Interactions: As a cationic surfactant, there is an inherent electrostatic repulsion between the positively charged imidazolium headgroups at the micellar surface. This repulsion is counteracted by the binding of counter-ions (e.g., Br⁻, Cl⁻) to the micelle surface, which reduces the effective charge and allows the monomers to pack more closely.[2] The nature of the counter-ion can significantly influence the CMC.[5]

  • Van der Waals Forces: Within the micellar core, van der Waals forces between the closely packed tetradecyl chains provide an enthalpic contribution to the stability of the micelle.[6]

The following diagram illustrates the equilibrium between [C14mim]⁺ monomers and the formation of a spherical micelle.

Micellization_Mechanism cluster_micelle Spherical Micelle M1 Equilibrium M2 M3 M4 M5 M6 M7 M8 Micelle_Core Hydrophobic Core (C14) Head1 [C14mim]⁺ Head2 [C14mim]⁺ Head3 [C14mim]⁺ Head4 [C14mim]⁺

Caption: Monomer-micelle equilibrium of [C14mim]⁺ surfactant.

Experimental Characterization of Micellization

The determination of the Critical Micelle Concentration (CMC) is the cornerstone of characterizing any surfactant system. The CMC is the concentration at which an abrupt change in the physicochemical properties of the solution is observed, signifying the onset of micelle formation.[7] Several robust techniques are employed for this purpose, each leveraging a different property that changes upon aggregation.

Key Performance Parameters

The following table summarizes experimentally determined parameters for 1-tetradecyl-3-methylimidazolium bromide ([C14mim][Br]) in aqueous solution at 298 K (25 °C).

ParameterValueTechniqueConditionsReference
Critical Micelle Concentration (CMC) 3.7 mMSurface TensionpH 7[2]
3.8 mMConductivitypH 7[2]
3.9 mMFluorescence SpectroscopypH 7[2]
4.1 mMIsothermal Titration CalorimetrypH 7[2]
Degree of Counter-ion Binding (β) 0.72ConductivitypH 7[2]
Aggregation Number (Nagg) 62Fluorescence QuenchingpH 7[2]
Gibbs Free Energy (ΔG⁰mic) -29.2 kJ/molIsothermal Titration CalorimetrypH 7[2]
Enthalpy of Micellization (ΔH⁰mic) -9.8 kJ/molIsothermal Titration CalorimetrypH 7[2]
Entropy of Micellization (ΔS⁰mic) 65.1 J/mol·KIsothermal Titration CalorimetrypH 7[2]
Experimental Protocols
2.2.1. Surface Tensiometry

Principle: This is a primary method for CMC determination. Surfactant monomers adsorb at the air-water interface, reducing the surface tension. Once the interface is saturated, monomers begin to form micelles in the bulk solution. At concentrations above the CMC, the surface tension remains relatively constant.[7][8]

Protocol:

  • Solution Preparation: Prepare a concentrated stock solution of [C14mim][Br] (e.g., 20 mM) in deionized water. Prepare a series of dilutions spanning the expected CMC (e.g., 0.1 mM to 15 mM).

  • Instrumentation: Use a calibrated force tensiometer equipped with a Wilhelmy plate or Du Noüy ring. Ensure the probe is thoroughly cleaned, typically by flaming to red heat, to remove organic contaminants.[9][10] Maintain a constant temperature (e.g., 25 °C) using a thermostatted water bath.

  • Measurement: Measure the surface tension of each solution, starting from the most dilute. Allow each measurement to stabilize before recording the value.

  • Data Analysis: Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration (log C). The resulting plot will show two linear regions. The CMC is the concentration at the intersection of the extrapolated lines from these two regions.[8][11]

Tensiometry_Workflow cluster_prep Preparation cluster_measure Measurement cluster_analysis Analysis A Prepare concentrated [C14mim][Br] stock solution B Create series of dilutions A->B C Calibrate Tensiometer (Wilhelmy Plate/Du Noüy Ring) B->C D Measure Surface Tension of each dilution at constant temperature C->D E Plot Surface Tension (γ) vs. log(Concentration) D->E F Identify two linear regions (pre- and post-micellar) E->F G Determine CMC at the intersection of the extrapolated lines F->G

Caption: Workflow for CMC determination by surface tensiometry.

2.2.2. Electrical Conductivity

Principle: This method is highly effective for ionic surfactants. Below the CMC, conductivity increases linearly with concentration as more charge-carrying monomers are added. Above the CMC, newly added monomers form micelles. Micelles are larger and have lower mobility than individual monomers, and they bind counter-ions, further reducing their contribution to conductivity. This results in a shallower slope in the conductivity vs. concentration plot.[12]

Protocol:

  • Solution Preparation: Place a known volume of deionized water in a thermostatted, stirred vessel. Prepare a concentrated stock solution of [C14mim][Br].

  • Instrumentation: Use a calibrated conductivity meter with a temperature-controlled cell (e.g., at 25 °C).

  • Measurement: Make successive, small additions of the concentrated surfactant stock solution to the water using a micropipette. After each addition, allow the solution to homogenize and equilibrate before recording the specific conductivity.[9]

  • Data Analysis: Plot the specific conductivity (κ) against the surfactant concentration. The plot will exhibit two linear regions with different slopes. The CMC is determined from the concentration at the intersection of these two lines.[2] The ratio of the slopes of the post-micellar to the pre-micellar region gives the degree of micelle ionization (α), and the degree of counter-ion binding (β) is calculated as 1 - α.[2]

Conductivity_Workflow cluster_prep Preparation cluster_measure Measurement cluster_analysis Analysis A Prepare concentrated [C14mim][Br] stock solution C Calibrate Conductivity Meter A->C B Place deionized water in thermostatted cell B->C D Make successive additions of stock solution to water C->D E Record conductivity after each addition equilibrates D->E F Plot Specific Conductivity (κ) vs. Concentration E->F G Determine CMC at the intersection of the two linear slopes F->G

Caption: Workflow for CMC determination by conductivity.

2.2.3. Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat changes associated with micelle formation or dissociation, providing a complete thermodynamic profile of the process in a single experiment.[13][14] When a concentrated surfactant solution (above CMC) is titrated into a solvent, the micelles dissociate into monomers. This demicellization process is associated with an enthalpy change (ΔH⁰mic), which is measured by the calorimeter.[15]

Protocol:

  • Sample Preparation: Prepare a concentrated solution of [C14mim][Br] (e.g., 25 mM) in the desired buffer or deionized water. This will be the "syringe" solution. The "cell" solution is the identical buffer or water without the surfactant. Degas all solutions thoroughly before use.[16]

  • Instrumentation: Use an isothermal titration calorimeter. Set the experimental temperature (e.g., 25 °C), stirring speed, and injection parameters.

  • Measurement: Perform an experiment by titrating the concentrated surfactant solution from the syringe into the cell. A series of small injections (e.g., 10 µL) are made, and the heat released or absorbed after each injection is measured.

  • Data Analysis: The raw data is a series of heat-flow peaks. Integrating these peaks yields the enthalpy change per injection. Plotting this enthalpy against the total surfactant concentration in the cell produces a sigmoidal curve. The inflection point of this curve corresponds to the CMC, and the plateau height corresponds to the enthalpy of micellization (ΔH⁰mic).[2][17] The Gibbs free energy (ΔG⁰mic) and entropy (ΔS⁰mic) can then be calculated using standard thermodynamic equations.

Factors Influencing Micellization

The self-assembly of [C14mim]⁺ surfactants is sensitive to environmental conditions, a property that is crucial for tuning their behavior in applications like drug delivery.

Effect of Temperature

For many ionic surfactants, the CMC exhibits a U-shaped dependence on temperature.[18] Initially, an increase in temperature weakens the hydration shell around the hydrophobic tail, making the surfactant effectively more hydrophobic and thus favoring micellization at a lower concentration.[19][20] However, beyond a certain temperature (the minimum of the U-shape), increased thermal motion of the surfactant monomers can disrupt the formation of organized micellar structures, leading to an increase in the CMC.[18] The micellization of [C14mim]⁺ based surfactants has been shown to be an entropy-driven process at lower temperatures and can become enthalpy-driven at higher temperatures.[21]

Effect of Additives

The addition of co-solutes can significantly alter the micellization behavior of [C14mim]⁺.

  • Inorganic Salts: The addition of a simple electrolyte like NaBr typically decreases the CMC. The added salt increases the concentration of counter-ions in the solution, which more effectively screen the electrostatic repulsion between the cationic imidazolium headgroups, thereby promoting aggregation at a lower surfactant concentration.[22]

  • Amino Acids: Amino acids can have a pronounced effect on the CMC of [C14mim][Br]. Studies have shown that amino acids like L-alanine, L-phenylalanine, and L-tryptophan decrease the CMC.[2][4] The effect is most significant with L-tryptophan, especially at basic pH. This is attributed to favorable electrostatic interactions between the anionic form of the amino acid and the cationic surfactant, as well as specific π-π stacking interactions between the indole ring of tryptophan and the imidazolium headgroup of [C14mim]⁺.[2][4] These interactions stabilize the forming micelle, reducing the monomer concentration required for aggregation. 1H NMR studies can be used to confirm these interactions by observing changes in the chemical shifts of the imidazolium protons upon addition of the amino acid.[4][23]

Conclusion and Future Directions

The micellization of 1-tetradecyl-3-methylimidazolium surfactants is a complex process governed by a combination of hydrophobic, electrostatic, and specific headgroup interactions. This guide has outlined the core mechanistic principles and provided a validated framework of experimental protocols for their characterization. The ability to precisely measure CMC and thermodynamic parameters using techniques like tensiometry, conductivity, and ITC is fundamental to harnessing these materials for advanced applications.

The sensitivity of the [C14mim]⁺ micellar system to temperature and additives, particularly biologically relevant molecules like amino acids, underscores its potential in the pharmaceutical sciences.[4] By modulating these parameters, researchers can fine-tune the encapsulation and release properties of these micelles, opening new avenues for the formulation of poorly soluble drugs and the development of sophisticated drug delivery systems. Future research will likely focus on exploring more complex formulations involving mixed surfactant systems and the interaction of these SAILs with biological membranes and macromolecules.

References

  • Rojas, M., Miskolczy, Z., Biczók, L., & Pavez, P. (2018). Effect of amino acid addition on the micelle formation of surface active ionic liquid, 1-tetradecyl-3-methylimidazolium bromide. Journal of Physical Organic Chemistry, 32(1), e3814. [Link]

  • Kaur, R., & Kaur, G. (2022). Investigating the Micellization Behavior of Surface Active Ionic Liquids in the Presence Of Amino Acids: A Review. AIP Conference Proceedings, 2434(1), 060004. [Link]

  • AIP Publishing. (2022). Investigating the micellization behavior of surface active ionic liquids in the presence of amino acids: A review. [Link]

  • ProQuest. (n.d.). Unraveling the Molecular Interactions of Imidazolium-Based Surface-Active Ionic Liquid [C15mim][Br] with Biologically Active Amino Acids Glycine, l-Alanine, l-Valine. [Link]

  • ResearchGate. (n.d.). Effect of amino acid addition on the micelle formation of the surface-active ionic liquid 1-tetradecyl-3-methylimidazolium bromide in aqueous solution. [Link]

  • Scribd. (n.d.). CMC Determination via Conductivity Method. [Link]

  • Just Agriculture. (2023). Method for Measurement of Critical Micelle Concentration. [Link]

  • reposiTUm. (n.d.). Thermodynamic Study for Micellization of Imidazolium Based Surface Active Ionic Liquids in Water: Effect of Alkyl Chain Length and. [Link]

  • Paul, A., et al. (2021). Scrutinizing Self-Assembly, Surface Activity and Aggregation Behavior of Mixtures of Imidazolium Based Ionic Liquids and Surfactants: A Comprehensive Review. Frontiers in Chemistry, 9, 763577. [Link]

  • Waters. (n.d.). WP4005: Determination of critical micelle concentration by dynamic light scattering. [Link]

  • Science Alert. (n.d.). The Effect of Temperature on Thermodynamic Parameters of Micellization of Some Surfactants. [Link]

  • MDPI. (2024). Imidazole Headgroup Phospholipid Shows Asymmetric Distribution in Vesicles and Zinc-Dependent Esterase Activity. [Link]

  • Royal Society of Chemistry. (2014). Interaction between β-casein micelles and imidazolium-based ionic liquid surfactant. Soft Matter, 10, 7534-7544. [Link]

  • ACS Publications. (2020). Examination and Improvement of Undergraduate Laboratory Experiment: Thermodynamics of a Surfactant Micellization. Journal of Chemical Education, 98(1), 185-192. [Link]

  • Patiño-Agudelo, Á. J., et al. (2025). Thermodynamics of the Micellization of a Simple Zwitterionic Surfactant in the Presence of Imidazolium Salts. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 725, 137728. [Link]

  • ResearchGate. (n.d.). Micelle formation of imidazolium ionic liquids in aqueous solution. [Link]

  • Wyatt Technology. (n.d.). WP4005: Determination of critical micelle concentration by dynamic light scattering. [Link]

  • University of Pardubice. (n.d.). Exercise 9 CRITICAL MICELLE CONCENTRATION OF IONIC SURFACTANTS. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2025). Understanding Ionic Liquids: Sourcing 1-Tetradecyl-3-methylimidazolium Bromide for Research. [Link]

  • Muser. (n.d.). Micelle Characterization by Dynamic Light Scattering: Bringing Viscosity into the Equation. [Link]

  • ACS Publications. (1997). 1H and 2H NMR Studies of Poly(acrylate) and Poly(sodium styrenesulfonate) Interactions with Cationic Surfactant Micelles. Langmuir, 13(12), 3099-3107. [Link]

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  • ACS Publications. (2014). Micellization and Thermodynamic Study of 1-Alkyl-3-methylimidazolium Tetrafluoroborate Ionic Liquids in Aqueous Solution. Journal of Chemical & Engineering Data, 59(5), 1541-1549. [Link]

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Foundational

Advanced Surface Tension Methodologies for 1-Tetradecyl-3-Methylimidazolium Solutions: A Technical Whitepaper

Executive Summary Surface-active ionic liquids (SAILs) represent a paradigm shift in colloid and interface science. Among these, 1-tetradecyl-3-methylimidazolium-based ionic liquids (abbreviated as [C14mim]⁺) have garner...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Surface-active ionic liquids (SAILs) represent a paradigm shift in colloid and interface science. Among these, 1-tetradecyl-3-methylimidazolium-based ionic liquids (abbreviated as [C14mim]⁺) have garnered immense interest due to their highly tunable amphiphilic nature, structural resemblance to conventional cationic surfactants, and superior performance in drug delivery and micellar catalysis[1][2].

This technical whitepaper provides an in-depth guide to the thermodynamic principles, causal mechanisms, and self-validating experimental protocols required to accurately measure and interpret the surface tension of[C14mim]⁺ solutions.

The Mechanistic Role of [C14mim]⁺ as a SAIL

The unique physicochemical properties of [C14mim]⁺ arise from its dual molecular architecture:

  • The Hydrophobic Tail: The 14-carbon (tetradecyl) alkyl chain drives strong hydrophobic interactions in aqueous media, forcing the molecules to migrate to the air/water interface to minimize energetically unfavorable contacts with water[3].

  • The Imidazolium Headgroup: The aromatic, positively charged headgroup provides electrostatic repulsion and π−π stacking capabilities. This allows for complex interactions with active pharmaceutical ingredients (APIs) like chloramphenicol or lidocaine, enhancing drug solubilization and targeted delivery[1][2].

As the concentration of [C14mim]⁺ increases, the surface tension of the solution drops linearly with the logarithm of the concentration until it reaches the Critical Micelle Concentration (CMC). At this exact thermodynamic threshold, the interface becomes saturated, and additional monomers self-assemble into bulk micelles[1].

G1 A Monomeric [C14mim]+ in Bulk Solution B Adsorption at Air/Water Interface A->B Concentration Increase C Surface Saturation (Maximum Surface Excess) B->C Surface Tension Reduction D Micellization (CMC Reached) C->D Constant Surface Tension (u03B3_cmc)

Thermodynamic pathway of [C14mim]+ from bulk monomer to micelle formation.

Thermodynamic Parameters and Causality

Surface tension ( γ ) measurements are not merely observational; they are the primary data source for deriving critical interfacial thermodynamic parameters. The causality behind these derivations relies on the Gibbs Adsorption Isotherm .

For a dilute solution of a 1:1 electrolyte like [C14mim][Cl] or [C14mim][Br], the maximum surface excess concentration ( Γmax​ ) is calculated from the slope of the γ vs. logC plot just below the CMC:

Γmax​=−2.303nRT1​(∂logC∂γ​)T​

  • Causality of n : The pre-factor n represents the number of species formed upon dissociation. For [C14mim][Br] without added electrolytes, n=2 because both the imidazolium cation and the bromide anion must be accounted for at the interface to maintain electroneutrality[1].

  • Minimum Area per Molecule ( Amin​ ): Once Γmax​ is known, the spatial footprint of a single [C14mim]⁺ molecule at the interface is derived via Amin​=NA​Γmax​1​ (where NA​ is Avogadro's number)[1][4].

Self-Validating Experimental Protocols

A critical failure point in tensiometry is the presence of highly surface-active impurities (e.g., unreacted 1-bromotetradecane or 1-methylimidazole from the synthesis phase)[5]. These impurities can cause an artificial "dip" or minimum in the surface tension isotherm near the CMC.

To ensure trustworthiness and scientific integrity , surface tension measurements must be designed as a self-validating system, cross-referenced with orthogonal techniques like electrical conductivity[2][6].

Step-by-Step Methodology: The Wilhelmy Plate Technique
  • Preparation & Purification:

    • Synthesize or procure high-purity[C14mim][X] (where X is the counterion). Dry the IL in a vacuum oven at 333 K for at least 48 hours to remove trace water[6].

    • Prepare a highly concentrated stock solution using ultrapure Milli-Q water (resistivity ≥18.2 MΩ⋅cm ).

  • Apparatus Calibration:

    • Use a platinum-iridium Wilhelmy plate. The plate must be flamed red-hot using a Bunsen burner before every measurement to combust any residual organic contaminants.

    • Calibrate the tensiometer using pure water at the target temperature (e.g., 72.8 mN/m at 298.15 K).

  • Thermal Equilibration:

    • Surface tension is highly temperature-dependent. Circulate water from a thermostatic bath through the sample vessel jacket to maintain temperature within ±0.1 K (e.g., 298.15 K, 308.15 K)[1].

  • Serial Dilution & Measurement:

    • Begin with the highest concentration. Measure the surface tension until the standard deviation of the last 100 readings is <0.02 mN/m[7].

    • Progressively dilute the solution. Allow at least 10–15 minutes of equilibration time after each dilution to allow the [C14mim]⁺ monomers to diffuse to and orient at the air/water interface.

  • Orthogonal Validation (Conductometry):

    • Run a parallel concentration sweep using a conductometer. Plot specific conductivity ( κ ) vs. concentration. The abrupt change in slope confirms the CMC, validating that the tensiometry plateau is due to true micellization and not impurity saturation[1][6].

G2 Prep 1. Solution Preparation (Vacuum Dried IL, Ultrapure Water) Temp 2. Thermal Equilibration (Thermostated Vessel ± 0.1 K) Prep->Temp Measure 3. Tensiometry Measurement (Flamed Wilhelmy Plate) Temp->Measure Analyze 4. Isotherm Generation (u03B3 vs. log C) Measure->Analyze Validate 5. Cross-Validation (Conductometry / UV-Vis) Analyze->Validate Confirm CMC without Impurity Dip

Step-by-step self-validating workflow for measuring surface tension of SAILs.

Quantitative Data Summary

The nature of the counterion (e.g., Chloride vs. Bromide) significantly impacts the hydrophilicity, Krafft temperature, and micellar packing of the[C14mim]⁺ system[3][8]. Below is a summarized comparison of key interfacial parameters for [C14mim]⁺ solutions at 298.15 K, synthesized from authoritative literature[1][3][6][8].

Ionic LiquidTemp (K)CMC (mM) γcmc​ (mN/m) Γmax​ ( 10−6 mol/m 2 ) Amin​2 )
[C14mim][Br] 298.15~2.50~34.5~2.85~58.2
[C14mim][Cl] 298.15~2.00~35.0~2.90~57.0
[C14mim][HSO₄] 298.15~2.00~34.8~2.88~57.5

Data Interpretation: The long C14 chain dominates the hydrophobic effect, resulting in a very low CMC (~2.0 - 2.5 mM) compared to shorter-chain analogs (e.g., [C8mim]⁺ or [C10mim]⁺)[3]. The surface tension at the CMC ( γcmc​ ) consistently plateaus around 34–35 mN/m, indicating highly effective surface tension reduction regardless of the specific halide or sulfate counterion[3][8].

Conclusion & Best Practices for Drug Development

For drug development professionals utilizing [C14mim]⁺ as a solubilizing agent or carrier vehicle, precise surface tension measurement is non-negotiable. The CMC dictates the minimum concentration required to encapsulate hydrophobic APIs (like chloramphenicol) within the micellar core[2][5].

Key Takeaways:

  • Always flame the Wilhelmy plate to eliminate false surface pressure readings.

  • Never rely on tensiometry alone; always cross-validate the CMC with conductometry or Isothermal Titration Calorimetry (ITC) to rule out synthesis impurities[6].

  • Account for the counterion when formulating, as it directly impacts the Krafft temperature and the compactness of the micellar palisade layer[8].

References

  • Investigation of surface adsorption and thermodynamic properties of 1-tetradecyl-3-methylimidazolium bromide in the absence and presence of tetrabutylammonium bromide in aqueous medium ResearchGate / Taylor & Francis URL
  • Effect of amino acid addition on the micelle formation of surface active ionic liquid, 1-tetradecyl-3-methylimidazolium bromide MTAK URL
  • Dual functionality of amphiphilic 1-alkyl-3-methylimidazolium hydrogen sulfate ionic liquids RSC Advances URL
  • Modulating Effect of Drug Chloramphenicol on the Aggregation Behavior of the Ionic Liquid 1-tetradecyl-3-methylimidazolium Bromide: A Conductometric Study Journal of Molecular Liquids / Semantic Scholar URL

Sources

Exploratory

self-assembly behavior of 1-tetradecyl-3-methylimidazolium in polar solvents

Title: Unveiling the Self-Assembly Behavior of 1-Tetradecyl-3-methylimidazolium ([C14mim]+) in Polar Solvents: A Comprehensive Technical Guide Executive Summary Surface-Active Ionic Liquids (SAILs) represent a paradigm s...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Unveiling the Self-Assembly Behavior of 1-Tetradecyl-3-methylimidazolium ([C14mim]+) in Polar Solvents: A Comprehensive Technical Guide

Executive Summary

Surface-Active Ionic Liquids (SAILs) represent a paradigm shift in colloidal chemistry and materials science. Among these, 1-tetradecyl-3-methylimidazolium ([C14mim]+) stands out due to its unique amphiphilic architecture, combining a bulky, polarizable imidazolium headgroup with a highly hydrophobic tetradecyl (C14) tail. Understanding the self-assembly and micellization behavior of [C14mim]+ in polar solvents is critical for advancing applications in drug delivery (e.g., vesicle formation), nanoparticle synthesis, and green extraction processes[1]. This whitepaper provides an in-depth mechanistic analysis and outlines self-validating experimental protocols for characterizing [C14mim]+ aggregation.

Mechanistic Foundations of [C14mim]+ Self-Assembly

The self-assembly of [C14mim]+ into supramolecular aggregates (micelles, vesicles) is governed by a delicate thermodynamic balance between the solvophobic effect and electrostatic repulsion.

  • The Solvophobic Effect: In highly polar solvents like water, the C14 alkyl chain disrupts the three-dimensional hydrogen-bonded network of the solvent, forcing it into a highly ordered, low-entropy "iceberg" structure around the monomer[2],[3].

  • Entropy-Driven Micellization: When the surfactant concentration reaches the Critical Micelle Concentration (CMC), the hydrophobic tails aggregate to form a micellar core. This releases the ordered solvent molecules back into the bulk, resulting in a massive gain in system entropy (ΔS > 0). Thus, micellization of [C14mim]+ is fundamentally an entropy-driven process[2],[4].

  • Headgroup Dynamics: Unlike traditional surfactants (e.g., CTAB), the imidazolium headgroup possesses a delocalized positive charge, enabling unique π-π stacking and hydrogen-bonding interactions at the micellar interface (the palisade layer)[1].

G Monomers [C14mim]+ Monomers in Polar Solvent Solvation Solvent Cavity Formation (H-Bond Disruption) Monomers->Solvation Concentration Increases Electrostatic Headgroup Repulsion & Counterion Binding Monomers->Electrostatic Headgroup Alignment Hydrophobic Solvophobic Tail Interactions Solvation->Hydrophobic Minimizes Solvent Contact Micelle Self-Assembled Micelle (Nagg) Hydrophobic->Micelle Tail Packing Electrostatic->Micelle Opposes Packing Thermodynamics Entropy-Driven Micellization (ΔS > 0) Micelle->Thermodynamics Thermodynamic Outcome

Caption: Logical relationship of thermodynamic forces driving[C14mim]+ micellization.

Co-Solvent Effects: Tuning the Micellar Microenvironment

The introduction of organic polar solvents—such as formamide (FA), glycerol (GLY), ethylene glycol (EG), and 1-propanol (PRO)—drastically alters the self-assembly parameters of[C14mim]+[5]. The causality behind these shifts depends on the dielectric constant and hydrophobicity of the additive:

  • High-Dielectric Additives (Co-Solvents): Solvents like EG and GLY act as co-solvents. They disrupt the cohesive energy density of water, thereby reducing the solvophobic penalty of the C14 tail. Because the monomers are more stable in the bulk mixed solvent, a higher concentration is required to force aggregation. Consequently, the CMC increases, and the aggregation number (Nagg) decreases[5].

  • Hydrophobic Additives (Co-Surfactants): Short-chain alcohols like 1-propanol act as co-surfactants at lower concentrations. They partition directly into the micellar palisade layer, acting as spacers that reduce electrostatic repulsion between the imidazolium headgroups, thereby facilitating micellization[5].

Self-Validating Experimental Protocols for Micellization Analysis

To ensure scientific integrity, the determination of CMC and thermodynamic parameters must never rely on a single technique. A self-validating system utilizing orthogonal physical properties is required.

Workflow Prep Prepare [C14mim]+ Solutions (Concentration Gradient) Tensiometry Surface Tension (γ) Wilhelmy Plate Prep->Tensiometry Aliquots Conductivity Electrical Conductivity (κ) Conductometer Prep->Conductivity Aliquots Fluorescence Steady-State Fluorescence Pyrene Probe (I1/I3) Prep->Fluorescence + Pyrene ITC Isothermal Titration Calorimetry (ITC) Prep->ITC Titration Validation Cross-Validation of CMC & Thermodynamic Parameters Tensiometry->Validation Breakpoint in γ vs log(C) Conductivity->Validation Breakpoint in κ vs C Fluorescence->Validation Drop in I1/I3 ratio ITC->Validation Enthalpy of Micellization (ΔH)

Caption: Multi-modal experimental workflow for self-validating CMC determination.

Protocol A: Tensiometry (Surface Tension)
  • Causality: [C14mim]+ monomers adsorb at the air-liquid interface, lowering surface tension (γ). Once the interface is saturated, additional monomers form micelles, causing γ to plateau[6].

  • Methodology:

    • Prepare a concentration gradient of [C14mim]+ (0.1 mM to 10 mM) in the target polar solvent.

    • Equilibrate each solution at 298.15 K.

    • Measure γ using a Wilhelmy plate tensiometer.

    • Plot γ versus log(C). The intersection of the descending linear pre-micellar region and the post-micellar plateau defines the CMC.

Protocol B: Steady-State Fluorescence (Pyrene Probe)
  • Causality: Pyrene is a highly hydrophobic fluorescent probe. Its emission spectrum features five vibronic peaks. The ratio of the first (I1 at ~373 nm) to the third (I3 at ~383 nm) peak is highly sensitive to micropolarity. Upon micellization, pyrene migrates from the polar solvent into the hydrophobic micellar core, causing a sharp drop in the I1/I3 ratio[7],[8].

  • Methodology:

    • Spike [C14mim]+ solutions with a constant pyrene concentration (1 × 10⁻⁶ M).

    • Excite samples at 335 nm and record emission spectra from 350 to 450 nm.

    • Calculate the I1/I3 ratio. The inflection point of the I1/I3 vs. log(C) curve confirms the CMC and validates the formation of a non-polar microenvironment.

Protocol C: Isothermal Titration Calorimetry (ITC)
  • Causality: ITC measures the exact heat of demicellization. It provides direct access to the standard enthalpy of micellization (ΔH°mic), allowing for the calculation of entropy (ΔS°mic) and confirming the entropy-driven nature of the assembly[2],[4].

  • Methodology:

    • Load the calorimeter cell with degassed polar solvent.

    • Titrate with a highly concentrated [C14mim]+ solution (well above CMC) using a motor-driven syringe.

    • Integrate the heat peaks to generate an enthalpy curve. The first derivative peak identifies the CMC.

Quantitative Data Synthesis

The counterion (Br⁻, Cl⁻, BF4⁻) and the choice of polar solvent significantly dictate the thermodynamic parameters of [C14mim]+ self-assembly. Below is a synthesized comparison of established literature values.

SurfactantSolvent SystemCMC (mM)Key Thermodynamic ObservationRef
[C14mim]Br Pure Water2.50 - 2.80Entropy-driven micellization; strong solvophobic effect.[8]
[C14mim]Cl Pure Water2.98Higher CMC than Br⁻ due to altered counterion packing in the palisade layer.[8],[2]
[C14mim]BF4 Pure Water~2.60Strong solute-solvent dipole interactions perturb vibronic bands.[7]
[C14mim]Br Water + Ethylene Glycol> 2.80EG acts as a co-solvent, disrupting H-bonds and increasing CMC.[5]
[C14mim]Br Water + 1-PropanolVariableActs as a co-surfactant at low concentrations, aiding micellization.[5]

Conclusion

The self-assembly of 1-tetradecyl-3-methylimidazolium in polar solvents is a highly tunable, entropy-driven process. By strategically selecting the counterion and manipulating the solvent's dielectric environment (via co-solvents or co-surfactants), researchers can precisely engineer the CMC, aggregation number, and micellar morphology. Employing a self-validating matrix of tensiometry, conductivity, fluorescence, and ITC ensures rigorous, artifact-free characterization, paving the way for advanced applications in nanomedicine and green chemistry.

Sources

Protocols & Analytical Methods

Method

step-by-step synthesis protocol for 1-tetradecyl-3-methylimidazolium chloride

Application Note: Step-by-Step Synthesis and Purification Protocol for 1-Tetradecyl-3-Methylimidazolium Chloride ([C14mim]Cl) Introduction & Mechanistic Overview As a Senior Application Scientist, I have designed this pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Step-by-Step Synthesis and Purification Protocol for 1-Tetradecyl-3-Methylimidazolium Chloride ([C14mim]Cl)

Introduction & Mechanistic Overview

As a Senior Application Scientist, I have designed this protocol to address the specific chemical behaviors of long-chain imidazolium-based ionic liquids. 1-Tetradecyl-3-methylimidazolium chloride ([C14mim]Cl) is a highly versatile, amphiphilic surface-active ionic liquid (SAIL). It is widely utilized in the formulation of ion-conductive gels, micellar catalysis, and as a templating surfactant for mesoporous nanomaterials[1][2].

The synthesis of[C14mim]Cl is driven by a Menshutkin reaction—a specific type of bimolecular nucleophilic substitution (SN2). In this pathway, the lone pair of electrons on the tertiary nitrogen of 1-methylimidazole attacks the electrophilic terminal carbon of 1-chlorotetradecane[3].

The Causality of Reaction Design: Unlike short-chain alkyl halides (e.g., ethyl or butyl chloride) which react rapidly, the tetradecyl (C14) chain tends to coil in solution. This creates significant steric hindrance that shields the electrophilic carbon, drastically slowing the SN2 kinetics. Consequently, this reaction requires a prolonged thermal activation period (typically 72 hours at 90 °C) to achieve high yields[3][4]. Furthermore, imidazole derivatives are highly susceptible to thermal oxidation, which manifests as a yellow or brown tint in the final product. Conducting the reaction under a strict inert atmosphere (Nitrogen or Argon) is mandatory to ensure the synthesis of a high-purity, off-white crystalline solid[3][5].

Materials and Critical Process Parameters

To ensure a self-validating and reproducible system, all quantitative parameters and material requirements have been summarized below.

Table 1: Reagents and Materials

Reagent Role in Synthesis Target Purity Scientific Rationale
1-Methylimidazole Nucleophile >99% Primary reactant; must be anhydrous to prevent side reactions.
1-Chlorotetradecane Electrophile >98% Provides the hydrophobic C14 tail; slight molar excess ensures complete amine consumption.
Acetonitrile Solvent (Optional) Anhydrous Polar aprotic medium that stabilizes the SN2 transition state without solvating the nucleophile.
Ethyl Acetate Washing Solvent ACS Grade Selectively dissolves unreacted precursors while precipitating the ionic liquid.

| Tetrahydrofuran (THF) | Recrystallization | Anhydrous | Facilitates the formation of high-purity crystalline structures[1]. |

Table 2: Critical Process Parameters (CPPs)

Parameter Setpoint Causality / Impact
Temperature 90 °C (363 K) Overcomes the high activation energy barrier caused by long-chain steric hindrance[3].
Reaction Time 72 hours Ensures maximum conversion of the sluggish C14 alkyl halide[3][4].
Atmosphere Nitrogen / Argon Prevents thermal oxidation of the imidazole ring, avoiding colored impurities[3].

| Drying Conditions | 323 K, 10⁻² Pa, 48 h | Removes trace water; essential because [C14mim]Cl is profoundly hygroscopic[6][7]. |

Step-by-Step Synthesis Methodology

Phase 1: Apparatus Setup and Reagent Addition
  • Preparation: Dry a 250 mL two-neck round-bottom flask in an oven at 120 °C for 2 hours. Assemble the flask with a reflux condenser and a magnetic stir bar while hot, and purge the system with dry Nitrogen or Argon for 15 minutes.

  • Addition: Under the continuous flow of inert gas, add 0.1 mol of 1-methylimidazole and 0.105 mol of 1-chlorotetradecane to the flask[1][4]. (Note: A slight 5% excess of the alkyl halide ensures the complete consumption of the volatile and odorous amine).

  • Solvent (Optional): Add 50 mL of anhydrous acetonitrile. While solvent-free conditions are greener, acetonitrile reduces the viscosity of the mixture as the ionic liquid forms, ensuring uniform magnetic stirring[3].

Phase 2: Thermal Activation (Quaternization)
  • Heating: Submerge the flask in a silicone oil bath pre-heated to 90 °C[1][3].

  • Refluxing: Maintain continuous stirring at 90 °C for 72 hours under the inert atmosphere[3]. Monitor the reaction via Thin Layer Chromatography (TLC) to validate the consumption of 1-methylimidazole.

Phase 3: Purification and Isolation
  • Cooling: Remove the flask from the oil bath and allow it to cool to room temperature. The product will precipitate as an off-white to cream-colored waxy solid[3][5].

  • Washing: Add 100 mL of cold ethyl acetate to the flask and vigorously stir to break up the solid mass.

    • Causality: [C14mim]Cl is an amphiphilic salt and is insoluble in moderately polar solvents like ethyl acetate. Conversely, the unreacted 1-methylimidazole and 1-chlorotetradecane are highly soluble. This solubility differential efficiently extracts non-polar impurities[3][4].

  • Decanting: Decant the solvent and repeat the washing process three times[4].

  • Recrystallization: For ultra-high purity (>98%), dissolve the washed solid in a minimum amount of hot THF, then cool it slowly to induce crystallization. Collect the resulting white powder via vacuum filtration[1].

Phase 4: Vacuum Drying (Critical Step)
  • Moisture Removal: Transfer the purified crystals to a vacuum oven. Dry the product at 50 °C (323 K) under high vacuum (10⁻² Pa) for a minimum of 48 hours[7].

    • Causality: Ionic liquids are notoriously hygroscopic. Trace water (< 100 ppm) acts as a competitive hydrogen-bond donor and a plasticizer. If not strictly removed, water will disrupt the self-assembly mechanisms of the crystals and drastically alter the compound's critical micelle concentration (CMC) and viscosity[6].

Phase 5: Quality Control & Validation
  • Verification: Validate the structural integrity and purity (>98%) using ¹H and ¹³C NMR spectroscopy[4][7]. Perform a Karl Fischer titration to ensure the final water content is strictly < 100 ppm[6].

Workflow Visualization

Protocol N1 1-Methylimidazole + 1-Chlorotetradecane N2 Inert Atmosphere Setup (N2 / Argon Purge) N1->N2 N3 SN2 Quaternization (90°C, 72h) N2->N3 Heat & Stir N4 Cooling & Solidification (Room Temp) N3->N4 Reaction Complete N5 Solvent Washing (Ethyl Acetate) N4->N5 Remove Unreacted N6 Recrystallization (THF) N5->N6 Isolate Solid N7 Vacuum Drying (323 K, 48h) N6->N7 Purify N8 Pure[C14mim]Cl (<100 ppm H2O) N7->N8 Remove Moisture

Workflow for the synthesis and purification of [C14mim]Cl.

References

  • NINGBO INNO PHARMCHEM CO.,LTD. Key Properties and Chemical Synthesis Uses of 1-Tetradecyl-3-Methylimidazolium Chloride. 5

  • The Journal of Physical Chemistry C. Molecular Designed Ionic Liquid Crystal in Alkane. ACS Publications. 6

  • MDPI. Preparation of Molecularly Imprinted Mesoporous Materials for Highly Enhancing Adsorption Performance of Cytochrome C. 1

  • SciSpace. The Investigation of Functionalization Role in Multi-Walled Carbon Nanotubes Dispersion by Surfactants. 8

  • PMC / Green Chemistry. The magic of aqueous solutions of ionic liquids: ionic liquids as a powerful class of catanionic hydrotropes. 7

  • Langmuir. Free-Standing Ion-Conductive Gels Based on Polymerizable Imidazolium Ionic Liquids. ACS Publications.2

  • Journal of Chemical & Engineering Data. Physicochemical Properties of Long Chain Alkylated Imidazolium Based Chloride and Bis(trifluoromethanesulfonyl)imide Ionic Liquids. ACS Publications. 4

  • Ambeed. 114569-84-5 | 1-dodecyl-3-methylimidazolium chloride | Inorganic Salts. 3

Sources

Application

Application Notes &amp; Protocols: High-Efficiency Liquid-Liquid Extraction of Heavy Metals Using 1-Tetradecyl-3-methylimidazolium Chloride

An in-depth guide to the liquid-liquid extraction of heavy metals from aqueous solutions using the ionic liquid 1-tetradecyl-3-methylimidazolium chloride. Introduction The escalating issue of heavy metal contamination in...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to the liquid-liquid extraction of heavy metals from aqueous solutions using the ionic liquid 1-tetradecyl-3-methylimidazolium chloride.

Introduction

The escalating issue of heavy metal contamination in industrial wastewater poses a significant threat to environmental and human health.[1] Traditional methods for metal removal, such as chemical precipitation or solvent extraction with volatile organic compounds (VOCs), often face challenges like incomplete removal, secondary pollution, and high operational costs.[1][2][3] In the quest for more sustainable and efficient technologies, ionic liquids (ILs) have emerged as a promising class of "green solvents."[2][4] Their negligible vapor pressure, high thermal stability, and tunable chemical properties make them ideal candidates to replace conventional VOCs.[2]

This document provides a comprehensive guide to the application of 1-tetradecyl-3-methylimidazolium chloride ([C₁₄MIM][Cl]), a long-chain imidazolium-based ionic liquid, for the liquid-liquid extraction of divalent heavy metals such as lead (Pb²⁺), cadmium (Cd²⁺), copper (Cu²⁺), and zinc (Zn²⁺) from aqueous solutions. We will delve into the underlying extraction mechanism, provide detailed experimental protocols, and offer expert insights into parameter optimization for researchers, scientists, and professionals in environmental remediation and drug development.

Physicochemical Profile: 1-Tetradecyl-3-methylimidazolium Chloride ([C₁₄MIM][Cl])

The efficacy of [C₁₄MIM][Cl] as an extractant is rooted in its unique molecular structure. It consists of a cationic imidazolium headgroup and a long C₁₄ alkyl (tetradecyl) chain, which imparts significant hydrophobicity, crucial for forming a distinct phase in liquid-liquid extraction. This amphiphilic nature also gives it surfactant-like properties, which can influence interfacial phenomena during extraction.[5]

Table 1: Properties of 1-Tetradecyl-3-methylimidazolium Chloride

PropertyValueReference
CAS Number 171058-21-2[6][7]
Molecular Formula C₁₈H₃₅N₂Cl[6][7]
Molecular Weight 314.94 g/mol [7]
Appearance Off-white to cream solid/chunks[6]
Key Structural Features Imidazolium cation, Tetradecyl (C₁₄) alkyl chain, Chloride anion

The chloride (Cl⁻) anion is not merely a counter-ion; it is a critical participant in the extraction mechanism, particularly for metals that readily form anionic chloro-complexes.[4]

The Extraction Mechanism: Anion Exchange and Ion-Pairing

While several mechanisms can contribute to metal extraction by ILs, the process for [C₁₄MIM][Cl] in aqueous media containing chloride is predominantly driven by a combination of anion exchange and ion-pairing.[1][8] This is a multi-step process that leverages coordination chemistry to efficiently transfer metal ions from the aqueous phase to the IL phase.

Causality of the Mechanism:

  • Formation of Anionic Metal Complexes: In the aqueous phase, heavy metal cations (M²⁺) coordinate with chloride ions (Cl⁻) present in the solution (either from the IL itself leaching slightly or from the sample matrix) to form negatively charged complexes, such as [MCl₃]⁻ or [MCl₄]²⁻. The formation and stability of these complexes are highly dependent on the metal and the chloride concentration.[8][9][10]

  • Ion-Pair Formation: The cationic headgroup of the ionic liquid, [C₁₄MIM]⁺, then forms an ion pair with the anionic metal-chloro complex.

  • Phase Transfer: This newly formed neutral, bulky ion-pair ([C₁₄MIM]⁺[MClₓ]⁻) has significantly lower affinity for the polar aqueous phase and preferentially partitions into the more hydrophobic ionic liquid phase.

This mechanism is particularly effective for heavy metals like cadmium and zinc, which readily form stable anionic chloride complexes.[8]

G cluster_aqueous Aqueous Phase cluster_il Ionic Liquid Phase M2_aq Heavy Metal Ion (M²⁺) MClx Anionic Metal-Chloro Complex [MClₓ]ⁿ⁻ M2_aq->MClx Cl_aq Chloride Ions (Cl⁻) IonPair Extracted Ion Pair {[C₁₄MIM]⁺[MClₓ]ⁿ⁻} MClx->IonPair C14MIM_il [C₁₄MIM]⁺ Cation

Caption: Proposed anion-exchange/ion-pairing extraction mechanism.

Detailed Experimental Protocols

This section provides a robust, step-by-step protocol for the extraction of heavy metals using [C₁₄MIM][Cl]. The protocol is designed to be self-validating through the inclusion of proper controls and clear quantification steps.

Materials and Reagents
  • Ionic Liquid: 1-tetradecyl-3-methylimidazolium chloride ([C₁₄MIM][Cl]), >98% purity.

  • Heavy Metal Salts: Certified standard stock solutions or high-purity salts (e.g., Pb(NO₃)₂, CdCl₂, Cu(NO₃)₂, Zn(NO₃)₂) for preparing aqueous samples.

  • Acids/Bases: 0.1 M HCl and 0.1 M NaOH for pH adjustment.

  • Stripping Agent: 0.1 M Ethylenediaminetetraacetic acid (EDTA) solution or 1 M HNO₃.

  • Organic Solvent (Optional): A water-immiscible, low-polarity solvent like toluene or kerosene if dilution of the IL is required to reduce viscosity.

  • Apparatus: Centrifuge tubes (15 mL or 50 mL), vortex mixer, mechanical shaker, centrifuge, pH meter, micropipettes, analytical balance.

  • Analytical Instrument: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectrometer (AAS).[11][12]

General Extraction Procedure

The following workflow outlines the complete process from sample preparation to analysis.

G prep_aq 1. Prepare Aqueous Phase (Metal Solution, Adjust pH) contact 3. Contact Phases (e.g., 1:1 v/v ratio in a vial) prep_aq->contact prep_il 2. Prepare IL Phase ([C₁₄MIM][Cl]) prep_il->contact agitate 4. Agitate (Vortex/Shake for 30-60 min) contact->agitate separate 5. Separate Phases (Centrifuge at 4000 rpm for 15 min) agitate->separate sample_aq 6. Sample Aqueous Phase (Carefully pipette supernatant) separate->sample_aq strip 9. Back-Extraction (Optional: Recover Metal, Regenerate IL) separate->strip analyze 7. Analyze Metal Conc. (ICP-MS or AAS) sample_aq->analyze calculate 8. Calculate Efficiency analyze->calculate

Caption: General workflow for liquid-liquid extraction.

Step-by-Step Protocol:

  • Aqueous Phase Preparation: Prepare a 10 mL aqueous solution containing the target heavy metal(s) at a known concentration (e.g., 10-100 mg/L) in a 50 mL centrifuge tube. Adjust the solution to the desired pH using 0.1 M HCl or 0.1 M NaOH. The optimal pH often ranges between 4 and 7, as this prevents metal hydroxide precipitation while facilitating complexation.[13][14]

  • IL Phase Preparation: Accurately weigh the [C₁₄MIM][Cl] and add it to the centrifuge tube. A typical phase ratio is 1:1 (e.g., 10 mL of aqueous solution and 10 g of IL, assuming a density of ~1 g/mL). Expert Tip: As [C₁₄MIM][Cl] is a solid, gentle warming may be required to create a liquid phase, or it can be dissolved in a minimal amount of a suitable organic diluent.

  • Extraction: Tightly cap the tube and place it on a mechanical shaker or vortex mixer. Agitate the mixture vigorously for a predetermined time (e.g., 30-60 minutes) to ensure thorough mixing and allow the system to reach equilibrium.

  • Phase Separation: After agitation, place the tube in a centrifuge and spin at approximately 4000 rpm for 15 minutes. This step is critical to break any potential emulsions and achieve a clean, sharp interface between the upper aqueous phase and the denser lower IL phase.

  • Aqueous Phase Sampling: Carefully pipette a known volume of the clear, upper aqueous phase for analysis. Be cautious not to disturb the IL phase.

  • Quantification: Determine the final concentration of the heavy metal (C_final) in the sampled aqueous phase using a calibrated ICP-MS or AAS.

  • Calculation of Efficiency: The extraction efficiency (E%) is calculated using the following formula: E% = [(C_initial - C_final) / C_initial] * 100 Where C_initial and C_final are the initial and final metal concentrations in the aqueous phase, respectively.

Protocol for Back-Extraction (Stripping)

To ensure the process is sustainable, the extracted metal can be recovered and the IL regenerated for reuse.

  • Separate the metal-loaded IL phase from the extraction step.

  • Add an equal volume of a stripping agent, such as 0.1 M EDTA or 1 M HNO₃. EDTA is effective as it forms very strong, water-soluble complexes with most heavy metals.[1]

  • Agitate the mixture for 30 minutes, then centrifuge to separate the phases.

  • The heavy metal will now be concentrated in the new aqueous stripping solution, and the regenerated IL phase can be washed and reused.

Optimizing Extraction Parameters: A Guide for Researchers

The efficiency of the extraction is not absolute; it is a function of several interdependent variables. Understanding and optimizing these parameters is key to developing a successful protocol.

Table 2: Influence of Key Parameters on Extraction Efficiency

ParameterGeneral Effect & Scientific RationaleTypical Range to Investigate
pH of Aqueous Phase Crucial. Affects the speciation of the metal ion (M²⁺ vs. M(OH)⁺) and the protonation of any potential chelating agents. Extraction is typically poor at very low pH (<2) and increases to a plateau.[14][15]2.0 - 8.0
Contact Time Efficiency increases with time until equilibrium is reached, after which it plateaus. Insufficient time leads to incomplete extraction.5 - 120 minutes
Phase Ratio (Aqueous:IL) A lower ratio (more IL) generally increases efficiency but also increases cost. An optimal ratio balances efficiency and IL consumption.10:1 to 1:2 (v/v or w/v)
Salinity (e.g., NaCl conc.) Can significantly enhance extraction for metals forming chloro-complexes by providing an excess of Cl⁻ ions, pushing the equilibrium towards the formation of extractable anionic species.[8][15]0 - 5 M NaCl
Temperature Affects the viscosity of the IL and the thermodynamics of the extraction. Higher temperatures decrease viscosity, improving mass transfer, but can also affect complex stability.25 °C - 60 °C

Analytical Quantification of Heavy Metals

Accurate determination of metal concentrations is paramount for calculating extraction efficiency. The choice of analytical technique depends on the required sensitivity, sample matrix, and available instrumentation.

Table 3: Comparison of Primary Analytical Techniques

TechniquePrincipleTypical SensitivityProsCons
ICP-MS Ionization in argon plasma followed by mass spectrometric detection.Very High (ppt - ppb)Multi-element capability, high throughput, excellent for trace analysis.[12]High capital cost, matrix interference can be an issue.
ICP-OES Excitation in argon plasma followed by optical detection of emitted light.High (ppb - ppm)Robust, tolerates higher matrix concentrations than ICP-MS.[16]Less sensitive than ICP-MS.
AAS Measures absorption of light by free atoms in the gaseous state.Moderate (ppb - ppm)Cost-effective, highly selective for the target element.[11][12]Typically single-element analysis, slower throughput.

For most research applications involving low concentrations, ICP-MS is the preferred method due to its superior sensitivity and multi-element capabilities.[12][17]

Troubleshooting and Expert Insights

  • Issue: Emulsion Formation. A stable emulsion forms at the interface, preventing clean phase separation.

    • Cause & Solution: This can be due to the surfactant-like nature of [C₁₄MIM][Cl]. Increase the centrifugation time/speed. Alternatively, increasing the ionic strength of the aqueous phase by adding a salt (like Na₂SO₄) can help break the emulsion.

  • Issue: Low Extraction Efficiency. The calculated E% is lower than expected.

    • Cause & Solution: Check the pH of the aqueous phase; it may be outside the optimal range. Ensure contact time was sufficient to reach equilibrium. For metals like Ni²⁺ that form weaker chloro-complexes, consider adding a chelating agent to the IL phase to create a task-specific ionic liquid.[1]

  • Expert Insight: The "Salty" Advantage. Do not view high salinity wastewater as a problem. For this specific IL system, high chloride concentrations can be highly beneficial, promoting the formation of the extractable anionic metal complexes and driving extraction efficiency to >99%.[8] This makes [C₁₄MIM][Cl] an excellent candidate for treating specific industrial brines.

References

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Sources

Method

Application Notes and Protocols for Antimicrobial Activity Testing of 1-Tetradecyl-3-methylimidazolium Compounds

Introduction: The Promise of 1-Tetradecyl-3-methylimidazolium Compounds as Novel Antimicrobial Agents 1-Tetradecyl-3-methylimidazolium ([C14MIM]) compounds belong to the class of ionic liquids (ILs), which are salts with...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Promise of 1-Tetradecyl-3-methylimidazolium Compounds as Novel Antimicrobial Agents

1-Tetradecyl-3-methylimidazolium ([C14MIM]) compounds belong to the class of ionic liquids (ILs), which are salts with melting points below 100°C. These molecules have garnered significant interest in the biomedical field due to their unique physicochemical properties, including high thermal stability, low vapor pressure, and tunable structures. The 1-alkyl-3-methylimidazolium series, in particular, has demonstrated potent, broad-spectrum antimicrobial activity against a range of pathogenic bacteria and fungi.[1][2]

The antimicrobial efficacy of these compounds is intrinsically linked to their amphiphilic nature. The positively charged imidazolium headgroup facilitates interaction with the negatively charged components of microbial cell membranes, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.[3][4] The long alkyl chain, in this case, the tetradecyl (C14) chain, then penetrates the hydrophobic core of the lipid bilayer, disrupting membrane integrity and leading to cell lysis and death.[3][4] Studies have shown that an alkyl chain length of around 14 carbons is often optimal for maximizing antimicrobial activity, as longer chains can lead to a "cut-off" effect where efficacy decreases.[5]

These promising attributes position 1-tetradecyl-3-methylimidazolium compounds as strong candidates for the development of new disinfectants, antiseptics, and therapeutic agents. This guide provides a comprehensive suite of protocols for researchers, scientists, and drug development professionals to rigorously evaluate the antimicrobial, antibiofilm, and cytotoxic properties of these novel compounds. The methodologies are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity and comparability.[6][7]

Section 1: Fundamental Antimicrobial Susceptibility Testing

The initial assessment of an antimicrobial agent involves determining its minimum inhibitory concentration (MIC), which is the lowest concentration that prevents visible growth of a microorganism. The following protocols are foundational for establishing the antimicrobial spectrum and potency of 1-tetradecyl-3-methylimidazolium compounds.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a gold standard for quantitative antimicrobial susceptibility testing, providing a precise MIC value.[6][7][8]

A standardized suspension of a test microorganism is exposed to serial dilutions of the 1-tetradecyl-3-methylimidazolium compound in a liquid growth medium within a 96-well microtiter plate. The MIC is determined by observing the lowest concentration of the compound that inhibits visible microbial growth after a defined incubation period.

BrothMicrodilution cluster_prep Preparation cluster_incubation Inoculation & Incubation cluster_analysis Analysis start Prepare standardized microbial inoculum (0.5 McFarland) prepare_compound Prepare serial dilutions of [C14MIM] compound start->prepare_compound prepare_plate Dispense dilutions into 96-well plate prepare_compound->prepare_plate inoculate Inoculate wells with microbial suspension prepare_plate->inoculate incubate Incubate at 35-37°C for 16-20 hours inoculate->incubate read_mic Visually determine MIC (lowest concentration with no growth) incubate->read_mic optional_mbc Optional: Determine MBC from clear wells read_mic->optional_mbc TimeKill cluster_setup Assay Setup cluster_sampling Time-Course Sampling cluster_quantification Quantification & Analysis start Prepare microbial inoculum in log phase add_compound Add [C14MIM] compound at desired concentration (e.g., 2x, 4x MIC) start->add_compound incubate Incubate with shaking add_compound->incubate sample Collect aliquots at multiple time points (0, 2, 4, 8, 24h) incubate->sample plate Perform serial dilutions and plate for CFU counting sample->plate plot Plot log10 CFU/mL vs. time plate->plot

Caption: Workflow for conducting a time-kill curve assay to assess bactericidal/fungicidal kinetics.

  • Inoculum Preparation:

    • Grow the test microorganism in a suitable broth to the early to mid-logarithmic phase of growth.

    • Dilute the culture in fresh, pre-warmed broth to a starting density of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

  • Assay Setup:

    • Prepare flasks or tubes containing the diluted inoculum.

    • Add the [C14MIM] compound at predetermined concentrations (e.g., 1x, 2x, 4x, and 8x the MIC).

    • Include a growth control flask with no compound.

  • Time-Course Sampling:

    • Incubate all flasks at 35-37°C with constant agitation.

    • At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

  • Viable Cell Counting:

    • Perform serial ten-fold dilutions of each aliquot in sterile saline.

    • Plate the dilutions onto appropriate agar plates.

    • Incubate the plates until colonies are visible, and then count the number of CFUs.

  • Data Analysis:

    • Calculate the CFU/mL for each time point and concentration.

    • Plot the log₁₀ CFU/mL versus time for each concentration and the control. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL compared to the initial inoculum.

Section 3: Anti-Biofilm Activity Assessment

Microbial biofilms are structured communities of cells encased in a self-produced polymeric matrix, which are notoriously resistant to conventional antimicrobial agents. Evaluating the efficacy of [C14MIM] compounds against biofilms is crucial.

Minimum Biofilm Eradication Concentration (MBEC) Assay

This assay determines the minimum concentration of an antimicrobial agent required to eradicate a pre-formed biofilm.

  • Biofilm Formation:

    • Dispense a standardized microbial suspension (e.g., 10⁷ CFU/mL) into the wells of a 96-well microtiter plate.

    • Incubate the plate under conditions that promote biofilm formation (typically 24-48 hours), which may include specific media and static or shaking conditions depending on the microorganism.

  • MBEC Determination:

    • After incubation, gently wash the wells with sterile phosphate-buffered saline (PBS) to remove planktonic (free-floating) cells, leaving the attached biofilms.

    • Add fresh medium containing two-fold serial dilutions of the [C14MIM] compound to the wells with the pre-formed biofilms.

    • Incubate the plate for a further 24 hours.

    • Following incubation, wash the wells again with PBS.

    • Determine the viability of the remaining biofilm cells using a metabolic assay such as the 2,3-bis(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide (XTT) or 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reduction assay, or by scraping the biofilm, vortexing to disperse, and performing CFU counts. [9]The MBEC is the lowest concentration that results in no viable cells.

Section 4: Cytotoxicity and Biocompatibility Assessment

For any compound with therapeutic potential, it is imperative to assess its toxicity towards mammalian cells to determine its therapeutic index.

In Vitro Cytotoxicity Assay on Mammalian Cell Lines

Mammalian cell lines are exposed to various concentrations of the [C14MIM] compound, and cell viability is measured using a colorimetric assay such as the MTT assay. This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Mechanism cluster_interaction Initial Interaction cluster_disruption Membrane Disruption cluster_death Cell Death compound [C14MIM] Cation membrane Negatively Charged Microbial Cell Membrane compound->membrane Electrostatic attraction insertion Hydrophobic C14 tail inserts into lipid bilayer membrane->insertion permeabilization Increased membrane permeability insertion->permeabilization leakage Leakage of intracellular components (ions, ATP, etc.) permeabilization->leakage lysis Cell Lysis and Death leakage->lysis

Caption: Proposed mechanism of antimicrobial action for 1-tetradecyl-3-methylimidazolium compounds.

  • Cell Culture:

    • Culture a relevant mammalian cell line (e.g., human keratinocytes - HaCaT, human lung fibroblasts - MRC-5, or mouse fibroblasts - L929) in the appropriate growth medium in a 96-well plate until they reach about 80% confluency.

  • Compound Exposure:

    • Prepare serial dilutions of the [C14MIM] compound in the cell culture medium.

    • Remove the old medium from the cells and add the medium containing the various concentrations of the compound.

    • Include a vehicle control (medium with the same amount of solvent used to dissolve the compound) and an untreated control.

    • Incubate the plate for 24-48 hours in a humidified incubator at 37°C with 5% CO₂.

  • Viability Assessment (MTT Assay):

    • After incubation, add MTT solution to each well and incubate for an additional 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals. [10] * Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of sodium dodecyl sulfate in dilute HCl).

    • Measure the absorbance of the purple solution at approximately 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the untreated control.

    • Plot the cell viability versus the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Parameter Recommendation Rationale
Cell Lines HaCaT (human keratinocytes), MRC-5 (human lung fibroblasts)Representative of cell types that a topical or systemic antimicrobial might encounter.
Exposure Time 24 hoursA standard time point for assessing acute cytotoxicity.
Endpoint IC₅₀ (50% Inhibitory Concentration)A quantitative measure of cytotoxicity, allowing for comparison between compounds.

Conclusion

The protocols outlined in this guide provide a robust framework for the comprehensive evaluation of 1-tetradecyl-3-methylimidazolium compounds as potential antimicrobial agents. By systematically determining their MIC, MBC/MFC, time-kill kinetics, anti-biofilm activity, and cytotoxicity, researchers and drug development professionals can generate the critical data necessary to advance these promising compounds through the development pipeline. Adherence to standardized methodologies is paramount for ensuring the generation of high-quality, reproducible, and comparable data, which is essential for both regulatory submissions and the broader scientific understanding of this novel class of antimicrobials.

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  • MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific - FWD AMR-RefLabCap. (n.d.). Retrieved from [Link]

  • The Physics of Antimicrobial Activity of Ionic Liquids - arXiv. (n.d.). Retrieved from [Link]

  • Fig. 2 Dose response curves of imidazolium ionic liquids to demonstrate... - ResearchGate. (n.d.). Retrieved from [Link]

  • Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method - Acta Scientific. (2021, April 1). Retrieved from [Link]

  • Polymer Blends Based on 1-Hexadecyl-3-methyl Imidazolium 1,3-Dimethyl 5-Sulfoisophthalate Ionic Liquid: Thermo-Mechanical, Surface Morphology and Antibacterial Properties - PMC. (n.d.). Retrieved from [Link]

  • Synthesis and Characterization of Imidazolium-Based Ionic Liquids and Evaluating Their Performance as Asphaltene Dispersants - PMC. (n.d.). Retrieved from [Link]

  • The ionic liquid 1-alkyl-3-methylimidazolium demonstrates comparable antimicrobial and antibiofilm behavior to a cationic surfactant - PubMed. (n.d.). Retrieved from [Link]

  • Titrimetric methods for determining cationic surfactants. (2022, December 16). Retrieved from [Link]

  • Potentiometric Surfactant Sensor Based on 1,3-Dihexadecyl-1H-benzo[d]imidazol-3-ium for Anionic Surfactants in Detergents and Household Care Products - PMC. (2021, June 14). Retrieved from [Link]

  • The 1,3-Dioctadecyl-1H-imidazol-3-ium Based Potentiometric Surfactant Sensor for Detecting Cationic Surfactants in Commercial Products - MDPI. (2022, November 25). Retrieved from [Link]

Sources

Application

Application Note: Advanced Electrochemical Architectures Using 1-Tetradecyl-3-methylimidazolium Tetrafluoroborate ([C14mim][BF4])

Target Audience: Electroanalytical Chemists, Materials Scientists, and Drug Development Professionals Focus: Sensor fabrication, interfacial thermodynamics, and self-validating electrochemical methodologies. Introduction...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Electroanalytical Chemists, Materials Scientists, and Drug Development Professionals Focus: Sensor fabrication, interfacial thermodynamics, and self-validating electrochemical methodologies.

Introduction and Mechanistic Insights

The integration of room-temperature ionic liquids (RTILs) into electrochemical systems has revolutionized sensor development, electrocatalysis, and energy storage. Among these, 1-tetradecyl-3-methylimidazolium tetrafluoroborate ([C14mim][BF4]) occupies a unique physicochemical niche. Unlike its shorter-chain counterparts (e.g., [C4mim][BF4]),[C14mim][BF4] functions as a Surfactant-like Ionic Liquid (SAIL) .

The Causality of Chain Length and Anion Selection

The selection of [C14mim][BF4] for electrode modification is driven by two highly specific structural features:

  • The C14 Alkyl Chain (Cationic Core): The extended 14-carbon chain induces spontaneous micellization in aqueous environments. Thermodynamic studies demonstrate that while micellization of shorter chains (C12) is entropy-driven, the micellization of[C14mim][BF4] is strictly an enthalpy-driven process [1]. At the electrode-electrolyte interface, this long chain promotes the formation of highly ordered, metastable smectic liquid crystalline phases [2]. This anisotropic layer acts as a selective hydrophobic barrier, preconcentrating lipophilic drug molecules or dissolved gases while repelling hydrophilic electroactive interferents (e.g., ascorbic acid, uric acid).

  • The Tetrafluoroborate Anion ([BF4]⁻): The weakly coordinating [BF4]⁻ anion provides an exceptionally wide electrochemical potential window (typically ΔE > 3.0 V) [3]. It resists oxidative degradation at high anodic potentials, ensuring that background currents remain negligible during the cyclic voltammetry of trace analytes.

By exploiting these dual properties, researchers can design modified electrodes where[C14mim][BF4] acts simultaneously as a nanoparticle-stabilizing templating agent, an intrinsic supporting electrolyte, and a selective preconcentration matrix [4].

Mechanistic Pathway of Interfacial Assembly

To understand how [C14mim][BF4] enhances electron transfer, one must visualize its behavior at the electrode surface. The amphiphilic nature of the molecule drives it to self-assemble into a smectic liquid crystal phase upon solvent evaporation, creating a structured microenvironment that facilitates the partitioning of target analytes.

Mechanism A Bulk Aqueous Solution (Target Analyte + Interferents) B [C14mim][BF4] Micellization (Enthalpy-Driven Assembly) A->B Concentration > CMC C Adsorption at Electrode Surface (Smectic Liquid Crystal Phase) B->C Interfacial partitioning D Hydrophobic Partitioning (Analyte Preconcentration) C->D Steric/Hydrophobic selection E Enhanced Electron Transfer (Wide Potential Window via BF4-) D->E Faradaic reaction

Figure 1: Mechanistic pathway of [C14mim][BF4] micellization and analyte preconcentration at the electrode.

Quantitative Physicochemical Data

Understanding the thermodynamic and phase-transition properties of [C14mim][BF4] is critical for optimizing sensor operating conditions (e.g., temperature and concentration). The table below summarizes the critical micelle concentration (CMC) and thermodynamic parameters, highlighting the transition from entropy-driven to enthalpy-driven assembly as chain length increases.

Ionic LiquidAlkyl Chain LengthCMC at 298.15 K (mmol·L⁻¹)Micellization Driving ForcePhase Transition Behavior
[C12mim][BF4] 12~ 11.50Entropy-driven ( ΔSm∘​>0 )Isotropic liquid at RT
[C14mim][BF4] 14 ~ 2.85 Enthalpy-driven ( ΔHm∘​<0 ) Solid-liquid crystal (Smectic)
[C16mim][BF4] 16~ 0.65Enthalpy-driven ( ΔHm∘​<0 )Highly ordered crystalline

Data synthesized from thermodynamic conductivity and steady-state fluorescence quenching measurements [1, 2].

Experimental Protocol: Fabrication of a [C14mim][BF4]-Templated Sensor

This protocol details the fabrication of a [C14mim][BF4]/Silver Nanoparticle (AgNP) modified Glassy Carbon Electrode (GCE). This architecture is highly effective for the electrochemical detection of dissolved oxygen and hydrophobic pharmaceutical compounds [3].

Design Rationale & Self-Validation

The protocol incorporates a self-validating step using a standard [Fe(CN)6​]3−/4− redox probe. Because [C14mim][BF4] forms an ordered layer, successful modification will decrease the peak-to-peak separation ( ΔEp​ ) of the redox probe compared to a bare GCE, confirming enhanced electron transfer kinetics before any actual analyte is tested. Nafion is included to provide mechanical stability to the IL layer in aqueous solutions.

Materials Required
  • [C14mim][BF4] (Purity > 99%)

  • Glassy Carbon Electrode (GCE, 3 mm diameter)

  • Alumina polishing slurries (1.0 µm, 0.3 µm, 0.05 µm)

  • Nafion perfluorinated resin solution (5 wt% in lower aliphatic alcohols)

  • Silver Nanoparticles (AgNPs, 10-20 nm dispersion)

  • Potassium ferricyanide ( K3​[Fe(CN)6​] ) for validation

Step-by-Step Methodology

Step 1: GCE Surface Preparation

  • Polish the bare GCE sequentially using 1.0 µm, 0.3 µm, and 0.05 µm alumina slurries on a microcloth pad until a mirror-like finish is achieved.

  • Rinse the electrode thoroughly with ultrapure water (18.2 MΩ·cm).

  • Sonicate the electrode in a 1:1 mixture of ethanol and ultrapure water for 5 minutes to remove residual alumina particles. Dry under a gentle stream of high-purity N2​ gas.

Step 2: Preparation of the Modifier Dispersion

  • Dissolve 5.0 mg of[C14mim][BF4] in 1.0 mL of ethanol.

  • Add 100 µL of the AgNP dispersion to the IL solution. The [C14mim][BF4] acts as a steric stabilizer, preventing AgNP agglomeration via electrostatic interactions between the imidazolium ring and the metal surface.

  • Add 50 µL of 0.5 wt% Nafion solution to the mixture. Sonicate for 30 minutes in a cold water bath to yield a homogenous [C14mim][BF4]/AgNP/Nafion dispersion.

Step 3: Electrode Modification (Drop-Casting)

  • Pipette exactly 5.0 µL of the dispersion onto the active surface of the polished GCE.

  • Allow the electrode to dry in a desiccator at room temperature for 2 hours. Causality note: Slow solvent evaporation is critical to allow the [C14mim][BF4] to self-assemble into its highly ordered smectic liquid crystalline phase.

Step 4: Self-Validating Electrochemical Check

  • Immerse the modified GCE in a cell containing 5.0 mM K3​[Fe(CN)6​] and 0.1 M KCl .

  • Perform Cyclic Voltammetry (CV) from -0.2 V to +0.6 V at a scan rate of 50 mV/s.

  • Validation Criteria: The modified electrode must exhibit a well-defined reversible redox couple. A successful[C14mim][BF4] modification will yield a ΔEp​ of 65-75 mV, significantly lower than a poorly polished or fouled bare GCE, confirming a highly conductive, defect-free interfacial architecture.

Step 5: Analyte Detection

  • Transfer the validated electrode to the target analyte solution (e.g., pH 7.0 Phosphate Buffer for dissolved oxygen reduction or drug detection).

  • Utilize Differential Pulse Voltammetry (DPV) to quantify the analyte, leveraging the preconcentration effect of the C14 hydrophobic chains.

Workflow Visualization

Electrode_Mod A 1. Bare GCE Polishing & Sonication B 2. [C14mim][BF4]/AgNP Dispersion Prep A->B C 3. Drop-Casting & Controlled Drying B->C D 4. CV Validation (Fe(CN)6 probe) C->D E 5. Target Analyte Quantification (DPV) D->E

Figure 2: Step-by-step workflow for fabricating and validating [C14mim][BF4]-modified glassy carbon electrodes.

References

  • Micellization and Thermodynamic Study of 1-Alkyl-3-methylimidazolium Tetrafluoroborate Ionic Liquids in Aqueous Solution Journal of Chemical & Engineering Data, American Chemical Society (2014). URL:[Link]

  • Phase Transition and Dynamics in Imidazolium-Based Ionic Liquid Crystals through a Metastable Highly Ordered Smectic Phase The Journal of Physical Chemistry B, American Chemical Society (2016). URL:[Link]

  • Green Synthesis of Silver Nanoparticles Using Ionic Liquid and Application for the Detection of Dissolved Oxygen Microchemical Journal, Elsevier (2022). URL:[Link]

  • Applications of Ionic Liquids in the Food and Bioproducts Industries ACS Symposium Series, American Chemical Society (2016). URL:[Link]

Method

Application Notes and Protocols for Corrosion Inhibition of Mild Steel by 1-Tetradecyl-3-methylimidazolium Chloride

Authored by: Gemini, Senior Application Scientist Introduction Mild steel, a cornerstone of modern industry, is ubiquitously employed in applications ranging from pipeline construction to structural frameworks.[1][2] How...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored by: Gemini, Senior Application Scientist

Introduction

Mild steel, a cornerstone of modern industry, is ubiquitously employed in applications ranging from pipeline construction to structural frameworks.[1][2] However, its susceptibility to corrosion in acidic and saline environments presents a significant economic and safety challenge.[2] Traditional corrosion inhibitors, while effective, are often toxic and environmentally detrimental.[3][4] This has spurred the development of "green" corrosion inhibitors, with ionic liquids (ILs) emerging as a promising alternative due to their low volatility, high thermal stability, and tunable chemical structures.[3][4][5]

This document provides a comprehensive technical guide on the application of 1-tetradecyl-3-methylimidazolium chloride ([C14MIM]Cl), an imidazolium-based ionic liquid, as a corrosion inhibitor for mild steel. We will delve into the mechanistic underpinnings of its inhibitory action and provide detailed, field-proven protocols for its evaluation.

Mechanism of Corrosion Inhibition

The efficacy of [C14MIM]Cl as a corrosion inhibitor stems from its ability to adsorb onto the surface of mild steel, forming a protective barrier that isolates the metal from the corrosive environment.[4][6][7] This adsorption is a complex process involving both physical and chemical interactions. The positively charged imidazolium headgroup can interact with the negatively charged steel surface (in acidic media), while the long tetradecyl (C14) alkyl chain provides a hydrophobic shield.

Several factors contribute to the superior performance of long-chain imidazolium-based ILs:

  • Enhanced Surface Coverage: The long alkyl chain increases the molecular surface area, leading to greater coverage of the steel surface and a more effective barrier against corrosive species.[3][6]

  • Hydrophobic Effect: The tetradecyl tail creates a dense hydrophobic layer that repels water and corrosive ions, further impeding the corrosion process.

  • Adsorption Strength: The presence of π-electrons in the imidazolium ring and heteroatoms (nitrogen) facilitates strong adsorption onto the d-orbitals of iron atoms on the mild steel surface.[1]

The overall inhibition mechanism can be visualized as follows:

G cluster_solution Corrosive Solution (e.g., 1M HCl) H+ H⁺ ions H₂ H₂ H+->H₂ Cathodic H₂ Evolution Cl- Cl⁻ ions C14MIM [C14MIM]⁺Cl⁻ Adsorbed_C14MIM Adsorbed [C14MIM]⁺ Layer C14MIM->Adsorbed_C14MIM Adsorption Fe Fe (Anodic sites) Fe²⁺ + 2e⁻ Fe²⁺ + 2e⁻ Fe->Fe²⁺ + 2e⁻ Anodic Dissolution Cathodic_sites Cathodic sites Adsorbed_C14MIM->Fe Blocks Anodic Sites Adsorbed_C14MIM->Cathodic_sites Blocks Cathodic Sites

Caption: Corrosion inhibition mechanism of [C14MIM]Cl on mild steel.

Experimental Evaluation Protocols

To quantitatively assess the performance of [C14MIM]Cl as a corrosion inhibitor, a combination of electrochemical and surface analysis techniques is recommended.

Weight Loss Measurements

This gravimetric method provides a direct measure of the corrosion rate and the inhibitor's efficiency.

Protocol:

  • Specimen Preparation:

    • Cut mild steel coupons to a standard size (e.g., 2.5 cm x 2.0 cm x 0.1 cm).

    • Mechanically polish the coupons with successively finer grades of emery paper (e.g., 400, 600, 800, 1200 grit).

    • Degrease the coupons with acetone, rinse with deionized water, and dry thoroughly.

    • Accurately weigh each coupon to four decimal places (W_initial).

  • Immersion Test:

    • Prepare the corrosive medium (e.g., 1 M HCl).

    • Prepare a series of inhibitor solutions by dissolving varying concentrations of [C14MIM]Cl in the corrosive medium (e.g., 50, 100, 200, 500 ppm).

    • Immerse the prepared coupons in the blank corrosive solution and the inhibitor solutions.

    • Maintain a constant temperature (e.g., 298 K) for a specified duration (e.g., 24 hours).

  • Post-Immersion Analysis:

    • Carefully remove the coupons from the solutions.

    • Clean the coupons with a suitable cleaning solution (e.g., Clarke's solution) to remove corrosion products.

    • Rinse with deionized water, dry, and reweigh (W_final).

  • Calculations:

    • Corrosion Rate (CR): CR (mm/year) = (87600 * ΔW) / (A * D * T) where ΔW is the weight loss (g), A is the surface area (cm²), D is the density of mild steel (g/cm³), and T is the immersion time (hours).

    • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] * 100

Electrochemical Measurements

Electrochemical techniques provide rapid and detailed insights into the kinetics of the corrosion process and the mode of inhibition.

Experimental Setup:

  • Electrochemical Cell: A standard three-electrode cell with a mild steel working electrode (WE), a platinum counter electrode (CE), and a saturated calomel reference electrode (SCE).

  • Potentiostat/Galvanostat: Capable of performing potentiodynamic polarization and electrochemical impedance spectroscopy (EIS).

  • Corrosive Medium: As prepared for the weight loss measurements.

Workflow Diagram:

G cluster_prep Preparation cluster_setup Electrochemical Cell Setup cluster_measurements Measurements cluster_analysis Data Analysis Specimen_Prep Prepare Mild Steel Electrode Cell Assemble 3-Electrode Cell (WE, CE, SCE) Specimen_Prep->Cell Solution_Prep Prepare Corrosive Media ± Inhibitor Solution_Prep->Cell OCP Stabilize at Open Circuit Potential (OCP) Cell->OCP EIS Electrochemical Impedance Spectroscopy (EIS) OCP->EIS PDP Potentiodynamic Polarization (PDP) EIS->PDP EIS_Analysis Fit EIS data to Equivalent Circuit EIS->EIS_Analysis PDP_Analysis Tafel Extrapolation of PDP Curves PDP->PDP_Analysis Calculate_IE Calculate Inhibition Efficiency EIS_Analysis->Calculate_IE PDP_Analysis->Calculate_IE

Caption: Workflow for electrochemical evaluation of corrosion inhibitors.

a. Potentiodynamic Polarization (PDP):

Protocol:

  • Immerse the three-electrode setup in the test solution and allow the system to stabilize at the open-circuit potential (OCP) for approximately 30-60 minutes.

  • Scan the potential from -250 mV to +250 mV versus OCP at a scan rate of 1 mV/s.

  • Record the resulting current density.

  • Determine the corrosion potential (E_corr) and corrosion current density (i_corr) by Tafel extrapolation of the anodic and cathodic branches of the polarization curve.

  • Calculate the inhibition efficiency: IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] * 100

b. Electrochemical Impedance Spectroscopy (EIS):

Protocol:

  • After OCP stabilization, apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a frequency range from 100 kHz to 10 mHz.

  • Plot the impedance data as Nyquist and Bode plots.[2]

  • Fit the Nyquist plots to an appropriate equivalent electrical circuit to determine the charge transfer resistance (R_ct).[3]

  • Calculate the inhibition efficiency: IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] * 100

Surface Analysis Techniques

Surface analysis provides visual and compositional evidence of the protective film formation.

  • Scanning Electron Microscopy (SEM): Used to visualize the surface morphology of the mild steel coupons before and after immersion in the corrosive media, with and without the inhibitor. A smoother surface with fewer pits in the presence of the inhibitor indicates effective protection.[3]

  • Atomic Force Microscopy (AFM): Provides a three-dimensional profile of the surface, allowing for quantitative analysis of surface roughness. A decrease in surface roughness in the inhibited system confirms the formation of a protective film.[3]

Expected Quantitative Data

The following table summarizes the expected trend in key parameters with increasing concentration of [C14MIM]Cl.

[C14MIM]Cl (ppm)Corrosion Rate (mm/year)i_corr (µA/cm²)R_ct (Ω·cm²)IE% (Weight Loss)IE% (PDP)IE% (EIS)
0 (Blank)HighHighLow---
50> 70%> 70%> 70%
100↓↓↓↓↑↑> 80%> 80%> 80%
200↓↓↓↓↓↓↑↑↑> 90%> 90%> 90%
500↓↓↓↓↓↓↓↓↑↑↑↑> 95%> 95%> 95%

Note: The arrows indicate the expected trend (↓ decrease, ↑ increase). Actual values will depend on specific experimental conditions.

Adsorption Isotherm

The mechanism of adsorption can be elucidated by fitting the experimental data to various adsorption isotherms (e.g., Langmuir, Freundlich, Temkin). The Langmuir adsorption isotherm is often found to be a good fit for imidazolium-based ionic liquids, suggesting monolayer adsorption on the metal surface.[2][3][7]

Conclusion

1-Tetradecyl-3-methylimidazolium chloride demonstrates significant potential as a green and effective corrosion inhibitor for mild steel in aggressive environments. Its long alkyl chain and imidazolium headgroup work in synergy to form a robust, hydrophobic barrier on the steel surface. The protocols detailed in this guide provide a comprehensive framework for researchers and industry professionals to evaluate and optimize the performance of [C14MIM]Cl and other long-chain ionic liquids for corrosion protection applications.

References

  • Effectiveness of Some Novel Ionic Liquids on Mild Steel Corrosion Protection in Acidic Environment: Experimental and Theoretical Inspections - PMC. (URL: [Link])

  • Towards Understanding the Corrosion Inhibition Mechanism of Green Imidazolium-Based Ionic Liquids for Mild Steel Protection in Acidic Environments | Ech-Chihbi. (URL: [Link])

  • (PDF) Towards Understanding the Corrosion Inhibition Mechanism of Green Imidazolium-Based Ionic Liquids for Mild Steel Protection in Acidic Environments - ResearchGate. (URL: [Link])

  • Imidazolium-Based Polymeric Ionic Liquids with Short Alkyl Chains as Green Corrosion Inhibitors for Mild Steel in 1 M HCl: Experimental and Theoretical Investigations | Langmuir - ACS Publications. (URL: [Link])

  • Imidazolium-based ionic liquids as modulators of corrosion inhibition of SDS on mild steel in hydrochloric acid solutions: experimental and theoretical studies - RSC Publishing. (URL: [Link])

  • Alkyl pyridine ionic liquid as a green corrosion inhibitor for mild steel in acidic medium. (URL: [Link])

  • Structure–Activity Relationship of Ionic Liquids for Acid Corrosion Inhibition - MDPI. (URL: [Link])

  • Study of Protic Ionic Liquids as Sustained Corrosion Inhibitors for Mild Steel in Saline Solution with Acidic pH and Temperature Variations - SciELO. (URL: [Link])

  • Ionic Liquids as Green Corrosion Inhibitors for Industrial Metals and Alloys | IntechOpen. (URL: [Link])

  • Corrosion inhibition mechanism of imidazolium based ionic liquids on low carbon steel in HCl: Synthesis, characterization, and theoretical calculations - ResearchGate. (URL: [Link])

  • The effect of ionic liquids with imidazolium and pyridinium cations on the corrosion inhibition of mild steel in acidic environment | Request PDF - ResearchGate. (URL: [Link])

  • (PDF) Imidazolium based ionic liquids as green corrosion inhibitors against corrosion of mild steel in acidic media - ResearchGate. (URL: [Link])

  • Corrosion inhibition of mild steel by an imidazolium ionic liquid compound: the effect of pH and surface pre-corrosion - RSC Publishing. (URL: [Link])

  • Inhibition of mild steel corrosion in 3.5% NaCl medium using 1-butyl-3-methylimidazolium chloride - IJISET. (URL: [Link])

  • Electrochemical and Computational Studies on the Corrosion Inhibition of Mild Steel by 1-Hexadecyl-3-methylimidazolium Bromide i. (URL: [Link])

Sources

Application

Application Notes and Protocols for the Preparation of 1-tetradecyl-3-methylimidazolium based Magnetic Ionic Liquids

Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive technical guide for the synthesis and characterization of 1-tetradecyl-3-methylimidazolium tetrachloroferrate(III) ([C₁₄mi...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the synthesis and characterization of 1-tetradecyl-3-methylimidazolium tetrachloroferrate(III) ([C₁₄mim][FeCl₄]), a magnetic ionic liquid (MIL). This guide is intended for researchers, scientists, and professionals in drug development and materials science. We present a detailed two-step synthesis protocol, encompassing the initial quaternization of 1-methylimidazole to form the precursor ionic liquid, 1-tetradecyl-3-methylimidazolium bromide ([C₁₄mim]Br), followed by an anion metathesis reaction to introduce the magnetic tetrachloroferrate(III) anion. This guide emphasizes the rationale behind experimental choices, provides detailed characterization methods, and includes safety protocols essential for handling the chemical reagents involved.

Introduction: The Promise of Magnetic Ionic Liquids

Ionic liquids (ILs) are a class of salts with melting points below 100 °C, composed entirely of ions.[1] Their negligible vapor pressure, high thermal stability, and tunable physicochemical properties make them attractive alternatives to volatile organic solvents in a myriad of applications.[2] A fascinating subclass of ILs is magnetic ionic liquids (MILs), which possess the unique feature of responding to an external magnetic field.[3] This property is typically imparted by incorporating a paramagnetic component into either the cation or, more commonly, the anion.[3]

The 1-tetradecyl-3-methylimidazolium ([C₁₄mim]⁺) cation, with its long alkyl chain, imparts a significant hydrophobic character, influencing the resulting IL's miscibility and interfacial behavior.[4][5] When combined with a magnetic anion like tetrachloroferrate(III) ([FeCl₄]⁻), the resulting MIL, [C₁₄mim][FeCl₄], synergistically combines the properties of an IL with a strong response to magnetic fields. This opens up novel applications in areas such as:

  • Separations and Extractions: Where the magnetic property allows for easy separation of the IL phase.[1]

  • Catalysis: Enabling facile catalyst recovery.

  • Drug Delivery: As magnetically targetable carrier systems.

  • Materials Science: For the creation of advanced magnetoresponsive materials.[4]

This guide provides a robust and reproducible methodology for the laboratory-scale synthesis of this promising magnetic ionic liquid.

Synthesis Pathway Overview

The synthesis of [C₁₄mim][FeCl₄] is accomplished via a well-established two-step process. This strategy ensures high purity of the final product by first preparing and purifying the imidazolium bromide precursor.

Step 1: Quaternization Reaction Synthesis of the precursor, 1-tetradecyl-3-methylimidazolium bromide ([C₁₄mim]Br), via a bimolecular nucleophilic substitution (Sₙ2) reaction between 1-methylimidazole and 1-bromotetradecane.[6][7]

Step 2: Anion Metathesis (Anion Exchange) Formation of the target magnetic ionic liquid, [C₁₄mim][FeCl₄], by exchanging the bromide anion of the precursor with the tetrachloroferrate(III) anion from an iron(III) salt.[7][8]

Synthesis_Workflow cluster_0 Step 1: Synthesis of [C₁₄mim]Br cluster_1 Step 2: Synthesis of [C₁₄mim][FeCl₄] 1-methylimidazole 1-methylimidazole Quaternization Quaternization 1-methylimidazole->Quaternization 1-bromotetradecane 1-bromotetradecane 1-bromotetradecane->Quaternization C14mimBr_crude [C₁₄mim]Br (Crude) Quaternization->C14mimBr_crude Purification1 Purification (Washing with Ethyl Acetate) C14mimBr_crude->Purification1 C14mimBr_pure Pure [C₁₄mim]Br Purification1->C14mimBr_pure Anion_Exchange Anion Metathesis C14mimBr_pure->Anion_Exchange FeCl3 Iron(III) Chloride FeCl3->Anion_Exchange MIL_crude [C₁₄mim][FeCl₄] (in solution) Anion_Exchange->MIL_crude Purification2 Purification (Phase Separation & Drying) MIL_crude->Purification2 MIL_final Pure [C₁₄mim][FeCl₄] Purification2->MIL_final

Figure 1: Overall workflow for the synthesis of [C₁₄mim][FeCl₄].

Detailed Experimental Protocols

Safety Precautions
  • Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).

  • Fume Hood: All steps of the synthesis should be performed in a well-ventilated fume hood.

  • Reagent Handling:

    • 1-Methylimidazole: Corrosive and toxic in contact with skin. Causes severe skin burns and eye damage.[1]

    • 1-Bromotetradecane: May cause skin and eye irritation.

    • Iron(III) Chloride (Anhydrous): Corrosive, harmful if swallowed, and causes serious eye damage. Reacts exothermically with water.[9][10]

  • Consult the Safety Data Sheets (SDS) for all reagents before commencing work.[10][11]

Protocol 1: Synthesis of 1-tetradecyl-3-methylimidazolium Bromide ([C₁₄mim]Br)

This protocol is adapted from established procedures for the alkylation of 1-methylimidazole.[7][8]

Materials and Reagents:

ReagentMolar Mass ( g/mol )Quantity (molar eq.)Amount
1-Methylimidazole82.101.0(User to calculate)
1-Bromotetradecane277.281.0 - 1.05(User to calculate)
Toluene or Acetonitrile--Solvent
Ethyl Acetate--Washing Solvent

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1-methylimidazole (1.0 eq.).

  • Solvent Addition (Optional but Recommended): While not always necessary, using a solvent like toluene or acetonitrile can improve stirring and heat transfer. Add a sufficient volume to dissolve the 1-methylimidazole.

  • Inert Atmosphere: Flush the system with an inert gas (N₂ or Ar) to prevent side reactions with atmospheric moisture and oxygen.

  • Addition of Alkyl Halide: Slowly add 1-bromotetradecane (1.0-1.05 eq.) to the stirring solution at room temperature. A slight molar excess of the alkyl halide can help drive the reaction to completion.

  • Reaction Conditions: Heat the reaction mixture to 60-80 °C and stir vigorously for 24-48 hours under an inert atmosphere.[7] The progress of the reaction can be monitored by the formation of a viscous, often yellowish, second phase or a solid product.

  • Purification:

    • Cool the reaction mixture to room temperature.

    • The product, [C₁₄mim]Br, is typically a viscous liquid or a waxy solid.[5] If a solvent was used, it can be removed under reduced pressure.

    • Wash the crude product multiple times with a non-polar solvent like ethyl acetate or diethyl ether to remove any unreacted starting materials. This is a critical step to ensure the purity of the precursor.

    • Decant the washing solvent after each wash.

  • Drying: Dry the purified [C₁₄mim]Br under high vacuum at 60-70 °C for several hours to remove any residual solvent and moisture. The final product should be stored in a desiccator.

Protocol 2: Synthesis of 1-tetradecyl-3-methylimidazolium Tetrachloroferrate(III) ([C₁₄mim][FeCl₄])

This protocol is based on general anion metathesis procedures for creating tetrachloroferrate(III) MILs.[12][13]

Materials and Reagents:

ReagentMolar Mass ( g/mol )Quantity (molar eq.)Amount
[C₁₄mim]Br359.391.0(User to calculate)
Iron(III) Chloride (anhydrous)162.201.0(User to calculate)
Dichloromethane (DCM)--Organic Solvent
Deionized Water--Aqueous Solvent
Anhydrous Sodium Sulfate (Na₂SO₄)--Drying Agent

Equipment:

  • Beakers or Erlenmeyer flasks

  • Magnetic stirrer

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Dissolution of Reactants:

    • In one beaker, dissolve the purified [C₁₄mim]Br (1.0 eq.) in a suitable organic solvent like dichloromethane (DCM).

    • In a separate beaker, carefully and slowly dissolve anhydrous iron(III) chloride (1.0 eq.) in deionized water. Caution: This dissolution is exothermic.

  • Anion Exchange Reaction:

    • Slowly add the aqueous solution of FeCl₃ to the vigorously stirring solution of [C₁₄mim]Br in DCM at room temperature.

    • A color change in the organic phase to a deep yellow or brown is indicative of the formation of the [FeCl₄]⁻ anion.

    • Continue to stir the biphasic mixture vigorously for 2-4 hours at room temperature to ensure complete anion exchange.[7]

  • Phase Separation and Washing:

    • Transfer the mixture to a separatory funnel. Allow the layers to fully separate. The denser, organic layer containing the [C₁₄mim][FeCl₄] product will be at the bottom.

    • Drain the organic layer.

    • Wash the organic layer multiple times with small portions of deionized water to remove any residual bromide and chloride salts. The completeness of halide removal can be checked by adding a few drops of aqueous silver nitrate solution to the aqueous washings; the absence of a white precipitate (AgCl/AgBr) indicates successful removal.

  • Drying and Solvent Removal:

    • Dry the organic layer over an anhydrous drying agent, such as sodium sulfate (Na₂SO₄).

    • Filter to remove the drying agent.

    • Remove the dichloromethane solvent using a rotary evaporator.

  • Final Drying: Dry the resulting magnetic ionic liquid under high vacuum at an elevated temperature (e.g., 70-80 °C) to remove any traces of water and solvent. The final product is typically a dark, viscous liquid.

Characterization

To confirm the successful synthesis and purity of the products, a suite of characterization techniques should be employed.

Structural Confirmation
  • ¹H NMR Spectroscopy: This is a primary tool for confirming the structure of the [C₁₄mim]⁺ cation. The spectra should be recorded in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Expected ¹H NMR Chemical Shifts (δ, ppm): (Based on data for similar 1-alkyl-3-methylimidazolium bromides)[14]

Proton Assignment ([C₁₄mim]⁺)Expected Chemical Shift (ppm)
Imidazolium C(2)-H ~9.5 - 10.5
Imidazolium C(4,5)-H ~7.4 - 7.7
N-CH₂ - (tetradecyl)~4.2 - 4.4
N-CH₃ ~3.9 - 4.1
-CH₂- (next to N-CH₂)~1.8 - 2.0
-(CH₂)₁₁- (alkyl chain)~1.2 - 1.4
-CH₃ (terminal)~0.8 - 0.9

Note: The presence of the paramagnetic [FeCl₄]⁻ anion in the final product will cause significant broadening of the NMR signals. This broadening itself is a strong indicator of the successful formation of the MIL.

Confirmation of Magnetic Properties
  • Magnetic Susceptibility: The magnetic properties of the final product, [C₁₄mim][FeCl₄], should be measured using a SQUID (Superconducting Quantum Interference Device) magnetometer or a similar instrument. The material is expected to exhibit paramagnetic behavior, following the Curie-Weiss law.[15] Some similar tetrachloroferrate(III) MILs have shown antiferromagnetic ordering at very low temperatures (e.g., below 4 K).[2][16]

Physical and Thermal Properties
  • Visual Observation: A simple yet effective test is to bring a strong magnet close to the vial containing the final product. A visible response, such as the liquid being attracted to and moving with the magnet, confirms its magnetic nature.

  • Thermogravimetric Analysis (TGA): To determine the thermal stability of the synthesized MIL.

  • Differential Scanning Calorimetry (DSC): To identify phase transitions, such as melting point and glass transition temperature.

Characterization_Workflow cluster_structure Structural Analysis cluster_magnetic Magnetic Properties cluster_thermal Thermal Properties Synthesized_MIL [C₁₄mim][FeCl₄] NMR ¹H NMR Spectroscopy Synthesized_MIL->NMR Confirms Cation Structure FTIR FT-IR Spectroscopy Synthesized_MIL->FTIR Confirms Functional Groups Magnet_Test Qualitative Magnet Test Synthesized_MIL->Magnet_Test Qualitative Check SQUID SQUID Magnetometry Synthesized_MIL->SQUID Quantitative Magnetic Data TGA Thermogravimetric Analysis (TGA) Synthesized_MIL->TGA Thermal Stability DSC Differential Scanning Calorimetry (DSC) Synthesized_MIL->DSC Phase Transitions

Figure 2: Recommended workflow for the characterization of [C₁₄mim][FeCl₄].

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low yield in Step 1 Incomplete reaction; insufficient reaction time/temp.Ensure reaction runs for the full recommended time (24-48h). Consider a slight increase in temperature (up to 80°C). Use a slight excess of 1-bromotetradecane.
Product is an inseparable emulsion Impurities or incorrect solvent volumes.Ensure high purity of starting materials. Adjust solvent volumes. In some cases, centrifugation can aid in phase separation.
Final product is not magnetic Incomplete anion exchange.Ensure equimolar amounts of reactants in Step 2. Increase stirring time. Confirm the purity of the [C₁₄mim]Br precursor.
Residual halide contamination Insufficient washing in Step 2.Increase the number of washes with deionized water. Perform the silver nitrate test on the aqueous washings to confirm halide removal.

Conclusion

The protocols detailed in this guide provide a reliable and reproducible method for the synthesis of the magnetic ionic liquid 1-tetradecyl-3-methylimidazolium tetrachloroferrate(III). By following the two-step synthesis involving quaternization and subsequent anion metathesis, researchers can obtain a high-purity MIL suitable for a wide range of advanced applications. Proper characterization is paramount to verify the structure, purity, and magnetic properties of the final product. Adherence to the outlined safety procedures is essential for the safe handling of the chemical intermediates and the final product.

References

  • Cole-Parmer. (2004). Material Safety Data Sheet - 1-Methylimidazole, 99%. Retrieved from [Link]

  • Carl ROTH. (2025). Safety Data Sheet: 1-Methylimidazole. Retrieved from [Link]

  • Pandey, S. (2006). Analytical applications of ionic liquids: a review. Journal of the Iranian Chemical Society, 3(3), 185-207.
  • Karak, S., & Roy, B. (2018). Magnetic Ionic Liquids in Sample Preparation: Recent Advances and Future Trends. Molecules, 23(9), 2309. [Link]

  • Labbox. (n.d.). Iron (III) chloride anhydrous Extra Pure - Safety Data Sheet. Retrieved from [Link]

  • Bica, K., & Ripp, A. (2014). Magnetic Ionic Liquids: Current Achievements and Future Perspectives with a Focus on Computational Approaches. Chemical Reviews, 114(2), 1126-1157. [Link]

  • Hayashi, S., & Hamaguchi, H. O. (2004). Discovery of a magnetic ionic liquid [bmim]FeCl₄. Chemistry Letters, 33(8), 1590-1591. (Note: This is a foundational paper on MILs, providing context).
  • Singh, T., & Kumar, A. (2007). Synthesis and toxicity studies of imidazolium-based ionic liquids. Scholar's Mine. (Note: A direct URL to the full text was not available, but the reference provides context on synthesis).
  • ChemSupply Australia. (n.d.). Safety Data Sheet FERRIC CHLORIDE Anhydrous. Retrieved from [Link]

  • Oriental Journal of Chemistry. (2014). Synthesis and thermal characterization of mono and dicationicimidazolium-pyridinium based ionic liquids. Oriental Journal of Chemistry, 30(2), 557-563. [Link]

  • Gunaratne, H. Q. N., & Seddon, K. R. (2009). Evaluation of Imidazolium-based Ionic Liquids towards Vermicidal Activity - Supporting Information. RSC.
  • Fannin, A. A., et al. (1984). Properties of 1-alkyl-3-methylimidazolium chloride-aluminum chloride ionic liquids. 2. Phase transitions, densities, electrical conductivities, and viscosities. The Journal of Physical Chemistry, 88(13), 2614-2621. (Note: Foundational paper providing context on IL properties).
  • Yoshida, Y., & Saito, G. (2006). Influence of structural variations in 1-alkyl-3-methylimidazolium cation and tetrahalogenoferrate(iii) anion on the physical properties of the paramagnetic ionic liquids. Journal of Materials Chemistry, 16(13), 1254-1262. [Link]

  • PubChem. (n.d.). 1-Tetradecyl-3-Methylimidazolium Bromide. Retrieved from [Link]

  • Wang, X., et al. (2019). Stepwise Synthesis of Tetra-imidazolium Macrocycles and Their N-Heterocyclic Carbene Metal Complexes. Frontiers in Chemistry, 7, 281. [Link]

  • NP-MRD. (n.d.). 1H NMR Spectrum (1D, 100 MHz, H2O, predicted). Retrieved from [Link]

  • Gîrea, M. A., et al. (2021). Synthesis, Characterisation, and In Vitro Evaluation of Biocompatibility, Antibacterial and Antitumor Activity of Imidazolium Ionic Liquids. Polymers, 13(21), 3788. [Link]

  • ResearchGate. (n.d.). Magnetic properties of 1-ethyl-3-methylimidazolium tetrachloro-hemiferrate(III)-hemigallate(III). Retrieved from [Link]

  • de Pedro, I., et al. (2010). Long-range Magnetic Ordering in Magnetic Ionic Liquid: Emim[FeCl4]. Inorganic Chemistry, 49(17), 7644-7646. [Link]

  • Lita, A., et al. (2022). Confinement Effects on the Magnetic Ionic Liquid 1-Ethyl-3-methylimidazolium Tetrachloroferrate(III). Molecules, 27(17), 5591. [Link]

  • The Royal Society of Chemistry. (n.d.). Prediction of 1H NMR Chemical Shifts for Ionic Liquids. Retrieved from [Link]

  • Holbrey, J. D., & Rogers, R. D. (2010). Preparation and purification of ionic liquids and precursors. U.S.
  • Stark, A., & Seddon, K. R. (2007). Synthesis of imidazolium-based ionic liquids with linear and branched alkyl side chains. Beilstein Journal of Organic Chemistry, 3, 25. [Link]

Sources

Method

Application Notes and Protocols for the Use of 1-Tetradecyl-3-Methylimidazolium in Enhanced Oil Recovery

Introduction Enhanced Oil Recovery (EOR) encompasses a suite of advanced techniques aimed at increasing the quantum of crude oil that can be extracted from a reservoir after the primary and secondary recovery phases have...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Enhanced Oil Recovery (EOR) encompasses a suite of advanced techniques aimed at increasing the quantum of crude oil that can be extracted from a reservoir after the primary and secondary recovery phases have been exhausted. Chemical EOR, a prominent subset of these techniques, involves the injection of specialized chemical formulations to mobilize residual oil trapped by capillary forces and unfavorable wettability conditions. In recent years, ionic liquids (ILs) have emerged as a novel class of compounds with significant potential for chemical EOR applications. Their unique physicochemical properties, such as negligible vapor pressure, high thermal stability, and tunable structure, make them promising candidates for harsh reservoir conditions.

This document provides a detailed technical guide for researchers and scientists on the application of 1-tetradecyl-3-methylimidazolium, in its chloride ([C₁₄MIM][Cl]) or bromide ([C₁₄MIM][Br]) form, as a chemical agent for enhanced oil recovery. This long-chain imidazolium-based ionic liquid functions as a surfactant, primarily acting to reduce the interfacial tension (IFT) between oil and water and to alter the wettability of reservoir rock from oil-wet to a more favorable water-wet state.

These application notes and protocols are designed to provide both the theoretical underpinning and practical, step-by-step guidance for the systematic evaluation of [C₁₄MIM] for EOR, from initial characterization to core flooding performance analysis.

Physicochemical Characterization of 1-Tetradecyl-3-Methylimidazolium

A thorough characterization of the ionic liquid is a prerequisite for its application in EOR studies. This ensures the purity and stability of the chemical agent, which is crucial for the reproducibility and reliability of experimental results.

Synthesis and Purity Assessment

1-Tetradecyl-3-methylimidazolium salts are typically synthesized via a one-step quaternization reaction.[1]

Synthesis Reaction: 1-methylimidazole + 1-chlorotetradecane → 1-tetradecyl-3-methylimidazolium chloride

The purity of the synthesized [C₁₄MIM][Cl] is critical, as impurities can significantly affect its surface-active properties. It is recommended to use [C₁₄MIM][Cl] with a purity of >98%.[2]

Key Properties of 1-Tetradecyl-3-Methylimidazolium Chloride:

Property Value Reference
Molecular Formula C₁₈H₃₅ClN₂ [2][3]
Molecular Weight 314.94 g/mol [3]
CAS Number 171058-21-2 [2]

| Appearance | Off-white to cream-colored solid |[2] |

Thermal Stability Analysis

The thermal stability of the ionic liquid is a critical parameter, especially for applications in high-temperature reservoirs. Thermogravimetric analysis (TGA) is the standard method to determine the decomposition temperature of the IL. Imidazolium-based ILs with long alkyl chains generally exhibit high thermal stability.[4] The decomposition temperature for a similar compound, 1-tetradecyl-3-methylimidazolium bromide, has been reported to be around 349.85°C.[4]

Protocol for Thermogravimetric Analysis (TGA):

  • Place a small sample (5-10 mg) of [C₁₄MIM][Cl] in a TGA crucible.

  • Heat the sample from ambient temperature to 600°C at a constant heating rate (e.g., 10°C/min) under an inert nitrogen atmosphere.

  • Record the mass loss of the sample as a function of temperature.

  • The onset of decomposition is determined from the TGA curve.

Mechanism of Action in Enhanced Oil Recovery

The efficacy of [C₁₄MIM] in EOR is primarily attributed to two key mechanisms: the reduction of interfacial tension (IFT) between the injected aqueous phase and the resident crude oil, and the alteration of the reservoir rock's wettability.

Interfacial Tension (IFT) Reduction

The amphiphilic nature of the [C₁₄MIM] cation, with its hydrophilic imidazolium head and long hydrophobic tetradecyl tail, allows it to accumulate at the oil-water interface, thereby reducing the IFT. A significant reduction in IFT lowers the capillary forces that trap residual oil in the reservoir pores, allowing it to be mobilized and produced.[5]

Wettability Alteration

Many carbonate and some sandstone reservoirs are initially oil-wet or mixed-wet, which hinders oil recovery by waterflooding.[6] The cationic imidazolium head of [C₁₄MIM] can adsorb onto the negatively charged surfaces of reservoir rocks like sandstone and carbonates.[7] This adsorption can displace the adsorbed crude oil components, rendering the rock surface more water-wet. A shift towards water-wetness improves the spontaneous imbibition of water into the rock matrix, displacing the oil.[8]

Caption: Mechanisms of Enhanced Oil Recovery using [C₁₄MIM].

Experimental Protocols

The following protocols provide a systematic approach to evaluate the EOR potential of 1-tetradecyl-3-methylimidazolium.

Protocol for Interfacial Tension (IFT) Measurement

A spinning drop tensiometer is the preferred instrument for measuring the low to ultra-low IFT values often achieved with effective surfactant systems in EOR.[9][10]

Objective: To determine the IFT between crude oil and brine solutions containing varying concentrations of [C₁₄MIM][Cl] and to identify the Critical Micelle Concentration (CMC). The CMC is the concentration at which the surfactant begins to form micelles, and typically corresponds to the point of maximum IFT reduction.[11]

Materials and Equipment:

  • Spinning drop tensiometer (e.g., DataPhysics SVT series)[1]

  • Crude oil from the target reservoir

  • Synthetic brine (formulated to mimic reservoir brine composition)

  • 1-Tetradecyl-3-methylimidazolium chloride ([C₁₄MIM][Cl])

  • High-precision syringe pump

  • Temperature-controlled measurement cell

Procedure:

  • Solution Preparation: Prepare a stock solution of [C₁₄MIM][Cl] in the synthetic brine. From this stock, prepare a series of dilutions to cover a wide concentration range (e.g., 10 to 5000 ppm).

  • Instrument Setup: Calibrate the spinning drop tensiometer according to the manufacturer's instructions. Set the desired temperature to match reservoir conditions.

  • Measurement: a. Fill the rotating capillary with the denser phase (brine with [C₁₄MIM][Cl]). b. Inject a small droplet of the less dense phase (crude oil) into the center of the capillary. c. Rotate the capillary at a high speed (e.g., 6000 rpm) to elongate the oil droplet. d. Capture images of the elongated droplet and use the instrument's software to calculate the IFT based on the drop shape (Vonnegut or Cayias-Schechter-Wade equations).[9] e. Repeat the measurement for each concentration of [C₁₄MIM][Cl].

  • CMC Determination: Plot the IFT values as a function of the logarithm of the [C₁₄MIM][Cl] concentration. The CMC is identified as the concentration at which the IFT plateaus or changes slope significantly.[11]

Protocol for Wettability Alteration Assessment

The contact angle measurement is a direct method to quantify the wettability of a solid surface by a liquid.[8]

Objective: To assess the ability of [C₁₄MIM][Cl] solutions to alter the wettability of reservoir rock from oil-wet to water-wet.

Materials and Equipment:

  • Goniometer or contact angle measurement system with a high-pressure, high-temperature chamber[12]

  • Reservoir rock slices (e.g., sandstone or carbonate)

  • Crude oil

  • Synthetic brine

  • [C₁₄MIM][Cl] solutions of varying concentrations

Procedure:

  • Substrate Preparation: a. Clean the rock slices thoroughly. b. Saturate the slices with synthetic brine. c. Age the brine-saturated slices in crude oil at reservoir temperature for several days to establish an oil-wet condition.

  • Initial Contact Angle Measurement: a. Place an aged, oil-wet rock slice in the measurement chamber filled with synthetic brine. b. Deposit a droplet of crude oil onto the rock surface. c. Measure the contact angle between the oil droplet and the rock surface through the brine phase. An angle greater than 90° indicates oil-wetness.

  • Wettability Treatment: a. Immerse the aged rock slices in the [C₁₄MIM][Cl] solutions for a specified period (e.g., 24-48 hours) at reservoir temperature.

  • Final Contact Angle Measurement: a. After treatment, place the rock slice in the measurement chamber filled with the corresponding [C₁₄MIM][Cl] solution. b. Deposit a crude oil droplet and measure the contact angle again. A significant decrease in the contact angle (towards < 90°) indicates a shift towards water-wetness.

Wettability_Workflow cluster_prep Rock Sample Preparation cluster_measurement1 Initial State cluster_treatment Treatment cluster_measurement2 Final State prep1 Clean Rock Slice prep2 Saturate with Brine prep1->prep2 prep3 Age in Crude Oil (Induce Oil-Wetness) prep2->prep3 measure1 Measure Initial Contact Angle (>90°) prep3->measure1 treat Immerse in [C₁₄MIM][Cl] Solution measure1->treat measure2 Measure Final Contact Angle (<90°) treat->measure2

Caption: Workflow for Wettability Alteration Assessment.

Protocol for Core Flooding Experiments

Core flooding is the most representative laboratory method to evaluate the overall performance of a chemical EOR process under simulated reservoir conditions.[13]

Objective: To quantify the additional oil recovery achieved by injecting a slug of [C₁₄MIM][Cl] solution into a reservoir core sample after conventional waterflooding.

Materials and Equipment:

  • Core flooding apparatus (high-pressure pumps, core holder, back-pressure regulator, temperature-controlled oven, fraction collector)[14][15]

  • Reservoir core plugs (sandstone or carbonate)

  • Crude oil

  • Synthetic brine

  • [C₁₄MIM][Cl] solution at the optimal concentration determined from IFT and wettability studies.

Procedure:

  • Core Preparation: a. Clean and dry the core plug. b. Measure its dimensions, dry weight, and porosity. c. Saturate the core with synthetic brine to determine its pore volume.

  • Initial Saturation: a. Flood the brine-saturated core with crude oil to irreducible water saturation (S_wi).

  • Secondary Recovery (Waterflooding): a. Inject synthetic brine into the core at a constant rate until no more oil is produced. This establishes the residual oil saturation after waterflooding (S_orw).

  • Tertiary Recovery ([C₁₄MIM][Cl] Flooding): a. Inject a slug of the [C₁₄MIM][Cl] solution (typically 0.3-0.5 pore volumes) into the core. b. Follow the ionic liquid slug with a chase brine injection until oil production ceases.

  • Data Collection and Analysis: a. Continuously monitor the pressure drop across the core. b. Collect the effluent in fractions and measure the volume of oil and water produced. c. Calculate the oil recovery factor as a percentage of the original oil in place (OOIP). The additional oil recovered during the tertiary flood is the incremental recovery due to the [C₁₄MIM][Cl]. d. Optionally, analyze the effluent for [C₁₄MIM][Cl] concentration to determine the amount of ionic liquid adsorbed onto the rock.[7]

Typical Core Flooding Results:

Flooding Stage Injected Fluid Pore Volumes Injected Cumulative Oil Recovery (% OOIP)
Secondary Synthetic Brine ~2.0 45-55
Tertiary [C₁₄MIM][Cl] Slug (e.g., 0.4 PV) 0.4 55-65

| Post-flush | Synthetic Brine | ~2.0 | 60-75 |

Considerations for Field Application

While laboratory results are crucial, several factors must be considered for the potential field application of 1-tetradecyl-3-methylimidazolium in EOR:

  • Adsorption: The adsorption of the ionic liquid onto the reservoir rock should be minimized to ensure its propagation deep into the reservoir and to maintain economic viability.[5] The presence of certain salts or alkalis can sometimes reduce adsorption.[6]

  • Salinity and Divalent Ions: The performance of ionic liquids can be sensitive to the salinity and the concentration of divalent ions (Ca²⁺, Mg²⁺) in the formation brine. Higher salinity can sometimes enhance the performance of imidazolium-based ILs.[5]

  • Economics: The synthesis cost of task-specific ionic liquids is a significant factor. Optimization of the injected concentration and slug size is crucial for a cost-effective EOR project.

Conclusion

1-Tetradecyl-3-methylimidazolium stands out as a promising candidate for chemical enhanced oil recovery due to its dual functionality in reducing interfacial tension and favorably altering rock wettability. The protocols outlined in this guide provide a comprehensive framework for the systematic laboratory evaluation of its performance. By carefully characterizing the ionic liquid and conducting detailed IFT, wettability, and core flooding studies, researchers can effectively assess its potential for mobilizing residual oil in specific reservoir contexts. Further research focusing on the optimization of formulations and understanding the impact of reservoir heterogeneity will be pivotal in transitioning this technology from the laboratory to the field.

References

  • Nanoscience Instruments. (n.d.). Enhancing EOR with High-Pressure Contact Angle Measurements. Retrieved from [Link]

  • Al-Hashmi, A. R., et al. (2019). Robust and Efficient Evaluation of Oil/Water Contact Angles and Wettability Alteration Using a Modified Washburn Method.
  • Pillai, P., & Mandal, A. (2019). Adsorption of Surface Active Ionic Liquids on Different Rock Types under High Salinity Conditions. Scientific Reports, 9(1), 14777. [Link]

  • Ghandi, K., et al. (2017). Physicochemical Properties of Long Chain Alkylated Imidazolium Based Chloride and Bis(trifluoromethanesulfonyl)imide Ionic Liquids. Journal of Chemical & Engineering Data, 62(11), 3655-3668. [Link]

  • Blesic, M., et al. (2016). Thermal stability of imidazolium-based ionic liquids. CORE.
  • Al-Sulaimani, H., et al. (2023).
  • Li, R., et al. (2013). Thermal stability of imidazolium-based ionic liquids investigated by TG and FTIR techniques. Journal of Thermal Analysis and Calorimetry, 111(2), 1169-1174.
  • PanTerra Geoconsultants. (n.d.). Chemical core-flood (at reservoir conditions). Retrieved from [Link]

  • Kamal, M. S., et al. (2017).
  • Salgado, J., et al. (2021). Thermal analysis of a ionic liquids family based on N,N- dialkylimidazolium. American Journal of Engineering Research, 10(4), 1-8.
  • Morrow, N. R. (1990). Effect of Crude-Oil-Induced Wettability Changes on Oil Recovery. Journal of Petroleum Technology, 42(12), 1594-1601.
  • Baris, D., et al. (2021). Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. MDPI.
  • Le, V., et al. (2016). New laboratory core flooding experimental system for EOR surfactant screening, especially for foam. Journal of Petroleum Science and Engineering, 146, 976-985.
  • DataPhysics Instruments. (n.d.). Determination of Low Interfacial Tensions with the DataPhysics Instruments Spinning Drop Video Tensiometer. Retrieved from [Link]

  • Somoza, A., et al. (2022). Oil recovery tests with ionic liquids: A review and evaluation of 1-decyl-3-methylimidazolium triflate. Petroleum Science, 19(4), 1877-1887.
  • Shi, L., et al. (2022).
  • Wang, Y., et al. (2022). Synthesis and characterization of ionic liquids [C12mim]Cl, [C14mim]Cl and [C16mim]Cl: experimental and molecular dynamics simulations. Journal of Molecular Liquids, 350, 118559.
  • Bala, S., et al. (1995). Laboratory methods for enhanced oil recovery core floods. SciSpace.
  • Fletcher, P. D. I., et al. (2004).
  • Sakthivel, S., et al. (2024). Effect of Imidazolium-Based Ionic Liquids on the Sandstone Reservoir's Wettability: Implications for CO2 Geo-Storage. Energy & Fuels.
  • Svitova, T., et al. (2021). The Oscillatory Spinning Drop Technique. An Innovative Method to Measure Dilational Interfacial Rheological Properties of Brine-Crude Oil Systems in the Presence of Asphaltenes. MDPI.
  • Saielli, G. (2021). The effect of hydration on the stability of ionic liquid crystals: MD simulations of [C14C1im]Cl and [C14C1im]Cl·H2O. Physical Chemistry Chemical Physics, 23(16), 9877-9887.
  • Al-Saedi, H. N., et al. (2021). Adsorption of Crude Oil Components onto Carbonate and Sandstone Outcrop Rocks and Its Effect on Wettability. Energy & Fuels, 35(7), 5891-5903.
  • Wikipedia. (n.d.). Critical micelle concentration. Retrieved from [Link]

  • Rudyk, S., et al. (2021). Effects of water salinity on the foam dynamics for EOR application. Journal of Petroleum Exploration and Production Technology, 11(8), 3321-3332.
  • Kamal, M. S., et al. (2023). Maximizing oil recovery: Innovative chemical EOR solutions for residual oil mobilization in Kazakhstan's waterflooded sandstone oilfield. Scientific Reports, 13(1), 1-17.
  • Al-Shehri, D., et al. (2025). Potential of Imidazolium-Based Ionic Liquids for Sustainable Enhancement of Oil Recovery in Emirati Tight Reservoirs. Polymers, 17(14), 2824.
  • Wang, Y., et al. (2022).
  • Sakthivel, S., et al. (2024). Effect of Imidazolium-Based Ionic Liquids on the Sandstone Reservoir's Wettability: Implications for CO2 Geo-Storage.
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  • Pal, N., & Mandal, A. (2017). Comparison of the critical micelle concentration (CMC) of aqueous TTAB in the absence and presence of different concentration of ILs and NaBr obtained from various techniques at 298.15 K.
  • da Silva, M. S., et al. (2024).
  • Hammond, K., et al. (2016). Critical micelle concentration (mM) from surface tension measurements for C12TAB, C14TAB and C16TAB in a variety of polar solvents where these surfactants were found to form micelles.
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  • Rudyk, S., et al. (2021). Effects of water salinity on the foam dynamics for EOR application. Journal of Petroleum Exploration and Production Technology, 11, 3321-3332.
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  • Rudyk, S., et al. (2021). Effects of water salinity on the foam dynamics for EOR application.
  • Gali,L., et al. (2023). Synthesis, Characterisation, and In Vitro Evaluation of Biocompatibility, Antibacterial and Antitumor Activity of Imidazolium Ionic Liquids. MDPI.
  • El-Sayed, A. M., et al. (2016). Synthesis and thermal characterization of mono and dicationicimidazolium-pyridinium based ionic liquids. Oriental Journal of Chemistry, 32(2), 1121-1129.

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Technical Notes & Optimization

Troubleshooting

solvent extraction purification methods for 1-tetradecyl-3-methylimidazolium ionic liquids

Welcome to the Technical Support & Troubleshooting Center for Long-Chain Imidazolium Ionic Liquids . As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associat...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support & Troubleshooting Center for Long-Chain Imidazolium Ionic Liquids .

As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associated with the purification of 1-tetradecyl-3-methylimidazolium ([C14mim]⁺) ionic liquids. Unlike shorter-chain analogs (e.g., [C4mim]⁺), the C14 alkyl chain imparts profound amphiphilic (surfactant) properties to the molecule. This fundamental characteristic dictates how these compounds behave during liquid-liquid extraction, frequently causing severe emulsions, phase-inversion issues, and stubborn impurity retention [1, 2].

This center provides causality-driven troubleshooting, self-validating experimental protocols, and foundational data to ensure your synthesized[C14mim]⁺ ionic liquids meet strict spectroscopic and pharmaceutical-grade standards.

Section 1: Quantitative Benchmarks for [C14mim]⁺ Purification

To establish a baseline for successful purification, compare your target outcomes against the standard physicochemical thresholds outlined below.

Parameter[C14mim]Cl (Hydrophilic Precursor)[C14mim][NTf₂] (Hydrophobic Derivative)
Primary Impurities 1-methylimidazole, 1-chlorotetradecaneLiCl, residual water, trace precursors
Optimal Extraction Solvent Ethyl Acetate or Diethyl EtherUltrapure Water (Milli-Q)
Emulsion Risk Profile Low (Typically washed as a solid slurry)High (Due to strong micellar behavior)
Residual Halide Target N/A (Chloride is the native anion)< 500 ppm (AgNO₃ validated)
Vacuum Drying Protocol 333.15 K (60 °C), High Vacuum, 48h333.15 K (60 °C), High Vacuum, 48h

Section 2: Core Purification Workflows

The purification strategy for[C14mim]⁺ depends entirely on the hydrophobicity of its counter-anion. Below are the self-validating protocols for both hydrophilic and hydrophobic variants.

Protocol A: Solvent Extraction of Hydrophilic Salts (e.g.,[C14mim]Cl, [C14mim]Br)

Objective: Remove unreacted non-polar precursors (1-methylimidazole and 1-halotetradecane).

  • Phase Preparation: Following the quaternization reaction (typically at 343.15 K for 72 h), cool the crude mixture.[C14mim]Cl will often solidify or become a highly viscous gel at room temperature due to increased van der Waals interactions from the C14 chain [1].

  • Solvent Washing: Add a volume of cold ethyl acetate or diethyl ether equal to 3x the volume of the crude IL.

    • Causality: Ethyl acetate is highly effective because it readily dissolves the unreacted neutral precursors but acts as an anti-solvent for the highly polar IL network [4].

  • Agitation & Decantation: Vigorously stir the mixture to create a suspension. Stop stirring and allow the solid IL to settle. Decant the supernatant organic phase.

  • Self-Validating Loop: Repeat the washing step 3 to 5 times. After the 3rd wash, spot the organic supernatant on a TLC plate (UV active) to check for residual 1-methylimidazole. Continue washing until the supernatant shows no UV absorbance.

  • Drying: Transfer the purified [C14mim]Cl to a Schlenk flask and dry under high vacuum (< 10⁻² mbar) at 333.15 K for 48 hours to remove residual extraction solvent [1].

Protocol B: Aqueous Extraction of Hydrophobic Salts (e.g.,[C14mim][NTf₂], [C14mim][PF₆])

Objective: Remove water-soluble halide salts (e.g., LiCl) following anion metathesis.

  • Phase Separation: After the metathesis reaction in water, the hydrophobic [C14mim][NTf₂] will form a dense, separate phase at the bottom of the flask. Carefully decant the bulk aqueous phase.

  • Aqueous Washing: Add an equal volume of fresh, ultrapure Milli-Q water to the IL. Stir gently for 10 minutes.

    • Causality: Vigorous stirring will induce the [C14mim]⁺ cations to orient at the water/IL interface, drastically lowering interfacial tension and creating a highly stable, milky microemulsion [2].

  • Phase Resolution: Allow the phases to separate. If an emulsion persists, centrifuge at 4000 rpm for 15 minutes.

  • Self-Validating Loop (AgNO₃ Test): Draw a 1 mL aliquot of the aqueous wash layer and add 2 drops of 0.1 M AgNO₃ solution. If a white precipitate (AgCl) forms, residual halides are present [3]. Repeat the water wash until the AgNO₃ test remains perfectly clear (indicating < 500 ppm halide).

  • Drying: Dry the dense IL phase under high vacuum at 333.15 K for 48 hours.

Section 3: Workflow Visualization

G Start Crude[C14mim]+ IL (Contains Impurities) CheckAnion Determine Anion Type (Hydrophilic vs. Hydrophobic) Start->CheckAnion Hydrophilic Hydrophilic Halides (e.g., Cl-, Br-) CheckAnion->Hydrophilic Halide Anion Hydrophobic Hydrophobic Salts (e.g., [NTf2]-, [PF6]-) CheckAnion->Hydrophobic Fluorinated Anion WashOrg Solvent Extraction: Wash with Ethyl Acetate / Ether (Removes unreacted precursors) Hydrophilic->WashOrg WashAq Solvent Extraction: Wash with Ultrapure Water (Removes residual halide salts) Hydrophobic->WashAq Emulsion1 Emulsion Troubleshooting: Warm to 40°C / Disperse Solid WashOrg->Emulsion1 If Agglomerated Validation1 Validation: TLC / UV-Vis of Supernatant WashOrg->Validation1 Emulsion2 Emulsion Troubleshooting: Centrifugation / Mild Heating WashAq->Emulsion2 If Emulsion Forms Validation2 Validation: AgNO3 Test for Halides WashAq->Validation2 Emulsion1->WashOrg Emulsion2->WashAq Drying High Vacuum Drying (60°C, 48h) Validation1->Drying Pass Validation2->Drying Pass PureIL Purified [C14mim]+ IL Drying->PureIL

Decision tree for solvent extraction purification of [C14mim]+ ionic liquids based on anion type.

Section 4: Troubleshooting Guides & FAQs

Q: Why does my [C14mim][NTf₂] form a dense, unyielding emulsion when washed with water, whereas [C4mim][NTf₂] separates easily? A: This is a direct consequence of the alkyl chain length. The 1-tetradecyl (C14) chain acts as a highly effective hydrophobic tail, while the imidazolium ring acts as a hydrophilic headgroup. This makes[C14mim]⁺ a potent cationic surfactant. During vigorous mixing with water, it forms stable micelles and microemulsions, drastically lowering the interfacial tension [2]. Solution: To break the emulsion, apply centrifugation (4000 rpm). Alternatively, slightly warm the mixture to 45 °C to disrupt the hydrogen bonding network stabilizing the emulsion, allowing the phases to coalesce.

Q: My [C14mim]Cl is a waxy solid at room temperature. How can I perform an effective liquid-liquid extraction with ethyl acetate? A: Because of the long C14 chain, [C14mim]Cl has a higher melting point than shorter-chain ILs and is often solid at 25 °C [1]. Solution: Do not attempt a standard liquid-liquid extraction in a separatory funnel. Instead, perform a solid-liquid extraction (trituration). Add the ethyl acetate to the solid IL in a beaker, warm slightly to ~40 °C to soften the IL, and stir vigorously to maximize surface area exposure. Cool the mixture to re-solidify the IL, then decant the solvent.

Q: How can I definitively validate that my [C14mim][NTf₂] is free of residual chloride ions after aqueous extraction? A: Rely on a self-validating chemical precipitation test. The presence of residual halides will poison transition-metal catalysts and alter the IL's physical properties. Take a sample of the aqueous wash water (not the IL itself) and add a few drops of 0.1 M Silver Nitrate (AgNO₃). If the water turns cloudy (AgCl precipitate), chloride is still present above ~500 ppm [3]. Continue washing until the test yields a perfectly clear solution.

Q: Even after solvent extraction, my ionic liquid has a yellowish tint. Is it impure? A: Solvent extraction primarily removes unreacted precursors and salts, but it is highly inefficient at removing trace colored oxidation products (often degraded imidazole oligomers). Solution: If your application requires spectroscopic-grade optical clarity, solvent extraction must be supplemented. Dissolve the IL in a volatile solvent (like methanol), stir with activated charcoal for 24 hours, filter through a fine Celite pad, and evaporate the solvent [4]. Note that this will result in a 5-15% loss of product yield.

References

  • Physicochemical Properties of Long Chain Alkylated Imidazolium Based Chloride and Bis(trifluoromethanesulfonyl)imide Ionic Liquids Source: Journal of Chemical & Engineering Data (ACS Publications) URL:[Link]

  • Aqueous Solutions of Surface-Active Ionic Liquids: Remarkable Alternative Solvents To Improve the Solubility of Triterpenic Acids and Their Extraction from Biomass Source: ACS Sustainable Chemistry & Engineering (ACS Publications) URL:[Link]

  • Uncommon Behavior of Tetra-alkyl-phosphonium 2-Cyano-pyrrolide Ionic Liquids + Glycerol and Triethanolamine Systems Source: Journal of Chemical & Engineering Data (ACS Publications) URL:[Link]

  • Recovery and purification of ionic liquids from solutions: a review Source: PubMed Central (PMC) URL:[Link]

Optimization

Technical Support Center: Overcoming High Viscosity of 1-Tetradecyl-3-methylimidazolium Salts

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-tetradecyl-3-methylimidazolium ([C14MIM]) salts. This guide is designed to provide practical, in-dept...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-tetradecyl-3-methylimidazolium ([C14MIM]) salts. This guide is designed to provide practical, in-depth solutions to a common challenge encountered during experimentation: the high viscosity of [C14MIM]-based ionic liquids (ILs) at or near room temperature. This inherent property can significantly impede handling, mixing, and mass transfer, impacting experimental reproducibility and success.

This document moves beyond simple procedural lists to explain the underlying principles of each troubleshooting step, ensuring you can make informed decisions tailored to your specific application.

Part 1: Frequently Asked Questions - Understanding the Viscosity Challenge

Q1: Why is my 1-tetradecyl-3-methylimidazolium salt so viscous, or even solid, at room temperature?

A1: The high viscosity of [C14MIM] salts is a direct result of their molecular structure. Several factors contribute to this:

  • Strong Intermolecular Forces: As an ionic liquid, [C14MIM] salts are composed entirely of ions. The strong electrostatic (Coulombic) interactions between the positively charged imidazolium cation and the negatively charged anion create a highly ordered, charge-dense environment that resists flow.[1]

  • Van der Waals Interactions: The long tetradecyl (C14) alkyl chain on the imidazolium cation leads to significant van der Waals forces between molecules.[2] These forces, which increase with chain length, cause the cations to entangle and stack, further restricting mobility.[3]

  • Hydrogen Bonding: The protons on the imidazolium ring can form hydrogen bonds, particularly with anions like chloride, creating a robust, three-dimensional network that dramatically increases viscosity.[4]

At room temperature, these combined forces are strong enough to make [C14MIM] salts either highly viscous liquids or waxy solids, appearing as off-white to cream-colored chunks or crystals.[5]

Q2: How does temperature affect the viscosity of ionic liquids like [C14MIM][Cl]?

A2: Temperature is one of the most critical factors influencing IL viscosity. As temperature increases, the kinetic energy of the ions also increases. This enhanced movement allows the ions to overcome the strong intermolecular forces (Coulombic, van der Waals) holding them in place.[6][7] Consequently, the viscosity of the ionic liquid decreases rapidly with a rise in temperature.[7] This relationship is typically non-Arrhenius, meaning the viscosity changes more dramatically at lower temperatures and less so at higher temperatures.[8]

Q3: I've noticed that even small amounts of water or other solvents drastically change the viscosity. Why does this happen?

A3: The addition of a co-solvent, even in small quantities, can significantly reduce the viscosity of an ionic liquid. The co-solvent molecules position themselves between the IL's cations and anions, disrupting the strong ion-ion interactions and the organized hydrogen-bonding network.[9] This "shielding" effect weakens the overall intermolecular forces, allowing the ions to move more freely and reducing the bulk viscosity.[10][11] Polar aprotic solvents like Dimethyl Sulfoxide (DMSO) are particularly effective as they can solvate the cations without interfering with the anion's function in certain reactions, such as cellulose dissolution.[10][11]

Part 2: Troubleshooting Guides & Experimental Protocols

When faced with a highly viscous [C14MIM] salt, two primary methods can be employed to render it workable: Thermal Management and Co-Solvent Addition . The choice between them depends on the chemical and thermal constraints of your experiment.

Method 1: Viscosity Reduction via Thermal Management

This is the preferred method when the addition of another chemical species is undesirable. It is suitable for thermally stable reactants and products.

Core Principle: By increasing the thermal energy of the system, you provide the ions with the energy needed to overcome intermolecular forces, transitioning the IL into a low-viscosity liquid.

Detailed Experimental Protocol:

  • System Preparation: Place the vial or flask containing the solid or highly viscous [C14MIM] salt on a calibrated hot plate stirrer or in a temperature-controlled oil bath. Ensure the container is appropriately sealed to prevent atmospheric moisture contamination, which can affect some reactions.[4]

  • Insert Stirring Element: Add a magnetic stir bar to the vessel before heating. Attempting to add it after the IL has melted can be difficult and may cause splashing.

  • Gradual Heating: Begin heating the sample slowly, at a rate of approximately 5-10 °C per minute, while stirring gently. This prevents thermal shock to glassware and ensures uniform heating.

  • Determine Working Temperature: The target temperature will depend on the specific anion and the desired viscosity. For many imidazolium-based ILs, heating to a range of 50-80 °C is sufficient to achieve a fluid, easily stirrable liquid.[12]

  • Maintain Temperature: Once the desired viscosity is reached, maintain the temperature for the duration of the experiment using the feedback control on the hotplate or bath.

  • Post-Experiment Handling: Be aware that the IL will return to its high-viscosity state upon cooling. Plan any subsequent steps, such as product extraction, accordingly.

Data Summary: Effect of Temperature on Viscosity for Similar Ionic Liquids

Ionic LiquidTemperature (°C)Dynamic Viscosity (mPa·s)
[C4mim][Cl] 25~215
40~80
60~30
[C6mim][Cl] 25~950
40~300
60~90
[C8mim][Cl] 25~4200
40~1100
60~250

Data compiled and extrapolated from trends described in literature. The viscosity of [C14MIM][Cl] at room temperature is expected to be significantly higher than [C8mim][Cl]. Source:[13][14]

Method 2: Viscosity Reduction via Co-Solvent Addition

This method is ideal for experiments that are temperature-sensitive but can tolerate the presence of a compatible solvent.

Core Principle: A co-solvent disrupts the intermolecular forces of the ionic liquid, effectively "thinning" it without the need for heat. This can significantly enhance mass transfer and reaction rates.[15][16]

Detailed Experimental Protocol:

  • Co-Solvent Selection: Choose a co-solvent that is compatible with your reaction chemistry. Polar aprotic solvents are often excellent choices.

    • Good Candidates: Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN).[8][17]

    • Caution: Protic solvents like water or alcohols can act as nucleophiles or interfere with reactions involving strong bases. While they effectively reduce viscosity, their chemical compatibility must be verified.[15]

  • Determine Optimal Ratio: The amount of co-solvent needed will vary. Start by adding a small volume fraction (e.g., 10% v/v) of the co-solvent to the ionic liquid at room temperature.

  • Mixing: Stir the mixture vigorously. Due to the initial high viscosity, it may take several minutes to achieve a homogeneous solution. Using a vortex mixer can be effective for small volumes.

  • Assess Viscosity: Observe the fluidity of the mixture. If it is still too viscous for your application (e.g., difficult to pipette or stir), incrementally add more co-solvent (e.g., in 5% increments) until the desired viscosity is achieved.

  • Proceed with Experiment: Once the IL/co-solvent mixture is homogeneous and has the appropriate fluidity, you can proceed with your experiment, making sure to account for the co-solvent in your reaction stoichiometry and concentration calculations.

Part 3: Visualization of Troubleshooting Workflow

The following diagram outlines the decision-making process for selecting the appropriate viscosity reduction technique.

G start Start: [C14MIM] salt is too viscous/solid check_temp Is the experimental system thermally sensitive? start->check_temp check_solvent Can the reaction tolerate a compatible co-solvent? check_temp->check_solvent Yes heat_method Use Thermal Management (Protocol 1) check_temp->heat_method No solvent_method Use Co-Solvent Addition (Protocol 2) check_solvent->solvent_method Yes re_evaluate Re-evaluate experiment: - Can a different, less viscous IL be used? - Can experimental parameters be adjusted? check_solvent->re_evaluate No end_heat Proceed with Experiment (Heated System) heat_method->end_heat end_solvent Proceed with Experiment (IL/Co-solvent Mixture) solvent_method->end_solvent

Caption: Decision workflow for viscosity reduction.

Part 4: Advanced Troubleshooting & Final Considerations

Q4: I heated my [C14MIM] salt, but it seems to have degraded or changed color. What happened?

A4: While many ionic liquids are lauded for their thermal stability, imidazolium salts are susceptible to degradation, especially at elevated temperatures over long periods or in the presence of impurities. A color change (often to yellow or brown) can indicate decomposition. Ensure your heating temperature does not exceed the known decomposition temperature of your specific [C14MIM] salt. For most common imidazolium chlorides, continuous operation above 130-150 °C is not recommended.[6]

Q5: I added a co-solvent, and now my reaction is failing or giving unexpected side products. How can I fix this?

A5: This indicates a chemical incompatibility between the co-solvent and your reaction components. The co-solvent is not an inert spectator; it can alter the polarity of the medium, solvate reagents differently, or participate directly in the reaction.

  • Troubleshooting:

    • Switch to a different class of co-solvent (e.g., from a polar aprotic like DMSO to a less polar one like acetonitrile, if compatible).

    • Reduce the amount of co-solvent to the absolute minimum required for sufficient fluidity.

    • If no co-solvent is tolerated, you must revert to the thermal management method.

Q6: Are there any safety concerns when heating ionic liquids?

A6: Yes. Although ionic liquids have negligible vapor pressure, which is a significant safety advantage over volatile organic compounds, you should always handle them with care. When heating, use a well-ventilated area or a fume hood. Thermal decomposition can release volatile and potentially hazardous compounds. Standard personal protective equipment (gloves, safety glasses) should always be worn.

References

  • Temperature Dependence on Density, Viscosity, and Electrical Conductivity of Ionic Liquid 1-Ethyl-3-Methylimidazolium Fluoride. MDPI. Available at: [Link]

  • Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic Liquids. MDPI. Available at: [Link]

  • Key Properties and Chemical Synthesis Uses of 1-Tetradecyl-3-Methylimidazolium Chloride. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Ionic Liquids as Environmental Benign Solvents for Cellulose Chemistry: A Review. IntechOpen. Available at: [Link]

  • Temperature-dependent anomalous viscosity of aqueous solutions of imidazolium-based ionic liquids. Soft Matter (RSC Publishing). Available at: [Link]

  • Prediction of the viscosity of imidazolium-based ionic liquids at different temperatures using the quantitative structure property relationship approach. New Journal of Chemistry (RSC Publishing). Available at: [Link]

  • Understanding the Role of Co-solvents in the Dissolution of Cellulose in Ionic Liquids. ACS Publications. Available at: [Link]

  • Temperature Dependence of Viscosity and Specific Conductivity of Fluoroborate-Based Ionic Liquids in Light of the Fractional Walden Rule and Angell's Fragility Concept. ACS Publications. Available at: [Link]

  • Understanding the role of co-solvents in the dissolution of cellulose in ionic liquids. Green Chemistry (RSC Publishing). Available at: [Link]

  • Effect of green co-solvents on properties and synthesis of cellulose esters in superbase ionic liquid. ProQuest. Available at: [Link]

  • Experimental and Simulation Studies of Imidazolium Chloride Ionic Liquids with Different Alkyl Chain Lengths for Viscosity Reductions in Heavy Crude Oil: The Effect on Asphaltene Dispersion. MDPI. Available at: [Link]

  • Ionic Liquids — Promising but Challenging Solvents for Homogeneous Derivatization of Cellulose. PMC. Available at: [Link]

  • Perspective Chapter: Additives for Viscosity Reduction of Heavy Oils. IntechOpen. Available at: [Link]

  • Physical Properties of Ionic Liquids: Database and Evaluation. AIP Publishing. Available at: [Link]

  • Upgrading and Viscosity Reduction of Heavy Oil by Catalytic Ionic Liquid. Energy & Fuels. Available at: [Link]

  • Effects of imidazolium-based ionic liquids on the viscosity of Mexican heavy crude oil: experimental and modeling study. RACO. Available at: [Link]

  • Densities and Viscosities of Ionic Liquid with Organic Solvents. ResearchGate. Available at: [Link]

  • Dynamic Viscosities of a Series of 1-Alkyl-3-methylimidazolium Chloride Ionic Liquids and Their Binary Mixtures with Water at Several Temperatures. Thermodynamics Research Center. Available at: [Link]

  • Pressing matter: why are ionic liquids so viscous?. RSC Publishing. Available at: [Link]

  • High Force, High Impact: Solving Viscous Fluid Challenges in the Lab. KR Analytical. Available at: [Link]

  • Dynamic Viscosities of a Series of 1-Alkyl-3-methylimidazolium Chloride Ionic Liquids and Their Binary Mixtures with Water at Several Temperatures. ResearchGate. Available at: [Link]

  • High viscosity of imidazolium ionic liquids with the hydrogen sulfate anion: a Raman spectroscopy study. PubMed. Available at: [Link]

  • Applications and Mechanisms of Ionic Liquids in Whole-Cell Biotransformation. MDPI. Available at: [Link]

  • High-Throughput Screening and Accurate Prediction of Ionic Liquid Viscosities Using Interpretable Machine Learning... ORNL. Available at: [Link]

  • Densities, viscosities and refractive indices of 1-alkyl-3-propanenitrile imidazolium chloride ionic liquids. ResearchGate. Available at: [Link]

  • Thermodynamic Study of Ionic Liquid Mixtures of 1-Hexyl-3-methylimidazolium Halide and Dimethyl Sulfoxide. Diva-portal.org. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Drying of 1-Tetradecyl-3-methylimidazolium Tetrafluoroborate ([C₁₄MIM][BF₄])

Welcome to the technical support guide for handling 1-tetradecyl-3-methylimidazolium tetrafluoroborate ([C₁₄MIM][BF₄]). This document provides researchers, scientists, and drug development professionals with in-depth tro...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for handling 1-tetradecyl-3-methylimidazolium tetrafluoroborate ([C₁₄MIM][BF₄]). This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and validated protocols for removing trace water impurities. Given the hygroscopic nature of many ionic liquids, including those with the tetrafluoroborate anion, maintaining an anhydrous environment is paramount for experimental reproducibility and preserving the unique physicochemical properties of the material.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding water contamination in [C₁₄MIM][BF₄].

Q1: Why is my [C₁₄MIM][BF₄] ionic liquid absorbing water from the air?

A: The tendency of [C₁₄MIM][BF₄] to absorb atmospheric moisture is due to its inherent hygroscopicity. This property arises from the strong hydrogen-bonding affinity of the tetrafluoroborate ([BF₄]⁻) anion and, to a lesser extent, the imidazolium cation.[1][2] While the long C₁₄ alkyl chain imparts significant hydrophobic character compared to shorter-chain analogues, the polar regions of the ionic liquid will readily interact with and absorb water molecules from the ambient environment.[1][3] Most ionic liquids are hygroscopic to varying degrees, making proper handling and storage critical.[4]

Q2: How can trace amounts of water impact my experimental results?

A: Water is not a benign impurity; its presence can dramatically alter the properties of an ionic liquid and interfere with your experiment.[5] Key properties affected include:

  • Viscosity and Conductivity: Water can significantly decrease the viscosity and increase the ionic conductivity, which can alter electrochemical performance and reaction kinetics.[6]

  • Electrochemical Window: The presence of water reduces the effective electrochemical window of the ionic liquid due to the electrolysis of water itself.[6]

  • Solvation Properties: The polarity and solvating ability of the ionic liquid can change, affecting solubility of reagents and the stability of catalysts or intermediates.

  • Chemical Stability: For certain applications, water can participate in side reactions. The [BF₄]⁻ anion itself is susceptible to hydrolysis, particularly at elevated temperatures, which can generate hydrofluoric acid (HF) and other species, compromising the integrity of the ionic liquid.[7]

Q3: What is the industry-standard method for accurately measuring water content in [C₁₄MIM][BF₄]?

A: The most reliable and widely accepted method for quantifying trace water in ionic liquids is Karl Fischer (KF) titration .[8][9] This technique is highly specific to water and can detect content down to parts-per-million (ppm) levels.[10] Both volumetric and coulometric KF titration methods are suitable. While some ionic liquids can be challenging to analyze if they are poorly soluble in the standard methanol-based KF reagents, their excellent solubilizing power often helps overcome these issues.[11][12][13]

Q4: I need to heat the ionic liquid to dry it. Are there risks of degradation?

A: Yes, there are two primary risks to consider.

  • Thermal Decomposition: Imidazolium-based ionic liquids are generally thermally stable, with decomposition temperatures often above 300 °C. For the purpose of drying, which is typically performed well below this threshold (e.g., 70-90 °C), thermal decomposition of the organic cation is not a primary concern.

  • Anion Hydrolysis: The more immediate risk is the hydrolysis of the [BF₄]⁻ anion, as previously mentioned. This reaction is temperature-dependent and can occur in the presence of water, even at moderate temperatures.[7] Therefore, it is a delicate balance; heat is required to provide the energy for water to vaporize, but excessive heat can accelerate undesirable chemical degradation. We recommend keeping drying temperatures for [BF₄]⁻-based ionic liquids below 100 °C.

Part 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during the drying process.

Problem Potential Cause(s) Recommended Solution(s)
High water content (>500 ppm) persists after vacuum drying. 1. Insufficient Vacuum or Temperature: The vapor pressure of water at the applied temperature is not low enough for efficient removal.[5] 2. Limited Surface Area: Water molecules from the bulk liquid cannot efficiently diffuse to the surface to be removed. 3. Post-Drying Contamination: The dried ionic liquid was exposed to ambient atmosphere during transfer or storage.[1]1. Optimize Parameters: Ensure your vacuum system can achieve a pressure of ≤1.5 Torr.[14] Gradually increase the temperature, not exceeding 90-100 °C. Extend the drying time (24-72 hours).[8] 2. Increase Surface Area & Agitation: Use a round-bottom flask filled to no more than one-third of its volume. Place it on a rotary evaporator (without rotation initially) or use a magnetic stirrer. This agitation continually renews the surface exposed to the vacuum. 3. Inert Atmosphere Handling: Once dry, cool the ionic liquid under vacuum before backfilling with an inert gas (e.g., Argon or Nitrogen). Immediately transfer and store it in a glove box or using Schlenk techniques.
The ionic liquid has changed color (e.g., yellowed) or become acidic after drying. 1. Anion Hydrolysis: The drying temperature was too high, causing the [BF₄]⁻ anion to hydrolyze, potentially generating acidic byproducts.[7] 2. Impurity Reaction: Trace impurities from the synthesis may have reacted at elevated temperatures.1. Reduce Drying Temperature: Repeat the drying process with a fresh batch at a lower temperature (e.g., 70 °C) for a longer duration. 2. Verify Purity: Use analytical techniques like NMR spectroscopy to check for structural degradation. Measure the pH of a diluted aqueous solution to test for acidity. If degradation is confirmed, the batch may need to be repurified or discarded.
Molecular sieves are ineffective at drying the ionic liquid. 1. Sieves are Saturated or Not Activated: The sieves have already absorbed their maximum capacity of water or were not properly activated before use. 2. Method is Less Efficient: For imidazolium-[BF₄]⁻ ionic liquids, direct contact with molecular sieves has been shown to be less effective than vacuum drying.[8][14] 3. IL Adsorption: The sieves can adsorb a significant amount of the ionic liquid, leading to yield loss.[15]1. Properly Activate Sieves: Bake the molecular sieves (3Å is recommended) in a vacuum oven at >250 °C for several hours immediately before use. 2. Switch Methods: For achieving very low water content (<100 ppm), we strongly recommend using high-vacuum drying or inert gas sparging instead.[6][8] 3. Minimize Loss: If using sieves, decant the ionic liquid carefully. A subsequent wash of the sieves with an anhydrous solvent could recover some IL, but this re-introduces a solvent that must be removed.

Part 3: Detailed Experimental Protocols

These protocols provide step-by-step instructions for effectively drying [C₁₄MIM][BF₄].

Protocol 1: High-Vacuum Drying with Agitation (Recommended)

This is the most effective and cleanest method for removing trace water to low ppm levels.

  • Preparation: Place the [C₁₄MIM][BF₄] sample into a clean, dry round-bottom flask equipped with a magnetic stir bar. The flask should be large enough that the ionic liquid occupies less than one-third of its volume.

  • System Assembly: Connect the flask to a Schlenk line or a dedicated high-vacuum manifold. Ensure all joints are properly sealed with high-vacuum grease.

  • Initial Degassing: With the flask at room temperature, slowly and carefully open the valve to the vacuum. The ionic liquid may bubble as dissolved gases and highly volatile impurities are removed.

  • Heating and Stirring: Once the initial outgassing has subsided and the pressure is stable (ideally ≤1.5 Torr), begin stirring the ionic liquid at a moderate speed.[14] Lower the flask into a temperature-controlled oil bath pre-heated to 70-80 °C.[8]

  • Drying Phase: Continue drying under these conditions for at least 24-72 hours. The required time depends on the initial water content and sample volume. For very low water levels (<50 ppm), longer times are necessary.

  • Cooldown and Storage: Turn off the heat and allow the flask to cool completely to room temperature while still under vacuum. This is a critical step to prevent thermal shock to the glassware and to minimize the vapor pressure of the IL before breaking vacuum.

  • Inert Gas Backfill: Once cool, close the vacuum valve and carefully backfill the flask with a dry, inert gas like Argon or high-purity Nitrogen.

  • Transfer: Immediately transfer the dried ionic liquid inside a glove box or using airtight syringes for storage in a sealed container under an inert atmosphere.

G cluster_prep Preparation cluster_drying Drying Process cluster_finish Final Steps A Place IL in Round-Bottom Flask B Add Stir Bar A->B C Connect to Schlenk Line B->C D Apply High Vacuum (≤1.5 Torr) C->D E Heat to 70-80 °C & Stir D->E F Dry for 24-72 hours E->F G Cool to RT Under Vacuum F->G H Backfill with Inert Gas (Ar/N₂) G->H I Transfer to Storage in Glove Box H->I

Caption: Workflow for drying ionic liquids using the high-vacuum method.

Protocol 2: Inert Gas Sparging ("Sweeping")

This method can be faster than static vacuum drying and is highly effective.[6]

  • Preparation: Place the [C₁₄MIM][BF₄] into a three-neck round-bottom flask equipped with a magnetic stir bar.

  • System Assembly: In the central neck, place a thermometer to monitor the liquid's temperature. In one side neck, insert a gas dispersion tube (a tube that reaches below the surface of the ionic liquid). In the other side neck, create an outlet connected to an oil bubbler to prevent backflow of air.

  • Heating and Stirring: Begin stirring and heat the flask in an oil bath to 70-80 °C.

  • Sparging: Once the temperature is stable, begin bubbling a slow, steady stream of dry Argon or Nitrogen gas through the gas dispersion tube. The flow rate should be gentle enough to agitate the liquid without causing splashing.

  • Drying Phase: The dry gas will become saturated with water vapor as it passes through the liquid and carry it out of the system. Continue this process for 6-24 hours. A study on similar ionic liquids showed this method could be more timely and effective than vacuum drying.[6]

  • Cooldown and Storage: Stop the gas flow and heating. Allow the flask to cool to room temperature under a positive pressure of the inert gas. Transfer and store as described in Protocol 1.

G cluster_prep Preparation cluster_drying Drying Process cluster_finish Final Steps A Place IL in Three-Neck Flask B Insert Stir Bar, Thermometer, Gas Tube A->B C Heat to 70-80 °C & Stir B->C D Sparge with Dry Inert Gas (Ar/N₂) C->D E Vent through Oil Bubbler D->E F Dry for 6-24 hours D->F G Cool to RT Under Inert Gas F->G H Transfer to Storage in Glove Box G->H

Caption: Workflow for drying ionic liquids via inert gas sparging.

Part 4: Comparison of Drying Methodologies

Method Effectiveness Speed Equipment Required Key Considerations / Risks
High-Vacuum Drying Excellent (can reach <50 ppm)[8]Moderate to Slow (24-72 h)Schlenk Line / High-Vacuum Pump, Oil Bath, StirrerRecommended method. Clean and highly effective. Requires a good quality vacuum system.
Inert Gas Sparging Excellent[6]Fast to Moderate (6-24 h)Inert Gas Source, Glassware, Oil Bath, StirrerPotentially faster than vacuum drying.[6] Requires a steady supply of high-purity dry gas.
Molecular Sieves (3Å) Fair to GoodSlow (24-72 h)Activated Molecular SievesLess effective for [BF₄]⁻ ILs than vacuum.[8][14] Risk of IL adsorption and yield loss.[15] Best for maintaining dryness, not for initial bulk water removal.
Azeotropic Distillation ExcellentFastDistillation Glassware, Entrainer (e.g., Toluene), Heat SourceVery effective but introduces a solvent that must be completely removed.[15][16] Risk of residual solvent contamination.

References

  • Drying methods for [Emim]+ based ionic liquid electrospray propellants. (2022). AIAA SCITECH 2022 Forum. Available at: [Link]

  • Drying methods for [Emim] + based ionic liquid electrospray propellants. (2022). ResearchGate. Available at: [Link]

  • Moisture Determination via Karl-Fischer Titration - Ionic Liquids. (2024). Hiyka. Available at: [Link]

  • Sulaiman, M. N. b. (n.d.). Drying of Ionic Liquid. UTPedia. Available at: [Link]

  • Degradation of 1-alkyl-3-methylimidazolium tetrafluoroborate in an ultrasonic zero-valent zinc and activated carbon micro-electrolysis system. (2021). ResearchGate. Available at: [Link]

  • Yusuf, C. F. H. B. C. (n.d.). Drying of Ionic Liquid. UTPedia. Available at: [Link]

  • Maiti, A., Kumar, A., & Rogers, R. D. (2012). Water-clustering in hygroscopic Ionic Liquid - an implicit solvent analysis. OSTI.GOV. Available at: [Link]

  • CN111675678A - A kind of deep drying water removal method for ionic liquid. (2020). Google Patents.
  • New Insights into the Hygroscopic Character of Ionic Liquids: Study of Fourteen Representatives of Five Cation and Four Anion Families. (2024). PMC. Available at: [Link]

  • Rebelo, L. P. N., et al. (2005). Hydrolysis of Tetrafluoroborate and Hexafluorophosphate Counter Ions in Imidazolium-Based Ionic Liquids. Journal of Physical Chemistry B. Available at: [Link]

  • Synthesis, Characterization and Efficiency of 1-Ethyl-3-methylimidazolium tetrafluoroborate ([emim]BF4) for Degradation of Waste Nylon-66. (2024). Current World Environment. Available at: [Link]

  • Application of Ionic Liquids in Extractive Distillation of Ethanol – Water System. (2014). ResearchGate. Available at: [Link]

  • Biodegradation of pyridinium-based ionic liquids by an axenic culture of soil Corynebacteria. (2007). Green Chemistry. Available at: [Link]

  • Water-clustering in hygroscopic ionic liquids—an implicit solvent analysis. (2012). Physical Chemistry Chemical Physics. Available at: [Link]

  • Decomposition of ionic liquids in electrochemical processing. (2006). Green Chemistry. Available at: [Link]

  • On the Moisture Absorption Capability of Ionic Liquids. (2024). The Journal of Physical Chemistry B. Available at: [Link]

  • Multiscale Investigation of Ionic Liquid Extractive Distillation. (2026). ACS Publications. Available at: [Link]

  • Extractive Distillation with Ionic Liquids: A Review. (2017). ResearchGate. Available at: [Link]

  • Gordon, C. M., et al. (2000). The phase behaviour of 1-alkyl-3-methylimidazolium tetrafluoroborates; ionic liquids and ionic liquid crystals. Chemical Communications. Available at: [Link]

  • Toward a Sustainable Azeotrope Separation of Acetonitrile/Water. (2022). Industrial & Engineering Chemistry Research. Available at: [Link]

  • Applications of Ionic Liquids in Azeotropic Mixtures Separations. (2012). ResearchGate. Available at: [Link]

  • Water Determination By Karl Fischer Titration. (2018). ResearchGate. Available at: [Link]

  • Nanoconfined imidazolium ionic liquids. (n.d.). Chalmers University of Technology Research. Available at: [Link]

  • Rapid Preparation of Room Temperature Ionic Liquids with Low Water Content as Characterized with a ta-C:N Electrode. (2011). ResearchGate. Available at: [Link]

  • Thermodynamics of ionic liquid evaporation under vacuum. (2019). Physical Chemistry Chemical Physics. Available at: [Link]

  • What Is Karl Fischer Titration? (n.d.). Mettler Toledo. Available at: [Link]

  • Gas Drying Using Supported Ionic Liquids. (2018). ResearchGate. Available at: [Link]

  • Degradation of 1-alkyl-3-methylimidazolium tetrafluoroborate in an ultrasonic zero-valent zinc and activated carbon micro-electrolysis system. (2023). PMC. Available at: [Link]

  • How To: Remove Residual Water. (2026). University of Rochester Department of Chemistry. Available at: [Link]

  • Key Properties and Chemical Synthesis Uses of 1-Tetradecyl-3-Methylimidazolium Chloride. (2026). NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Synthesis, Characterization and Efficiency of 1-Ethyl-3-methylimidazolium tetrafluoroborate ([emim]BF4) for Degradation of Waste Nylon-66. (2024). Current World Environment. Available at: [Link]

  • Temperature-Dependent Growth Behavior of Ionic Liquids on Au(111) Studied by Atomic Force Microscopy in Ultrahigh Vacuum. (2011). PMC. Available at: [Link]

  • Negative effect and removal of trace amounts of 1,3-dialkylimidazolium ionic liquids in samples from biorefineries. (2025). Cellulose. Available at: [Link]

Sources

Optimization

Technical Support Center: Mitigating Cytotoxicity of 1-Tetradecyl-3-methylimidazolium ([C₁₄MIM]) in Biological Assays

Welcome to the technical support center for researchers utilizing 1-tetradecyl-3-methylimidazolium ([C₁₄MIM]) and other long-chain ionic liquids (ILs). This guide provides in-depth troubleshooting advice, experimental pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers utilizing 1-tetradecyl-3-methylimidazolium ([C₁₄MIM]) and other long-chain ionic liquids (ILs). This guide provides in-depth troubleshooting advice, experimental protocols, and answers to frequently asked questions to help you navigate the challenges associated with the inherent cytotoxicity of these powerful compounds.

Understanding the Core Problem: Why is [C₁₄MIM] Cytotoxic?

The efficacy of [C₁₄MIM] in various applications is intrinsically linked to its structure, which is also the source of its biological toxicity. [C₁₄MIM] is an amphiphilic molecule, possessing a positively charged hydrophilic imidazolium head and a long, 14-carbon hydrophobic tail.[1] This structure is analogous to certain lipids and surfactants.

The primary mechanism of cytotoxicity involves the disruption of cellular membranes.[1][2] The long hydrophobic tail readily inserts itself into the lipid bilayer of the cell membrane, while the charged headgroup interacts with the polar exterior. This insertion disrupts membrane integrity, leading to:

  • Increased membrane permeability and leakage of cellular contents.[2]

  • Loss of membrane potential and function.

  • Induction of oxidative stress and apoptosis (programmed cell death).[3][4]

The toxicity is highly dependent on the alkyl chain length; longer chains, such as the C14 tail of [C₁₄MIM], are significantly more cytotoxic than shorter-chain imidazolium ILs.[5][6][7][8]

Mechanism of [C₁₄MIM] Cytotoxicity and Mitigation

The following diagram illustrates how the amphiphilic nature of [C₁₄MIM] disrupts a cell membrane and how a mitigation strategy, such as cyclodextrin complexation, can prevent this.

cluster_0 Mechanism of Cytotoxicity cluster_1 Mitigation Strategy C14MIM [C₁₄MIM] Cation Membrane Cell Membrane Bilayer C14MIM->Membrane Hydrophobic tail inserts Disruption Membrane Disruption (Leakage, Apoptosis) Membrane->Disruption Integrity lost C14MIM_Mitigated [C₁₄MIM] Cation Cyclodextrin Cyclodextrin (Host Molecule) Complex Inclusion Complex Membrane_Safe Cell Membrane Bilayer Complex->Membrane_Safe Interaction Blocked Viability Cell Viability Maintained Membrane_Safe->Viability cluster_2 cluster_2 cluster_2->Complex Encapsulation

Caption: Mechanism of [C₁₄MIM] membrane disruption and its prevention via encapsulation.

Frequently Asked Questions (FAQs)

Q1: I'm observing near-total cell death even at what I consider low concentrations of [C₁₄MIM]. Is this expected?

A1: Yes, this is a common observation. Imidazolium-based ILs with long alkyl chains (C10 and above) are known to be highly toxic, with EC50 values often in the low micromolar range.[7][8] For instance, studies on similar long-chain ILs show that even concentrations below 100 µM can cause significant decreases in cell viability.[4] It is crucial to perform a wide-range dose-response curve, starting from nanomolar concentrations, to identify a viable experimental window.

Q2: Can I reduce cytotoxicity by simply shortening the incubation time?

A2: While reducing exposure time can decrease the observed toxicity, it may not be a sufficient solution. The membrane-disrupting action of [C₁₄MIM] can be rapid. A shorter incubation might reduce the extent of secondary effects like apoptosis, but the initial membrane damage may still occur, compromising your assay. This approach should be validated by comparing results to a non-toxic control and ensuring that the shortened time is sufficient for the biological effect you are studying.

Q3: Does the anion associated with the [C₁₄MIM] cation affect cytotoxicity?

A3: Absolutely. While the cation's alkyl chain length is the dominant factor, the anion plays a significant role.[7] Halide anions like bromide ([Br]⁻) or chloride ([Cl]⁻) can contribute to higher toxicity compared to larger, more complex anions like bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) or ethyl sulfate.[7][8][9] If your experimental design allows, consider synthesizing or sourcing a [C₁₄MIM] variant with a less toxic anion.

Q4: My assay involves proteins (e.g., enzymes, receptors). Could [C₁₄MIM] be interfering directly with them?

A4: Yes, this is a critical consideration. Besides membrane disruption, [C₁₄MIM] can interact with and denature proteins.[10] Its surfactant-like properties can unfold protein structures by interacting with hydrophobic residues, similar to the action of detergents like SDS.[11][12] This can lead to loss of protein function, which may be misinterpreted as cell-mediated cytotoxicity. It is essential to run parallel acellular controls (e.g., purified enzyme assays) to distinguish between direct cytotoxicity and assay interference.

Troubleshooting Guide: From Problem to Solution

Use this guide to diagnose and resolve common issues encountered during your experiments.

Observed Problem Potential Cause(s) Recommended Solution(s)
Complete Cell Lysis Across All Concentrations Overestimation of Tolerable Dose: The experimental concentration range is far too high due to the potent membrane-disrupting activity of [C₁₄MIM].1. Radical Dose Range Reduction: Redesign your dose-response experiment to start in the low nanomolar (nM) range. 2. Encapsulation Strategy: Mask the hydrophobic tail using cyclodextrins. (See Protocol 1 )
High Variability Between Replicate Wells Micelle Formation: At concentrations above its Critical Micelle Concentration (CMC), [C₁₄MIM] forms micelles. This leads to non-uniform delivery of the monomeric (active) form to the cells.[1] Protein Binding in Media: [C₁₄MIM] can bind to serum proteins (like albumin) in the culture medium, reducing its bioavailable concentration unpredictably.[11][12]1. Operate Below CMC: Determine the CMC of your specific [C₁₄MIM] salt in your assay medium and ensure your working concentrations are below it. 2. Reduce Serum Concentration: If possible, perform the assay in low-serum or serum-free media. Note that this may increase apparent toxicity, so re-optimization is needed. 3. Liposomal Encapsulation: Formulate [C₁₄MIM] within liposomes for controlled release. (See Protocol 2 )
Assay Signal Inhibition (e.g., low fluorescence/luminescence) Direct Assay Interference: The ionic liquid is directly inhibiting a reporter enzyme (e.g., luciferase, alkaline phosphatase) or quenching a fluorescent dye.1. Acellular Control: Run the assay in a cell-free system (buffer + assay reagents + [C₁₄MIM]) to quantify direct interference. 2. Wash-out Step: Before adding assay reagents, perform one or more washes of the cell plate with PBS to remove residual [C₁₄MIM]. 3. Change Assay Readout: If interference is unavoidable, switch to an alternative viability assay with a different detection mechanism (e.g., from a luciferase-based assay to a colorimetric MTT or LDH release assay).
Desired Effect of [C₁₄MIM] is Masked by Toxicity Narrow Therapeutic Window: The concentration required for the desired biological or chemical effect is too close to the concentration that causes cell death.1. Complexation with Cyclodextrins: This is often the most effective strategy. Cyclodextrins encapsulate the hydrophobic tail, reducing membrane interaction while potentially allowing the molecule to be released slowly or act while complexed.[13][14] (See Protocol 1 ) 2. Liposomal Formulation: Encapsulating [C₁₄MIM] in liposomes can serve as a depot, slowly releasing the IL and maintaining a lower, non-toxic ambient concentration.[15][16] (See Protocol 2 )
Troubleshooting Workflow Diagram

This decision tree can guide you to an appropriate mitigation strategy based on your experimental observations.

Start Start: Experiencing High Cytotoxicity Problem What is the primary issue? Start->Problem Lysis Total Cell Lysis Problem->Lysis  Total Lysis Variability High Variability Problem->Variability  Variability Interference Assay Interference Problem->Interference  Interference NarrowWindow Narrow Therapeutic Window Problem->NarrowWindow  Narrow Window Sol_Dose Solution: Radically Lower Concentration Range Lysis->Sol_Dose Sol_Complex Solution: Mask Hydrophobicity Lysis->Sol_Complex Sol_CMC Solution: Operate Below CMC & Consider Serum-Free Media Variability->Sol_CMC Sol_Control Solution: Run Acellular Controls & Implement Wash Steps Interference->Sol_Control NarrowWindow->Sol_Complex Proto_CD Implement Protocol 1: Cyclodextrin Complexation Sol_Complex->Proto_CD Proto_Lipo Implement Protocol 2: Liposomal Encapsulation Sol_Complex->Proto_Lipo

Caption: A decision tree for troubleshooting [C₁₄MIM] cytotoxicity in biological assays.

Experimental Protocols

Protocol 1: Reducing Cytotoxicity via Complexation with β-Cyclodextrin

Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[13] They can encapsulate the hydrophobic tail of [C₁₄MIM], effectively "masking" it from interacting with cell membranes and thereby reducing its toxicity.[17]

Materials:

  • [C₁₄MIM] salt (e.g., [C₁₄MIM][Br])

  • β-Cyclodextrin (β-CD) or a more soluble derivative like Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Sterile, nuclease-free water or appropriate buffer (e.g., PBS)

  • Stir plate and sterile magnetic stir bar

  • Sterile 0.22 µm syringe filter

Procedure:

  • Prepare Stock Solutions:

    • Prepare a 10 mM stock solution of β-CD in your chosen sterile buffer. Note: β-CD has limited aqueous solubility (~18.5 g/L). HP-β-CD offers much higher solubility and is often preferred.

    • Prepare a 10 mM stock solution of [C₁₄MIM] in the same buffer.

  • Form the Inclusion Complex:

    • Determine the desired molar ratio of β-CD to [C₁₄MIM]. A 1:1 ratio is a good starting point, but ratios from 2:1 to 5:1 (β-CD:[C₁₄MIM]) may be more effective.

    • To a sterile tube, add the required volume of the β-CD stock solution first.

    • While stirring vigorously, add the required volume of the [C₁₄MIM] stock solution dropwise to the β-CD solution.

    • Allow the mixture to stir at room temperature for at least 1 hour to ensure maximum complex formation. Some protocols may benefit from overnight incubation at 4°C.

  • Sterilization and Use:

    • Sterilize the final complex solution by passing it through a 0.22 µm syringe filter.

    • This stock solution of the [C₁₄MIM]:β-CD complex can now be used to prepare your working dilutions for the cell-based assay.

  • Essential Controls:

    • [C₁₄MIM] only: Test the ionic liquid alone to confirm its baseline cytotoxicity.

    • β-CD only: Test the cyclodextrin alone at the highest concentration used to ensure it has no independent effect on your cells.

    • Vehicle Control: The buffer used for dilutions.

Protocol 2: Liposomal Encapsulation of [C₁₄MIM]

Liposomes are vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic compounds.[15][16] Encapsulating [C₁₄MIM] can create a controlled-release system, reducing the concentration of free IL in the medium.

Materials:

  • Soybean Phosphatidylcholine (SPC) or similar lipid (e.g., DMPC, DPPC)

  • Cholesterol (optional, for membrane stability)

  • [C₁₄MIM] salt

  • Chloroform or a chloroform/methanol mixture

  • Sterile buffer (e.g., PBS)

  • Rotary evaporator

  • Probe sonicator or bath sonicator

  • Extrusion equipment with polycarbonate membranes (e.g., 100 nm)

Procedure (Thin-Film Hydration Method):

  • Lipid Film Formation:

    • Dissolve the lipids (e.g., SPC and cholesterol at a 4:1 molar ratio) and [C₁₄MIM] in chloroform in a round-bottom flask. The amount of [C₁₄MIM] will depend on the desired loading efficiency.

    • Using a rotary evaporator, remove the organic solvent under vacuum to form a thin, dry lipid film on the flask's inner surface. Ensure the film is completely dry by keeping it under high vacuum for at least 1-2 hours.

  • Hydration:

    • Hydrate the lipid film by adding the sterile aqueous buffer. The volume depends on the desired final lipid concentration (e.g., 10-20 mg/mL).

    • Agitate the flask by hand or on a shaker at a temperature above the lipid's phase transition temperature (Tₘ) for 1-2 hours. This will form large, multilamellar vesicles (MLVs).

  • Size Reduction (Sonication & Extrusion):

    • To create smaller, more uniform vesicles, sonicate the MLV suspension. A probe sonicator is more efficient, but a bath sonicator can also be used. Be careful to avoid overheating.

    • For the most uniform size distribution, pass the liposome suspension through an extruder equipped with polycarbonate membranes of a defined pore size (e.g., 100 nm). Repeat this process 10-20 times.

  • Purification:

    • Remove any unencapsulated (free) [C₁₄MIM] by dialysis, size exclusion chromatography, or ultracentrifugation. This is a critical step to ensure you are testing the effect of the encapsulated form.

  • Characterization and Use:

    • Characterize the liposomes for size, zeta potential, and encapsulation efficiency.

    • Use the purified liposomal [C₁₄MIM] formulation in your biological assays.

Essential Controls:

  • Empty Liposomes: Prepare and test liposomes without any [C₁₄MIM] to control for any effects of the lipid vehicle itself.

  • Free [C₁₄MIM]: Test the non-encapsulated ionic liquid at a concentration equivalent to the amount encapsulated in the liposomes.

References

  • Drücker, P., et al. (2019). Membrane interactions of ionic liquids and imidazolium salts. Cellular and Molecular Life Sciences. Available at: [Link]

  • Gao, Y., et al. (2023). Enhancing Transdermal Delivery of Curcumin-Based Ionic Liquid Liposomes for Application in Psoriasis. ACS Applied Bio Materials. Available at: [Link]

  • Adepu, S., & Ramakrishna, S. (2021). Application of Ionic Liquids in the Development of Sustained Delivery Systems. Pharmaceutics. Available at: [Link]

  • Kato, H. (2022). A simple overview of toxicity of ionic liquids and designs of biocompatible ionic liquids. NJC. Available at: [Link]

  • Wang, J., et al. (2017). Impact of imidazolium-based ionic liquid surfactant additions on dilational rheology properties of different protein adsorption layer. Colloids and Surfaces A: Physicochemical and Engineering Aspects. Available at: [Link]

  • Ato, M., et al. (2024). Data-driven optimization of the in silico design of ionic liquids as interfacial cell culture fluids. Scientific Reports.
  • Lv, Y., et al. (2018). Insight into the negative impact of ionic liquid: A cytotoxicity mechanism of 1-methyl-3-octylimidazolium bromide. Environmental Pollution. Available at: [Link]

  • Vierira, N., et al. (2015). Molecular Dynamics Study of Ionic Liquids Complexation within β-Cyclodextrins. The Journal of Physical Chemistry B. Available at: [Link]

  • Egorova, K.S., & Ananikov, V.P. (2017). Ionic Liquids Toxicity—Benefits and Threats. ChemSusChem. Available at: [Link]

  • Musiał, M., et al. (2021). Cytotoxicity of Ionic Liquids on Normal Human Dermal Fibroblasts in the Context of Their Present and Future Applications. ACS Sustainable Chemistry & Engineering. Available at: [Link]

  • Li, X., et al. (2025). Mechanistic insights into the cytotoxic and apoptotic effects of 1-butyl-3-methylimidazolium bromide and 1-butylpyridinium bromide on human cell lines. Archives of Industrial Hygiene and Toxicology. Available at: [Link]

  • Frizzo, C.P., et al. (2013). Toxicity of ionic liquids prepared from biomaterials.
  • Geng, Y., et al. (2010). Interactions between a surface active imidazolium ionic liquid and BSA. Soft Matter. Available at: [Link]

  • Jing, T., et al. (2015). Cytotoxicity of 1-dodecyl-3-methylimidazolium bromide on HepG2 cells. Genetics and Molecular Research. Available at: [Link]

  • Rivas-García, L., et al. (2013). Cytotoxicity of selected imidazolium-derived ionic liquids in the human Caco-2 cell line. Sub-structural toxicological interpretation through a QSAR study. Green Chemistry. Available at: [Link]

  • Mero, A., et al. (2021). Ionic Liquids in Drug Delivery. Molecules. Available at: [Link]

  • Lacerda, L., et al. (2023). Unveiling the three-step model for the interaction of imidazolium-based ionic liquids on albumin. bioRxiv. Available at: [Link]

  • Guchhait, B., et al. (2017). Structural Details of the Interaction of Imidazolium-Based Ionic Liquids with Model Lipid Membranes. Langmuir. Available at: [Link]

  • Uddin, S. M. A. (2021). Development of Lipid-based Biocompatible Ionic Liquids to Enhance Transdermal Drug Delivery Systems for Cancer Treatment. Kyushu University Institutional Repository. Available at: [Link]

  • Astray, G., et al. (2021). Inclusion Complex of Ionic Liquids with Cyclodextrins: A Review. Journal of Molecular Liquids. Available at: [Link]

  • DiSanto, L., et al. (2024). Ionic liquids and their potential use in development and improvement of drug delivery systems. Journal of Drug Targeting. Available at: [Link]

  • Rivas-García, L., et al. (2013). Cytotoxicity of selected imidazolium-derived ionic liquids in the human Caco-2 cell line. Sub-structural toxicological interpretation through a QSAR study. ResearchGate. Available at: [Link]

  • He, J., et al. (2009). Interaction between Ionic Liquids and β-Cyclodextrin: A Discussion of Association Pattern. The Journal of Physical Chemistry B. Available at: [Link]

Sources

Troubleshooting

optimizing critical micelle concentration of 1-tetradecyl-3-methylimidazolium mixtures

Welcome to the Technical Support Center for optimizing the Critical Micelle Concentration (CMC) of 1-tetradecyl-3-methylimidazolium ([C14mim]) ionic liquid mixtures. Because of their long 14-carbon alkyl chains, [C14mim]...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for optimizing the Critical Micelle Concentration (CMC) of 1-tetradecyl-3-methylimidazolium ([C14mim]) ionic liquid mixtures. Because of their long 14-carbon alkyl chains, [C14mim]-based surface-active ionic liquids (SAILs) exhibit highly specific thermodynamic behaviors that are highly sensitive to environmental factors.

This guide provides researchers and drug development professionals with causal explanations, troubleshooting steps, and self-validating protocols for accurately measuring and optimizing [C14mim] micellization.

Fundamental FAQs: Thermodynamics & Causality

Q1: How does temperature affect the CMC of [C14mim] mixtures? A: The micellization of [C14mim] is an enthalpy-entropy balanced process. At standard temperatures, it is driven by the hydrophobic effect—the entropic gain from releasing structured water molecules around the 14-carbon hydrophobic tail. As temperature increases, the kinetic energy (thermal agitation) of the monomers increases, disrupting this structured water shell. Consequently, the entropic penalty of keeping monomers in solution decreases, requiring a higher concentration of monomers to force micellar aggregation. Thus, the CMC increases with temperature 1.

Q2: Why do added electrolytes or salts lower the CMC? A: The imidazolium headgroups of [C14mim]+ carry a positive charge. During micellization, the close proximity of these headgroups creates strong electrostatic repulsion, which opposes aggregation. Adding electrolytes (e.g., NaBr, tetrabutylammonium bromide) introduces counterions that intercalate between the headgroups, effectively screening the electrostatic repulsion. This allows the hydrophobic tails to pack together more easily at lower concentrations, significantly decreasing the CMC 2.

Micellization_Dynamics Monomers [C14mim]+ Monomers Temp Increase Temperature Monomers->Temp Thermal Agitation Salt Add Electrolytes Monomers->Salt Electrostatic Screening CMC_Up CMC Increases Temp->CMC_Up Disrupts Hydration Shell CMC_Down CMC Decreases Salt->CMC_Down Promotes Aggregation

Caption: Thermodynamic causality of temperature and electrolytes on [C14mim] micellization behavior.

Troubleshooting Guide: Experimental Anomalies

Issue 1: I am observing a minimum (dip) in my surface tension vs. concentration plot instead of a sharp inflection point. Root Cause: A minimum or "dip" in the surface tension isotherm before the plateau is a classic hallmark of surface-active impurities (such as unreacted 1-bromotetradecane or 1-methylimidazole from the synthesis of[C14mim]Br). These impurities are often more surface-active than [C14mim] itself, preferentially adsorbing at the air-water interface and artificially lowering the surface tension. Once the true CMC is reached, these impurities are solubilized into the hydrophobic cores of the newly formed micelles, causing the surface tension to rise slightly back to the true plateau value [[3]](). Resolution: Purify the [C14mim] ionic liquid by washing it repeatedly with a non-polar solvent like n-hexane under reduced pressure to remove unreacted precursors prior to measurement 4.

Issue 2: My conductivity measurements yield a highly ambiguous CMC when testing [C14mim] in complex drug-delivery mixtures or high-salt buffers. Root Cause: Conductometry relies on the difference in the mobility of free[C14mim]+ monomers versus bulky micellar aggregates. In a high-ionic-strength matrix (e.g., physiological buffers or mixtures with ionic drugs like chloramphenicol), the background conductivity from the buffer ions overwhelms the relatively small change in conductivity caused by micellization. The signal-to-noise ratio becomes too low to accurately determine the intersection of the two linear regimes 3. Resolution: Switch to an orthogonal technique that measures interfacial properties rather than bulk electrical properties, such as surface tensiometry (Du Noüy ring) or fluorescence spectroscopy 5.

CMC_Troubleshooting Start Unclear CMC Inflection Point CheckPurity Check[C14mim] Purity Start->CheckPurity IsImpure Impurities Present? CheckPurity->IsImpure Purify Wash with n-hexane IsImpure->Purify Yes CheckMethod Evaluate Matrix Ionic Strength IsImpure->CheckMethod No HighSalt High Salt Concentration? CheckMethod->HighSalt UseTensiometry Switch to Tensiometry HighSalt->UseTensiometry Yes (Masks Conductivity) UseConductivity Use Conductometry HighSalt->UseConductivity No

Caption: Logical troubleshooting workflow for resolving unclear CMC inflection points in[C14mim] mixtures.

Standardized Methodologies (Self-Validating System)

To guarantee the trustworthiness of your CMC data, you must employ a self-validating experimental design. This involves measuring the CMC using two orthogonal techniques (one measuring bulk properties, one measuring interfacial properties). A discrepancy of >5% between the two methods immediately flags the presence of impurities or matrix interference.

Protocol A: Conductometric Determination of CMC (Bulk Property)
  • Preparation: Prepare a highly concentrated stock solution of the [C14mim] mixture using ultra-pure deionized water (or your specific buffer). Ensure the concentration is at least 3x the expected CMC.

  • Equilibration: Place a known volume of the pure solvent in a jacketed titration vessel connected to a thermostatic bath. Allow the temperature to stabilize (±0.1 K).

  • Baseline: Measure the baseline specific conductivity ( κ ) of the pure solvent.

  • Titration: Add the [C14mim] stock solution into the vessel in small, precise aliquots using an automated titrator.

  • Measurement: Stir thoroughly and allow 2-3 minutes for temperature and micellar equilibration after each addition. Record the specific conductivity 4.

  • Analysis: Plot κ versus surfactant concentration. The CMC is the exact intersection point of the two linear regimes (pre-micellar and post-micellar) 5.

Protocol B: Surface Tensiometry (Interfacial Property)
  • Cleaning: Thoroughly clean a Du Noüy ring (or Wilhelmy plate) with a suitable solvent (e.g., ethanol), then flame it to red heat to remove any residual organic contaminants 6.

  • Dilution Series: Prepare a series of dilutions of the[C14mim] solution, covering a concentration range well below and above the expected CMC.

  • Measurement: Calibrate the tensiometer. Place the sample on the stage, lower the ring until fully submerged, and measure the force required to detach the ring from the surface.

  • Analysis: Plot the measured surface tension ( γ ) against the logarithmic concentration ( logC ). The CMC is the point where the linear decline sharply transitions into a horizontal baseline [[7]]().

Self-Validation Check: If the CMC derived from Protocol B is significantly lower than Protocol A, your sample contains highly surface-active impurities.

Quantitative Data Summary

The following table summarizes the causal effects of various parameters on the CMC of [C14mim] mixtures based on established literature:

Ionic Liquid SystemAdditive / Matrix ConditionTemperature (K)Observed Effect on CMCPrimary Driving Mechanism
[C14mim]Br None (Pure Water)298.15BaselineStandard hydrophobic aggregation
[C14mim]Br (C2H5)4NBr (Electrolyte)298.15Significant DecreaseElectrostatic screening of imidazolium headgroups
[C14mim]BF4 None (Pure Water)318.15IncreaseThermal disruption of the hydration shell
[C14mim]HSO4 None (Pure Water)298.15BaselineAnion-specific hydration and Krafft point dynamics

References

  • Thermodynamic Study for Micellization of Imidazolium Based Surface Active Ionic Liquids in Water: Effect of Alkyl Chain Length and Counterion. tuwien.at.[Link]

  • Salt Effect on Mixed Micelle and Interfacial Properties of Conventional Cationic Surfactants and the Ionic Liquid Surfactant 1-Tetradecyl-3-methylimidazolium Bromide ([C14mim]Br). ResearchGate.[Link]

  • Micellization and Thermodynamic Study of 1-Alkyl-3-methylimidazolium Tetrafluoroborate Ionic Liquids in Aqueous Solution. ACS Publications. [Link]

  • Measurement of Critical Micelle Concentration. ResearchGate.[Link]

  • Method for Measurement of Critical Micelle Concentration. Just Agriculture. [Link]

Sources

Optimization

Technical Support Center: Preventing Halide Contamination in 1-Tetradecyl-3-methylimidazolium Ion Exchange

Welcome to the technical support center for handling 1-tetradecyl-3-methylimidazolium ([C14mim]) based ionic liquids (ILs). This resource is designed for researchers, scientists, and drug development professionals to add...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for handling 1-tetradecyl-3-methylimidazolium ([C14mim]) based ionic liquids (ILs). This resource is designed for researchers, scientists, and drug development professionals to address the critical issue of halide contamination during ion exchange procedures. Halide impurities, even at trace levels, can significantly alter the physicochemical properties of ILs, impacting experimental outcomes and the performance of final products.[1][2][3][4][5] This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the integrity of your research and development processes.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary sources of halide contamination in my 1-tetradecyl-3-methylimidazolium based ion exchange process?

A1: Halide contamination, most commonly from chloride and bromide, typically originates from the synthesis of the 1-tetradecyl-3-methylimidazolium precursor. The most common synthetic route involves the quaternization of 1-methylimidazole with a long-chain haloalkane (e.g., 1-bromotetradecane), which introduces a halide anion.[6][7] During the subsequent ion exchange step, where the halide is replaced by the desired anion, incomplete reaction or inadequate purification can leave residual halide impurities.[3][8]

Q2: How do trace amounts of halide impurities affect my downstream applications, particularly in drug development?

A2: Halide impurities can have several detrimental effects:

  • Altered Physicochemical Properties: Halides can increase the viscosity and decrease the density of ionic liquids, affecting their performance as solvents or reaction media.[1]

  • Catalyst Poisoning: In transition-metal catalyzed reactions, which are common in pharmaceutical synthesis, halide ions can act as catalyst poisons, reducing reaction efficiency and yield.[1]

  • Electrochemical Instability: Halides are more easily oxidized than many other common IL anions, which can narrow the electrochemical window of the IL and interfere with electrochemical applications.[1]

  • Biocompatibility Concerns: For drug delivery applications, the presence of unknown or unquantified impurities can raise significant toxicity and biocompatibility concerns.[5][9][10]

Q3: What is the quickest way to check for halide contamination in my [C14mim][X] sample?

A3: A simple and rapid qualitative test is the silver nitrate (AgNO₃) test.[1][3][11]

Procedure:

  • For water-miscible ILs, dissolve a small sample in deionized water. For water-immiscible ILs, use the aqueous washings from the purification step.

  • Add a few drops of a dilute silver nitrate solution.

  • The formation of a precipitate (AgCl, AgBr, or AgI) indicates the presence of halide ions.[12]

Important Note: While fast, this test is not quantitative and may not detect very low levels of contamination. A negative result suggests halide levels are likely below ~10 ppm, but for sensitive applications, more rigorous quantitative analysis is required.[1]

Q4: What are the recommended quantitative methods for determining halide concentration?

A4: For precise quantification, the following methods are recommended:

  • Ion Chromatography (IC): This is a reliable and sensitive technique for separating and quantifying different halide ions (fluoride, chloride, bromide, iodide) in a single analysis.[1][13][14][15] It is considered a gold-standard method for quality control in IL production.[1]

  • Total Reflection X-ray Fluorescence (TXRF) Spectrometry: A highly sensitive method for detecting and quantifying trace elemental impurities, including halides.[2][3][4][11]

  • High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): Particularly useful for analyzing halide ions in complex organic matrices.[16]

  • Argentometric Titration (Volhard method): A classical titration method that can quantify total halides but is only suitable for water-miscible ILs and involves hazardous reagents.[1]

II. Troubleshooting Guides

Guide 1: Persistent Halide Contamination After Ion Exchange

This guide addresses scenarios where significant halide levels are detected even after performing the anion exchange reaction.

Visualizing the Problem: The Ion Exchange Workflow

Ion_Exchange_Workflow cluster_synthesis Precursor Synthesis cluster_exchange Ion Exchange cluster_purification Purification cluster_analysis Quality Control start 1-Methylimidazole + 1-Bromotetradecane product [C14mim][Br] Precursor start->product Quaternization precursor [C14mim][Br] reaction Metathesis Reaction precursor->reaction reagent Anion Source (e.g., NaX) reagent->reaction product_mix [C14mim][X] + NaBr reaction->product_mix washing Aqueous Washing product_mix->washing Phase Separation final_product Pure [C14mim][X] washing->final_product Drying qc Halide Quantification (e.g., IC) final_product->qc

Caption: Standard workflow for synthesis and purification of [C14mim][X].

Troubleshooting Steps & Solutions
Potential Cause Explanation Recommended Solution & Protocol
Incomplete Metathesis Reaction The equilibrium of the ion exchange reaction may not have fully shifted towards the products, leaving unreacted [C14mim][Br].Solution: Drive the reaction to completion by using a slight excess (1.05-1.1 equivalents) of the new anion source salt. Ensure adequate reaction time and vigorous stirring to overcome mass transfer limitations, especially in biphasic systems.[8]
Inefficient Phase Separation If the desired IL is hydrophobic, residual halide salt may remain dissolved in the IL phase after aqueous washing due to insufficient washing or emulsion formation.Protocol: Enhanced Aqueous Washing 1. Perform multiple washes with deionized water (at least 3-5 times).2. Use warm deionized water to increase the solubility of inorganic salts in the aqueous phase.3. After each wash, allow ample time for the phases to separate completely. If emulsions form, gentle centrifugation can aid in breaking them.4. Test the final aqueous wash with silver nitrate to ensure no more halide is being extracted.[17]
Co-precipitation Issues During the exchange, the halide byproduct (e.g., NaBr) might not be fully soluble in the aqueous phase and could co-precipitate or remain entrapped within the IL phase.Solution: Choose a solvent system where the halide byproduct is highly soluble. For example, if using acetone as the reaction solvent, ensure the byproduct salt has high solubility in it or switch to a solvent system that favors its partitioning into the non-IL phase.[17]
Guide 2: Choosing a Halide-Free Synthetic Route

For applications where even parts-per-million (ppm) levels of halides are unacceptable, the most effective solution is to avoid their introduction altogether. This involves using halide-free alkylating agents.

Visualizing the Alternative: Halide-Free Synthesis

Halide_Free_Synthesis cluster_alkylation Direct Alkylation (Halide-Free) cluster_purification Simplified Purification start 1-Methylimidazole product [C14mim][Anion] start->product alkylating_agent Alkylating Agent (e.g., Dialkyl Sulfate, Alkyl Carbonate) alkylating_agent->product Direct Synthesis purify Removal of Non-ionic Reactants/Byproducts product->purify final_product High-Purity [C14mim][Anion] purify->final_product

Caption: Halide-free synthesis route for imidazolium ILs.

Recommended Halide-Free Protocols
Method Description & Causality Key Advantages
Dialkyl Sulfate Alkylation This method uses dialkyl sulfates (e.g., dimethyl sulfate, diethyl sulfate) as the alkylating agent. The resulting IL has an alkylsulfate anion, which can then be used as is or subjected to a cleaner anion exchange if another anion is desired.[1][18]Eliminates the primary source of halide contamination. The synthesis is often straightforward.
Orthoester Alkylation Involves the direct alkylation of the imidazole derivative in the presence of an acid using an orthoester as the alkyl donor. This method produces the desired IL directly without halide intermediates.[19]General method applicable to various imidazole and pyridine derivatives. Yields ILs with very low residual halide content.
Acid-Base Neutralization This approach involves preparing an aqueous hydroxide solution of the cation ([C14mim][OH]) and then neutralizing it with the desired acid (HX). The only byproduct is water.[20]A very clean "green" chemistry approach that completely avoids halides and produces water as the sole byproduct.
Alkyl Sulfonate Alkylation Reacting an N-alkylimidazole with an alkyl sulfonate at room temperature produces a 1,3-dialkylimidazolium alkanesulfonate. The alkanesulfonate anion can then be easily exchanged.[21]Often a solventless reaction that proceeds at room temperature, offering high yields and simplified purification.[21]
Quantitative Comparison of Methods
Parameter Traditional Halide Route Halide-Free Routes (e.g., Dialkyl Sulfate)
Typical Residual Halide Can range from >1000 ppm to <10 ppm depending on purification intensity.[17]Typically < 8 ppm, often below the limit of quantification.[1]
Number of Steps 2 (Quaternization + Ion Exchange)1-2 (Direct Synthesis ± Anion Exchange)
Purification Complexity High (requires extensive washing to remove inorganic salts)Low to Moderate (removal of non-ionic starting materials)
"Green" Chemistry Score Low (generates significant salt waste)High (less waste, potentially solvent-free)[20]

III. References

  • Bian, X., Zhao, F., & Zhang, J. (2013). A Facilitate Process to Prepare Hydrophilic Ionic Liquid Monomers Free Of Halide Impurity and Their Electrochemical Properties. Available at:

  • A general and direct synthesis of imidazolium ionic liquids using orthoesters - Green Chemistry (RSC Publishing). Available at:

  • Quantification of Halide in Ionic Liquids using Ion Chromatography - AWS. Available at:

  • Halide-Free Continuous Synthesis of Hydrophobic Ionic Liquids - ACS Publications. (2022). Available at:

  • A Simple and Practical Method for the Preparation and Purity Determination of Halide-Free Imidazolium Ionic Liquids - Academia.edu. Available at:

  • A greener, halide-free approach to ionic liquid synthesis | Request PDF - ResearchGate. Available at:

  • Vander Hoogerstraete, T., Jamar, S., Wellens, S., & Binnemans, K. (2014). Determination of Halide Impurities in Ionic Liquids by Total Reflection X-ray Fluorescence Spectrometry. Analytical Chemistry. Available at:

  • Determination of Halide Impurities in Ionic Liquids by Total Reflection X‑ray Fluorescence Spectrometry - SOLVOMET. (2014). Available at:

  • Vander Hoogerstraete, T., Jamar, S., Wellens, S., & Binnemans, K. (2014). Determination of halide impurities in ionic liquids by total reflection X-ray fluorescence spectrometry. PubMed. Available at:

  • Quantification of halide in ionic liquids using ion chromatography - PubMed. (2004). Available at:

  • Synthesis of imidazolium-based ionic liquids with linear and branched alkyl side chains. Available at:

  • An insight into pharmaceutical challenges with ionic liquids: where do we stand in transdermal delivery? - PMC. (2024). Available at:

  • Ion Exchange Chromatography - Purolite. Available at:

  • Synthesis and toxicity studies of imidazolium-based ionic liquids - Scholars' Mine. Available at:

  • STUDY ON THE SYNTHESIS OF 1-DECYL-3-METHYLIMIDAZOLE IONIC LIQUIDS. Available at:

  • Recovery and purification of ionic liquids from solutions: a review - RSC Publishing. (2018). Available at:

  • First Specific Analytical Method for Quantification of Halide Ions by UHPLC-MS Using Reverse Phase Chromatography C18 | ACS Omega. (2025). Available at:

  • Ion exchange chromatography: A comprehensive review - GSC Online Press. (2025). Available at:

  • Full article: Total organic halogen (TOX) analysis in waters: A short review - Taylor & Francis. Available at:

  • The Role of Ion Exchange Chromatography in Purification and Characterization of Molecules | IntechOpen. (2012). Available at:

  • Guide to Ion-Exchange Chromatography - Harvard Apparatus. Available at:

  • A sensitive method for rapid detection of alkyl halides and dehalogenase activity using a multistep enzyme assay - PMC. (2012). Available at:

  • Quantification of Halide in Ionic Liquids Using Ion Chromatography - ResearchGate. Available at:

  • Vander Hoogerstraete, T., Jamar, S., Wellens, S., & Binnemans, K. (2014). Determination of Halide Impurities in Ionic Liquids by Total Reflection X-ray Fluorescence Spectrometry. Analytical Chemistry. Available at:

  • WO2004080974A1 - A purification method of ionic liquids to obtain their high purity - Google Patents. Available at:

  • Synthesis, Characterisation, and In Vitro Evaluation of Biocompatibility, Antibacterial and Antitumor Activity of Imidazolium Ionic Liquids - PMC. Available at:

  • Rajathi, K., & Rajendran, A. (2013). Synthesis, Characterization and Biological Evaluation of Imidazolium Based Ionic Liquids. Research & Reviews: Journal of Chemistry. Available at:

  • JP2009014512A - Method for the determination of halides in samples containing organic compounds - Google Patents. Available at:

  • Applications of Ionic Liquids in Pharmaceuticals - IntechOpen. (2025). Available at:

  • Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS) - RSC Publishing. Available at:

  • US20060149074A1 - Method for the production of purified 1,3-substituted imidazolium salts - Google Patents. Available at:

  • Silver halide precipitate equations. Available at:

  • (PDF) IC Determination of Halide Impuritiesin Ionic Liquids - ResearchGate. (2008). Available at:

  • Ionic Liquids' Role in Drug Delivery Systems and Recent Advances - Hilaris Publisher. (2022). Available at:

  • Negative effect and removal of trace amounts of 1,3-dialkylimidazolium ionic liquids in samples from biorefineries. (2025). Available at:

Sources

Reference Data & Comparative Studies

Validation

Next-Generation Solvents: Comparing the Extraction Efficiency of 1-Tetradecyl-3-Methylimidazolium Against Traditional Organic Solvents

As the pharmaceutical and chemical industries pivot toward sustainable practices, the reliance on Volatile Organic Compounds (VOCs) like chloroform, hexane, and ethyl acetate is being heavily scrutinized. Room-Temperatur...

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Author: BenchChem Technical Support Team. Date: April 2026

As the pharmaceutical and chemical industries pivot toward sustainable practices, the reliance on Volatile Organic Compounds (VOCs) like chloroform, hexane, and ethyl acetate is being heavily scrutinized. Room-Temperature Ionic Liquids (RTILs) have emerged as highly tunable "designer solvents." Among these, 1-tetradecyl-3-methylimidazolium ([C14mim]⁺) stands out as a superior extraction medium.

This guide provides an objective, data-driven comparison of[C14mim]⁺-based ionic liquids against traditional organic solvents, analyzing the mechanistic causality behind their performance and providing field-validated experimental protocols.

Mechanistic Causality: Why [C14mim]⁺ Outperforms Traditional Solvents

Traditional organic solvents rely on bulk polarity and simple "like-dissolves-like" principles to extract target compounds. This often requires massive solvent volumes, high temperatures, and extended reflux times, leading to target degradation and environmental hazards.

In contrast, [C14mim]⁺ operates through a sophisticated, dual-action mechanism:

  • Amphiphilic Self-Assembly (Micellization): The [C14mim]⁺ cation possesses a long 14-carbon alkyl chain. In aqueous environments, this long chain imparts strong hydrophobicity, allowing the IL to act as a Surface-Active Ionic Liquid (SAIL) [5]. Above its Critical Micelle Concentration (CMC), [C14mim]⁺ spontaneously forms micelles. These nanostructures encapsulate highly hydrophobic targets (e.g., triterpenic acids, lipids) within their core while remaining perfectly miscible in the bulk aqueous phase [1].

  • Tunable Anion Affinities: The extraction behavior of [C14mim]⁺ can be radically altered by swapping its counter-anion. Pairing it with halides ([Cl]⁻, [Br]⁻) yields water-soluble SAILs ideal for Solid-Liquid Extraction (SLE) of biomass [1][4]. Conversely, pairing it with bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) creates a highly hydrophobic IL, perfect for Liquid-Liquid Extraction (LLE) of oils or heavy metals from aqueous waste [3].

Comparative Performance Data

The following table synthesizes quantitative data from recent authoritative studies, comparing the extraction efficiency of [C14mim]⁺ systems against conventional VOCs.

Target CompoundMatrixSolvent SystemExtraction ConditionsEfficiency / Yield
Triterpenic Acids Apple Peels (Biomass)[C14mim]Cl (aq) vs. Chloroform80 °C, 60 min, constant stirring[C14mim]Cl : ~2.0 wt% yield Chloroform : ~0.7 wt% yield [1]
Gold (Au³⁺) HCl Medium (Aqueous)[C14mim]Br Microemulsion vs. Traditional LLERoom Temp, 30% amyl alcohol[C14mim]Br : >95% recovery (D > 3000) Traditional : <80% recovery [2]
Flavonoid Glycosides Plant Biomass[C14mim]Br (aq) vs. EthanolMicrowave (500W), 4 min[C14mim]Br : Superior yield, faster equilibrium Ethanol : Lower yield, longer time [4]
Crude Oil Produced Water[C14mim][NTf2] vs. HexaneRoom Temp, pH optimized[C14mim][NTf2] : >92% removal efficiency Hexane : High volatility loss, lower affinity [3]

Extraction Workflow Visualization

The logical flow of replacing a VOC with a [C14mim]⁺-based solvent involves shifting from bulk organic solvation to micellar encapsulation or targeted ion-exchange.

ExtractionWorkflow cluster_IL [C14mim]⁺ Ionic Liquid Pathway cluster_VOC Traditional VOC Pathway Start Raw Material Matrix (Biomass or Aqueous Waste) IL_Solvent Add [C14mim]X Solution (Tunable Anion) Start->IL_Solvent VOC_Solvent Add Chloroform/Hexane (Toxic, Volatile) Start->VOC_Solvent IL_Extract Microwave/Heat Assist (Rapid Mass Transfer) IL_Solvent->IL_Extract IL_Phase Phase Separation (Micellar Encapsulation) IL_Extract->IL_Phase Recovery Target Compound Recovery (Precipitation / Back-Extraction) IL_Phase->Recovery High Yield, Green VOC_Extract Reflux Heating (High Energy, Slow) VOC_Solvent->VOC_Extract VOC_Phase Phase Separation (Bulk Polarity Reliance) VOC_Extract->VOC_Phase VOC_Phase->Recovery Moderate Yield, Toxic

Workflow comparing [C14mim]⁺ ionic liquid extraction vs. traditional volatile organic solvents.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for critical parameters is explicitly defined.

Protocol A: Solid-Liquid Extraction (SLE) of Bioactive Compounds

Target: Triterpenic Acids from Biomass using [C14mim]Cl [1]

  • Matrix Preparation: Lyophilize and mill the biomass to a standardized particle size (<0.5 mm).

    • Causality: Uniform particle size eliminates mass-transfer bottlenecks, ensuring that extraction efficiency reflects solvent capability, not physical matrix limitations.

  • Solvent Formulation: Prepare a 500 mM aqueous solution of [C14mim]Cl.

    • Causality: The CMC of [C14mim]Cl is extremely low. Formulating at 500 mM ensures the system is operating well above the CMC, generating a dense network of micelles capable of solubilizing highly hydrophobic triterpenic acids in an aqueous continuous phase.

  • Extraction: Combine biomass and solvent at a solid-to-liquid ratio of 1:20 (g/mL). Heat to 80 °C under constant magnetic stirring (1000 rpm) for 60 minutes.

  • Phase Separation: Centrifuge the homogenate at 4000 rpm for 15 minutes. Collect the IL-rich aqueous supernatant.

  • Validation & Recovery: Add an anti-solvent (e.g., an excess of deionized water) to the supernatant.

    • Self-Validation: The sudden dilution drops the IL concentration below its CMC. The micelles will immediately collapse, causing the hydrophobic target compounds to precipitate out of solution, visually validating the micellar extraction mechanism.

Protocol B: Liquid-Liquid Extraction (LLE) of Heavy Metals

Target: Gold (Au³⁺) from Hydrochloric Acid using[C14mim]Br [2]

  • Microemulsion Preparation: In a separatory funnel, combine [C14mim]Br, n-heptane, and 30% (v/v) n-amyl alcohol.

    • Causality: While [C14mim]Br acts as the primary extractant via anion exchange, the n-amyl alcohol acts as a crucial co-surfactant. It intercalates between the bulky imidazolium headgroups at the interface, reducing electrostatic repulsion and stabilizing the water-in-oil microemulsion.

  • Contact: Add the Au³⁺-containing HCl aqueous phase to the organic microemulsion (1:1 phase ratio).

  • Equilibration: Vortex vigorously for 10 minutes at room temperature to achieve thermodynamic equilibrium.

  • Separation & Validation: Centrifuge at 3000 rpm for 10 minutes to resolve the phases.

    • Self-Validation: Extract an aliquot of the bottom aqueous phase and analyze it via UV-Vis spectroscopy (at ~314 nm for AuCl₄⁻). Calculate the distribution ratio ( D ). A successful extraction will yield a D value > 3000, confirming the near-total migration of Au³⁺ into the IL phase.

References

  • Aqueous Solutions of Surface-Active Ionic Liquids: Remarkable Alternative Solvents To Improve the Solubility of Triterpenic Acids and Their Extraction from Biomass Source: ACS Sustainable Chemistry & Engineering URL:[Link]

  • Ionic-Liquid-Type Imidazolium Gemini Surfactant Based Water-in-Oil Microemulsion for Extraction of Gold from Hydrochloric Acid Medium Source: Industrial & Engineering Chemistry Research URL:[Link]

  • Hydrophobic Ionic Liquids for Efficient Extraction of Oil from Produced Water Source: Processes URL:[Link]

  • Special Effect of Ionic Liquids on the Extraction of Flavonoid Glycosides from Chrysanthemum morifolium Ramat by Microwave Assistance Source: Molecules URL:[Link]

  • Impact of organic solvents on the micellization and interfacial behavior of ionic liquid based surfactants Source: Journal of Molecular Liquids URL:[Link]

Comparative

1-tetradecyl-3-methylimidazolium vs short-chain imidazolium ionic liquids for catalysis

Title: 1-Tetradecyl-3-Methylimidazolium vs. Short-Chain Imidazolium Ionic Liquids: A Comprehensive Guide to Catalytic Performance Introduction: The Evolution of Ionic Liquids in Catalysis In modern drug development and g...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: 1-Tetradecyl-3-Methylimidazolium vs. Short-Chain Imidazolium Ionic Liquids: A Comprehensive Guide to Catalytic Performance

Introduction: The Evolution of Ionic Liquids in Catalysis

In modern drug development and green chemistry, the shift from volatile organic solvents to Ionic Liquids (ILs) has revolutionized catalytic workflows. However, treating all imidazolium-based ILs as a monolith is a critical error. The length of the alkyl chain attached to the imidazolium cation fundamentally alters the physical chemistry, solvent dynamics, and catalytic mechanism of the system [1].

This guide provides an objective, data-driven comparison between short-chain imidazolium ILs (e.g., 1-butyl-3-methylimidazolium, [C4mim]+) and long-chain, surface-active imidazolium ILs (specifically 1-tetradecyl-3-methylimidazolium, [C14mim]+). By understanding the causality behind their structural differences, researchers can strategically select the correct IL to optimize reaction yields, improve mass transfer, and streamline downstream purification.

Mechanistic Divergence: Bulk Solvation vs. Micellar Catalysis

The fundamental difference between short-chain and long-chain imidazolium ILs lies in their amphiphilic nature and self-assembly behavior in aqueous media.

Short-Chain ILs ([C4mim]+): Homogeneous Bulk Solvents

Short-chain ILs possess high polarity and act primarily as homogeneous bulk solvents or co-catalysts. Because the 4-carbon butyl chain is relatively short, these molecules do not possess sufficient hydrophobicity to form stable micelles in water. Instead, they form localized polar and non-polar domains [1]. They excel in solvating highly polar substrates and stabilizing transition states via electrostatic interactions and hydrogen bonding, making them ideal for homogeneous catalysis.

Long-Chain ILs ([C14mim]+): Surface-Active Nanoreactors

When the alkyl chain is extended to 14 carbons, the IL becomes highly amphiphilic, classifying it as a Surface-Active Ionic Liquid (SAIL). In aqueous solutions, once the concentration surpasses the Critical Micelle Concentration (CMC)—approximately 2.8 mM for [C14mim]Br [1][3]—these molecules spontaneously self-assemble into micelles and vesicles [2].

The Causality of Rate Acceleration: The formation of micelles creates a "nanoreactor" effect. Hydrophobic substrates, which typically suffer from poor solubility and low collision frequencies in water, partition heavily into the hydrophobic core of the [C14mim]+ micelle. According to collision theory, this localized concentration of reactants drastically increases the frequency of successful molecular collisions. Simultaneously, the charged imidazolium headgroups at the water-micelle interface stabilize polar transition states, lowering the overall activation energy [4].

G cluster_short Short-Chain ([C4mim]+) cluster_long Long-Chain ([C14mim]+) A Bulk Solvation C Homogeneous Substrate Distribution A->C E Standard Kinetics C->E B Micellar Self-Assembly (>2.8 mM CMC) D Hydrophobic Core Concentrates Substrates B->D F Accelerated Rates (Nanoreactor Effect) D->F

Mechanistic pathways: Bulk solvation of short-chain ILs vs. the nanoreactor effect of long-chain ILs.

Performance Comparison & Experimental Data

To objectively evaluate which IL to deploy, we must compare their physicochemical properties and their impact on catalytic workflows. The table below synthesizes experimental data comparing[C4mim]Br and [C14mim]Br.

Property / Parameter1-Butyl-3-methylimidazolium ([C4mim]Br)1-Tetradecyl-3-methylimidazolium ([C14mim]Br)
Alkyl Chain Length 4 Carbons (Short)14 Carbons (Long)
Aqueous Behavior Fully miscible; forms micro-domainsAmphiphilic; self-assembles into micelles/vesicles
Critical Micelle Concentration N/A (Does not form true micelles)~2.8 mM at 298 K [1][3]
Catalytic Role Homogeneous solvent / Co-catalystMicellar catalyst / Phase-transfer catalyst
Viscosity (Neat) Low to ModerateHigh (Often solid or highly viscous at room temp)
Target Substrates Polar to moderately non-polarHighly hydrophobic substrates
Primary Application Esterification, standard cycloadditionsAqueous biphasic reactions, nanoparticle stabilization

Data Insight: For reactions involving highly hydrophobic drug precursors in aqueous media, [C14mim]+ consistently outperforms[C4mim]+. The ability of [C14mim]+ to act as a phase-transfer catalyst allows for up to a 10-fold increase in reaction rates for nucleophilic substitutions and cross-coupling reactions compared to short-chain variants, which suffer from poor substrate solubility in the aqueous phase [4].

Experimental Protocol: Micellar Catalysis using [C14mim]Br

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following protocol is designed as a self-validating system . It outlines the precise workflow for utilizing [C14mim]Br in an aqueous micellar catalysis setup (e.g., for a hydrophobic cross-coupling reaction).

Step 1: Catalyst Preparation & Validation

  • Action: Dissolve[C14mim]Br in distilled water to achieve a concentration of 10 mM.

  • Causality: This concentration is intentionally set well above the ~2.8 mM CMC [3].

  • Validation: Measure the conductivity of the solution. A distinct break in the molar conductivity vs. concentration plot confirms the successful formation of micelles.

Step 2: Substrate Loading

  • Action: Add the hydrophobic organic substrates to the aqueous IL solution. Stir vigorously at the optimized reaction temperature (e.g., 50°C).

  • Causality: Instead of floating as a separate bulk organic layer, the hydrophobic substrates will partition into the lipophilic cores of the [C14mim]+ micelles, creating a highly concentrated microenvironment.

Step 3: Reaction Execution

  • Action: Allow the reaction to proceed. Monitor via TLC or HPLC.

  • Causality: The proximity of reactants within the micelle core accelerates the reaction, while the aqueous continuous phase acts as an excellent heat sink, preventing thermal runaways common in bulk organic solvents.

Step 4: Product Recovery and Catalyst Recycling

  • Action: Introduce a mild, non-polar extraction solvent (e.g., hexane or diethyl ether).

  • Causality: The synthesized product, being hydrophobic, will preferentially migrate into the organic extraction layer. The amphiphilic[C14mim]Br remains trapped in the aqueous phase due to its highly polar imidazolium headgroup.

  • Validation: Separate the organic layer to isolate the product. The remaining aqueous layer containing the [C14mim]+ catalyst can be reused for subsequent cycles with minimal loss of catalytic activity [4].

Workflow Step1 1. Prepare Aqueous [C14mim]Br Concentration > 2.8 mM Step2 2. Verify Micellization (Conductivity/Surface Tension) Step1->Step2 Step3 3. Add Hydrophobic Substrates (Partition into Micelle Core) Step2->Step3 Step4 4. Execute Catalytic Reaction (Nanoreactor Confinement) Step3->Step4 Step5 5. Product Extraction (Non-polar Solvent) Step4->Step5 Step6 6. Aqueous Phase Recycling (Retains IL Catalyst) Step5->Step6 Step6->Step3 Recycled IL

Step-by-step workflow for micellar catalysis and catalyst recycling using [C14mim]Br.

Strategic Selection Guide

For drug development professionals scaling up synthetic routes:

  • Choose Short-Chain ILs ([C4mim]+) when your substrates are moderately polar, when you require a low-viscosity homogeneous reaction medium, or when water must be strictly excluded from the reaction.

  • Choose Long-Chain ILs ([C14mim]+) when you are attempting to run reactions with highly hydrophobic substrates in green, aqueous environments. The micellar nanoreactor effect will drastically improve yields, and the phase-separation behavior simplifies downstream product purification and catalyst recycling.

References

  • Title: Scrutinizing Self-Assembly, Surface Activity and Aggregation Behavior of Mixtures of Imidazolium Based Ionic Liquids and Surfactants: A Comprehensive Review Source: PMC (National Institutes of Health) URL: [Link]

  • Title: Ionic liquids revolutionizing biomedicine: recent advances and emerging opportunities Source: Royal Society of Chemistry (RSC) URL: [Link]

  • Title: Effect of amino acid addition on the micelle formation of surface active ionic liquid, 1-tetradecyl-3-methylimidazolium bromide Source: Hungarian Academy of Sciences (mtak.hu) URL: [Link]

  • Title: Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review Source: MDPI URL: [Link]

Validation

Mass Spectrometry Analysis of 1-Tetradecyl-3-methylimidazolium Degradation Products: A Comparative Guide

As the pharmaceutical and chemical industries pivot toward sustainable manufacturing, ionic liquids (ILs) have been heavily adopted as "green" alternatives to volatile organic solvents. However, their environmental persi...

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Author: BenchChem Technical Support Team. Date: April 2026

As the pharmaceutical and chemical industries pivot toward sustainable manufacturing, ionic liquids (ILs) have been heavily adopted as "green" alternatives to volatile organic solvents. However, their environmental persistence presents a significant toxicological challenge. Long-chain imidazolium ILs, such as 1-tetradecyl-3-methylimidazolium ([C14mim]+), exhibit pronounced surfactant-like properties, making them highly recalcitrant and ecotoxic compared to short-chain variants [4].

To mitigate environmental impact, researchers employ Advanced Oxidation Processes (AOPs) and biodegradation to break down these molecules [1]. As an Application Scientist, I have found that identifying the degradation intermediates of[C14mim]+ is the most critical bottleneck in evaluating the efficacy of these remediation strategies. This guide objectively compares the leading mass spectrometry (MS) platforms for this application and provides a field-proven, self-validating analytical workflow.

Methodological Comparison: Selecting the Right MS Platform

The structural elucidation of [C14mim]+ degradation products requires a nuanced approach. Because the parent molecule is a pre-charged, non-volatile organic salt, the choice of ionization technique dictates the visibility of the degradation pathway.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The Gold Standard: LC coupled with Electrospray Ionization (ESI) is the premier choice for IL analysis. Because[C14mim]+ and its primary degradation intermediates (e.g., hydroxylated derivatives) are inherently cationic, they exhibit exceptional ionization efficiency in positive ion mode (ESI+) without the need for complex matrix modifiers [5]. LC-MS/MS allows for the separation of polar, non-volatile intermediates that would otherwise decompose in a gas chromatograph.

Gas Chromatography-Mass Spectrometry (GC-MS)

The Volatile Specialist: GC-MS utilizing Electron Ionization (EI) is fundamentally limited when analyzing intact long-chain ILs due to their negligible vapor pressure. However, it excels at identifying the terminal, low-molecular-weight volatile products of ring cleavage (e.g., small alkylamines or N-alkylformamides) [3].

Single-Photon Ionization Time-of-Flight MS (SP-TOF-MS)

The Thermal Tracker: For applications investigating the thermal resilience and degradation of ILs, SP-TOF-MS offers a distinct advantage. Its soft vacuum-ultraviolet ionization prevents the excessive, chaotic fragmentation typical of standard EI, allowing for real-time monitoring of primary thermal breakdown products [2].

Table 1: Performance Comparison of Analytical Platforms
Feature / MetricLC-MS/MS (ESI-QqQ/Q-TOF)GC-MS (EI-Quadrupole)SP-TOF-MS
Primary Application Aqueous AOP & BiodegradationTerminal volatile breakdown productsReal-time thermal degradation
Ionization Softness High (Preserves intact molecular ion)Low (Extensive fragmentation)High (Soft VUV ionization)
Suitability for [C14mim]+ Excellent (Inherent cation)Poor (Requires derivatization)Moderate (Requires thermal vaporization)
Key Intermediates Detected Hydroxylated-[C14mim]+, ImidazolonesSmall alkylamines, short-chain amidesAlkyl halides, intact imidazoles

Structural Elucidation: The [C14mim]+ Degradation Pathway

Understanding the causality behind the MS/MS spectra is essential. When[C14mim]+ is subjected to hydroxyl radical (•OH) attack—such as in a Fenton-like ultrasound-assisted nanoscale zero-valent iron (US-nZVI/H2O2) system—degradation occurs via two primary competitive pathways:

  • Alkyl Chain Oxidation: •OH radicals abstract hydrogen from the tetradecyl chain, leading to ω-oxidation and subsequent β-oxidation, forming hydroxylated and carboxylated intermediates [1].

  • Imidazolium Ring Cleavage: •OH attack on the electron-rich C2 position of the imidazolium ring yields an imidazolone derivative. Further oxidation leads to ring opening, generating 1-tetradecyl-3-methylurea and N-tetradecylformamide [5].

Pathway N1 [C14mim]+ m/z 279 N2 Hydroxylated-[C14mim]+ m/z 295 N1->N2 Alkyl Chain ω/β-Oxidation N3 Imidazolone Derivative m/z 295 (Ring Ox) N1->N3 •OH Attack on Imidazolium Ring N4 1-Tetradecyl-3-methylurea m/z 271 N3->N4 Ring Cleavage N5 N-Tetradecylformamide m/z 242 N4->N5 Decarbonylation / Amine Cleavage

Proposed •OH-mediated degradation pathway of [C14mim]+.

Table 2: Key LC-MS/MS (ESI+) Fragments of [C14mim]+ Intermediates
Precursor Ion (m/z)Proposed StructureKey Product Ions (MS/MS)Diagnostic Significance
279.3 Intact [C14mim]+83.1, 123.1m/z 83 is the intact methylimidazolium core.
295.3 Hydroxylated-[C14mim]+83.1, 99.1, 277.3Loss of H2O (-18 Da) confirms aliphatic hydroxylation.
295.3 [C14mim]-Imidazolone99.1, 115.1Isobaric to hydroxylated species, but m/z 99 indicates ring oxidation.
271.3 1-Tetradecyl-3-methylurea212.2, 58.1Loss of methylamine confirms ring cleavage.
242.2 N-Tetradecylformamide214.2, 44.0Terminal product before complete mineralization.

Self-Validating Experimental Protocol: US-nZVI/H2O2 Degradation & LC-MS/MS

To ensure data integrity, experimental workflows must be self-validating. The following protocol integrates kinetic controls and analytical system suitability checks to guarantee that the detected MS signals represent true degradation products rather than analytical artifacts.

Workflow A 1. AOP Initiation (US-nZVI / H2O2) B 2. Reaction Quenching (Methanol Addition) A->B C 3. System Suitability (Isotope IS Check) B->C D 4. LC Separation (C18, Gradient) C->D E 5. ESI-MS/MS (Positive Mode) D->E

Self-validating LC-MS/MS analytical workflow for [C14mim]+ degradation.

Phase 1: Controlled Degradation
  • Catalyst Activation: Suspend 0.25 g/L of nZVI in a 50 mM [C14mim]+ aqueous solution. Apply ultrasonic irradiation (US, 40 kHz).

    • Causality: Nanoscale zero-valent iron rapidly forms a passivating oxide layer. Ultrasound continuously cavitates and cleans the particle surface, ensuring a steady, zero-order release of Fe2+ to drive the Fenton reaction [1].

  • Oxidation Initiation: Inject H2O2 to a final concentration of 60 mM to initiate •OH radical generation.

  • Kinetic Quenching: At designated time intervals (e.g., 15, 30, 60 min), extract 1 mL aliquots and immediately mix with 1 mL of LC-MS grade Methanol.

    • Validation Check 1: Methanol acts as a potent •OH radical scavenger. This instantly freezes the kinetic state of the reaction, preventing further degradation while the sample sits in the autosampler queue.

Phase 2: LC-MS/MS Acquisition
  • System Suitability (Validation Check 2): Before injecting samples, run a blank followed by a standard mixture containing [C14mim]+ and an isotopically labeled internal standard (e.g., [13C]-caffeine). Verify that mass accuracy is <5 ppm and retention time drift is <0.1 min. This validates that the ESI source is clean and the quadrupole/TOF mass analyzer is calibrated.

  • Chromatographic Separation: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm). Use a mobile phase gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

    • Causality: Formic acid ensures the intermediates remain fully protonated, maximizing ESI+ droplet surface charge density and subsequent ion transmission.

  • Mass Spectrometry: Operate in ESI+ mode. Utilize Data-Dependent Acquisition (DDA) to trigger MS/MS scans on the top 5 most abundant precursor ions. Set collision energy (CE) to a ramped gradient of 15–45 eV to capture both fragile side-chain cleavages and robust imidazolium ring fragmentations.

Conclusion

The accurate mapping of 1-tetradecyl-3-methylimidazolium degradation relies heavily on matching the analytical tool to the physicochemical properties of the intermediates. While GC-MS and SP-TOF-MS offer niche advantages for volatile and thermal analyses respectively, LC-MS/MS remains the undisputed workhorse for tracking aqueous AOP and biological degradation. By implementing strict kinetic quenching and system suitability controls, researchers can confidently elucidate complex ring-cleavage pathways and push the field closer to designing truly sustainable, biodegradable ionic liquids.

References

  • Degradation pathway and kinetics of 1-alkyl-3-methylimidazolium bromides oxidation in an ultrasonic nanoscale zero-valent iron/hydrogen peroxide system.
  • Thermal Resilience of Imidazolium-Based Ionic Liquids—Studies on Short- and Long-Term Thermal Stability and Decomposition Mechanism of 1-Alkyl-3-methylimidazolium Halides. The Journal of Physical Chemistry B.
  • Identification of 1-Butyl-3-methylimidazolium Chloride Degradation Products Formed in Fe(III)/H2O2. University of Warsaw.
  • Biodegradation of imidazolium ionic liquids by activ
  • Identification of degradation products of ionic liquids in an ultrasound assisted zero-valent iron activated carbon micro-electrolysis system and their degrad
Comparative

Benchmarking the Antimicrobial Efficacy of 1-Tetradecyl-3-Methylimidazolium Derivatives

Executive Summary & Structural Rationale As antimicrobial resistance (AMR) continues to challenge conventional antibiotic paradigms, amphiphilic ionic liquids (ILs) have emerged as highly tunable, broad-spectrum biocides...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

As antimicrobial resistance (AMR) continues to challenge conventional antibiotic paradigms, amphiphilic ionic liquids (ILs) have emerged as highly tunable, broad-spectrum biocides. Among these, imidazolium-based ILs—specifically 1-alkyl-3-methylimidazolium derivatives—exhibit potent antimicrobial and antibiofilm properties.

This guide benchmarks the efficacy of 1-tetradecyl-3-methylimidazolium ([C14MIM]+) derivatives against alternative chain lengths and standard biocides. As a Senior Application Scientist, I emphasize that the selection of a 14-carbon (tetradecyl) chain is not arbitrary; it represents a critical thermodynamic "sweet spot." Shorter chains (≤C10) lack the hydrophobicity required to effectively penetrate the bacterial phospholipid bilayer. Conversely, extending the chain beyond 16 carbons (≥C18) triggers the "cut-off effect," where the molecule's extreme lipophilicity leads to self-aggregation (micellization) in aqueous media, drastically reducing the concentration of free monomers available to interact with bacterial cells.

Mechanistic Pathway: The Membrane-Disruption Paradigm

The primary bactericidal mechanism of [C14MIM]+ derivatives relies on the structural perturbation of the cell envelope. This is a two-step thermodynamic process:

  • Electrostatic Adsorption: The positively charged imidazolium headgroup is electrostatically drawn to the negatively charged components of the bacterial cell wall (teichoic acids in Gram-positive bacteria; lipopolysaccharides in Gram-negative bacteria).

  • Hydrophobic Insertion: Following surface adsorption, the lipophilic tetradecyl (C14) chain intercalates into the hydrophobic core of the phospholipid bilayer. This insertion disrupts lipid packing, leading to pore formation, leakage of intracellular contents (e.g., potassium ions, ATP), and rapid cell death.

Mechanism A [C14MIM]+ Derivative Approaches Cell B Electrostatic Attraction to Negatively Charged Membrane A->B Charge Interaction C Insertion of Tetradecyl (C14) Chain into Lipid Bilayer B->C Hydrophobic Effect D Bilayer Destabilization & Pore Formation C->D Physical Disruption E Leakage of Intracellular Contents (e.g., ATP, K+) D->E Loss of Integrity F Irreversible Bacterial Cell Death E->F Osmotic Collapse

Mechanistic pathway of bacterial cell membrane disruption by [C14MIM]+ derivatives.

Comparative Efficacy: Benchmarking Data

To objectively evaluate [C14MIM]+ derivatives, we must benchmark their Minimum Inhibitory Concentration (MIC) against structural analogs and industry-standard disinfectants. The data below synthesizes findings from standardized broth microdilution assays.

Table 1: Comparative MIC Values (µM) of Imidazolium ILs and Standard Biocides
CompoundAlkyl Chain LengthStaphylococcus aureus (Gram +)Escherichia coli (Gram -)Notes / Causality
[C8MIM][Cl] C8 (Octyl)> 1000> 2000Insufficient hydrophobicity for membrane insertion.
[C10MIM][Cl] C10 (Decyl)250 - 500500 - 1000Weak membrane disruption; requires high dosage.
[C12MIM][Cl] C12 (Dodecyl)15 - 3030 - 60Strong activity; onset of significant lipophilicity.
[C14MIM][Cl] C14 (Tetradecyl) 2 - 5 8 - 15 Optimal balance of solubility and membrane penetration.
[C16MIM][Cl] C16 (Hexadecyl)1 - 35 - 10Peak activity, but formulation solubility begins to drop.
[C18MIM][Cl] C18 (Octadecyl)> 100> 250"Cut-off effect" due to micellization/aggregation.
Benzalkonium Chloride Mixed (C8-C18)5 - 1015 - 30Standard quaternary ammonium biocide baseline.
Ciprofloxacin N/A (Fluoroquinolone)< 1< 1Clinical antibiotic baseline (targets DNA gyrase, not membrane).

Data synthesis reflects general trends observed in 1.

Analytical Insight: [C14MIM][Cl] consistently outperforms shorter-chain derivatives and matches or exceeds the efficacy of commercial disinfectants like Benzalkonium Chloride. While[C16MIM][Cl] shows marginally lower MIC values, [C14MIM]+ is often preferred in pharmaceutical and material science applications because it maintains a superior thermodynamic stability profile in aqueous solutions without premature precipitation[1].

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols are required for benchmarking these compounds. These methods not only establish the inhibitory concentrations but orthogonally validate the physical mechanism of action.

Protocol A: Broth Microdilution Assay (MIC & MBC Determination)

Causality: This assay determines the lowest concentration of the IL that prevents visible bacterial growth (MIC) and the concentration that kills 99.9% of the inoculum (MBC). We incorporate Resazurin, a redox indicator, to eliminate the subjectivity of visual turbidity checks. Living cells reduce blue resazurin to pink resorufin; dead cells do not.

  • Inoculum Preparation: Cultivate S. aureus (ATCC 29213) and E. coli (ATCC 25922) in Mueller-Hinton Broth (MHB) to the exponential log phase. Adjust to a standardized concentration of 5×105 CFU/mL.

  • Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the [C14MIM]+ derivative in MHB, ranging from 500 µM down to 0.5 µM.

  • Inoculation & Controls: Add 50 µL of the bacterial inoculum to each well. Self-Validation: Include a positive control (bacteria + media, no IL) to ensure viability, and a negative control (media + IL, no bacteria) to ensure sterility and check for IL-induced precipitation.

  • Incubation & Resazurin Addition: Incubate at 37°C for 20 hours. Add 10 µL of 0.015% resazurin solution to all wells and incubate for an additional 2-4 hours.

  • MIC Reading: The MIC is the lowest concentration well that remains blue (indicating no metabolic activity).

  • MBC Determination: Plate 10 µL from all blue wells onto fresh tryptic soy agar (TSA) plates. Incubate for 24 hours. The MBC is the lowest concentration yielding no colony growth.

Protocol B: SYTOX Green Membrane Permeability Assay

Causality: MIC/MBC assays prove the bacteria are dead, but they do not prove how they died. To validate the membrane-disruption hypothesis, we use SYTOX Green. This high-affinity nucleic acid stain is completely impermeant to live cells with intact membranes. If[C14MIM]+ disrupts the membrane, the dye enters, binds to DNA, and exhibits a >500-fold increase in fluorescence.

  • Cell Preparation: Wash log-phase bacterial cells and resuspend in 10 mM HEPES buffer (pH 7.4) to an OD600 of 0.1.

  • Dye Incubation: Add SYTOX Green to a final concentration of 5 µM. Incubate in the dark for 15 minutes to establish a baseline fluorescence.

  • IL Challenge: Inject the [C14MIM]+ derivative at 1× and 2× its established MIC.

  • Kinetic Measurement: Monitor fluorescence (Excitation: 504 nm, Emission: 523 nm) continuously for 60 minutes. Self-Validation: Use 0.1% Triton X-100 as a positive control for 100% membrane lysis, and untreated cells as a negative baseline.

Workflow Step1 Synthesize & Purify [C14MIM] Derivatives Step3 Broth Microdilution (Two-fold Serial Dilution) Step1->Step3 Step2 Prepare Bacterial Inoculum (5 x 10^5 CFU/mL) Step2->Step3 Step4 Incubate 20h at 37°C + Resazurin Indicator Step3->Step4 Step5 Determine MIC (Metabolic Inhibition) Step4->Step5 Step6 Agar Plating Determine MBC (Cell Death) Step5->Step6 Quantify Bactericidal Limit Step7 SYTOX Green Assay (Validate Membrane Lysis) Step5->Step7 Orthogonal Mechanism Check

Standardized experimental workflow for benchmarking MIC, MBC, and membrane integrity.

Conclusion

Benchmarking [C14MIM]+ derivatives reveals them to be highly efficient, membrane-targeting biocides. Their 14-carbon alkyl chain provides the exact thermodynamic properties required to maximize lipid bilayer disruption before the onset of aqueous insolubility[2]. By employing rigorous, self-validating protocols like resazurin-backed microdilution and SYTOX Green kinetic assays, researchers can confidently quantify both the efficacy and the mechanistic pathways of these advanced ionic liquids, paving the way for their integration into next-generation disinfectants and anti-biofouling coatings.

References

  • Antibiofilm activities of 1-alkyl-3-methylimidazolium chloride ionic liquids Source: ResearchGate URL
  • Structure-Antibacterial Activity Relationships of Imidazolium-Type Ionic Liquid Monomers, Poly(ionic liquids) and Poly(ionic liquid)
  • Ionic Liquids as Biocompatible Antibacterial Agents: A Case Study on Structure-Related Bioactivity on Escherichia coli Source: ACS Publications URL
  • Synthesis, Characterisation, and In Vitro Evaluation of Biocompatibility, Antibacterial and Antitumor Activity of Imidazolium Ionic Liquids Source: MDPI URL
  • Ionic Liquids—A Review of Their Toxicity to Living Organisms Source: PMC URL

Sources

Safety & Regulatory Compliance

Safety

Advanced Protocol and PPE Specification for Handling 1-Tetradecyl-3-methylimidazolium

As a Senior Application Scientist, I approach the handling of ionic liquids (ILs) not merely as a compliance checklist, but as a mechanistic interaction between the chemical compound and biological systems. While ionic l...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the handling of ionic liquids (ILs) not merely as a compliance checklist, but as a mechanistic interaction between the chemical compound and biological systems. While ionic liquids are often lauded as "green solvents" due to their negligible vapor pressure, their biological interactions tell a different story.

1-Tetradecyl-3-methylimidazolium (commonly abbreviated as [C14mim]⁺), typically encountered as a chloride or bromide salt, is a long-chain alkylimidazolium ionic liquid. It is widely utilized in drug delivery systems, nanoparticle synthesis, and as a specialized surfactant. However, its unique molecular architecture demands rigorous, scientifically grounded safety protocols.

Mechanistic Hazard Profile: The Causality of Toxicity

To understand the specific Personal Protective Equipment (PPE) required for [C14mim]⁺, we must first understand its mechanism of action. The molecule consists of a positively charged imidazolium head group and a 14-carbon (tetradecyl) alkyl tail.

This long alkyl chain acts as a highly lipophilic tail, giving the molecule potent surfactant-like properties. When exposed to biological tissues, the lipophilic tail readily intercalates into the phospholipid bilayers of cellular membranes. This insertion disrupts membrane integrity, leading to cellular leakage, oxidative stress, and apoptosis . Recent transcriptomic and metabolomic studies on long-chain methylimidazolium ionic liquids have demonstrated significant hepatotoxicity and disruption of metabolic pathways at very low concentrations, underscoring the severe risks of systemic exposure .

Quantitative Risk Assessment

The toxicity of imidazolium-based ILs scales directly with the length of the alkyl chain. As the chain lengthens, hydrophobicity increases, facilitating easier penetration into biological membranes.

Ionic Liquid CationAlkyl Chain LengthLipophilicity & Membrane PermeabilityMechanism of Cellular ToxicityRelative Hazard Level
[C4mim]⁺ Short (C4)LowMild cellular irritationLow to Moderate
[C8mim]⁺ Medium (C8)ModerateMitochondrial inhibition & HepatotoxicityHigh
[C14mim]⁺ Long (C14)Very High (Surfactant-like)Severe phospholipid bilayer disruptionExtreme

Mandatory Personal Protective Equipment (PPE) Matrix

Because [C14mim]⁺ can cause irreversible lipid disruption upon contact, standard laboratory attire is insufficient. The following PPE matrix is mandatory and must be validated prior to any handling procedure .

  • Ocular Defense: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.

    • Causality: The surfactant nature of[C14mim]⁺ can cause immediate and severe lipid disruption in the corneal epithelium. Standard safety glasses with side gaps do not provide adequate protection against fine aerosols or dust.

  • Dermal Protection: Utilize fire/flame-resistant and impervious laboratory clothing. Hands must be protected with EN 374-compliant chemical-resistant gloves (e.g., high-density Nitrile).

    • Causality: The extreme lipophilicity of the C14 chain facilitates rapid transdermal penetration. Standard latex gloves offer poor resistance to lipophilic organic salts and must be avoided.

  • Respiratory Safeguards: If the exposure limits are exceeded or if the handling process (e.g., vigorous transferring, milling) generates dust or aerosols, a full-face respirator equipped with particulate and organic vapor cartridges is required.

Standard Operating Procedure: Handling and Workflow

To ensure trustworthiness and safety, this protocol operates as a self-validating system. Do not proceed to the next step unless the prior validation check is successful.

Step 1: Environmental Control & Pre-Assessment

  • Action: Conduct all handling, weighing, and transfer of [C14mim]⁺ salts inside a certified chemical fume hood.

  • Validation: Verify the fume hood monitor displays a face velocity of 0.4–0.6 m/s. Ensure the workspace is clear of incompatible materials (strong oxidizing agents).

Step 2: PPE Donning and Integrity Check

  • Action: Equip the mandatory PPE matrix (Goggles, Impervious Coat, Nitrile Gloves).

  • Validation: Perform a visual and inflation check on the nitrile gloves to ensure there are no micro-tears before handling the chemical.

Step 3: Weighing and Transfer

  • Action: Use non-sparking tools (e.g., ceramic or specialized polymer spatulas) to transfer the solid IL. [C14mim]⁺ salts can accumulate static charge, and preventing electrostatic discharge is critical to avoiding dust ignition .

  • Validation: Weigh the material in a closed analytical balance to prevent aerosolization into the ambient laboratory air.

Step 4: Post-Operational Decontamination

  • Action: Wipe down all spatulas, balances, and hood surfaces with an intermediate-polarity solvent (e.g., ethanol or isopropanol), followed by a thorough wash with distilled water.

  • Causality: Because [C14mim]⁺ is highly lipophilic, water alone is insufficient to remove residues from surfaces. An alcohol is required to dissolve the hydrophobic tail, while water washes away the ionic head group.

Spill Management and Disposal Plan

Long-chain ILs are notoriously toxic to aquatic ecosystems (e.g., Vibrio fischeri, Daphnia magna) due to their poor biodegradability and high water solubility . A spill must be managed as a severe environmental hazard.

Step-by-Step Spill Response:

  • Isolation: Immediately evacuate personnel from the immediate area and eliminate all sources of ignition.

  • Containment: Block all nearby drains. Under no circumstances should [C14mim]⁺ be allowed to enter the municipal water supply or aquatic ecosystems.

  • Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry sand or vermiculite. Do not use combustible materials like sawdust.

  • Collection: Sweep the absorbed mixture using spark-proof tools and place it into a chemically compatible, tightly sealed hazardous waste container.

  • Disposal: Label the container as "Hazardous Waste - Environmental Hazard (Halogenated Ionic Liquid)". The material must be disposed of via controlled incineration with flue gas scrubbing at a licensed chemical destruction plant to safely neutralize the halogenated byproducts (chlorides/bromides) .

Operational Workflow Visualization

G A Pre-Handling: Risk & Fume Hood Check B Don PPE: EN 166 Goggles, EN 374 Nitrile Gloves A->B C Operational Phase: Weighing & Transfer B->C D Aerosol/Dust Generated? C->D E Equip Full-Face Respirator D->E Yes F Proceed with Standard Protocol D->F No E->F G Post-Operation: Solvent Decontamination F->G H Waste Disposal: Controlled Incineration G->H

Workflow for handling[C14mim]+, emphasizing PPE escalation and disposal.

References

  • Title: Ionic Liquids—A Review of Their Toxicity to Living Organisms Source: International Journal of Molecular Sciences (PMC / NIH) URL: [Link]

  • Title: Benchmark Dose Estimation from Transcriptomics Data for Methylimidazolium Ionic Liquid Hepatotoxicity: Implications for Health Risk Assessment of Green Solvents Source: Environmental Health / ACS Publications URL: [Link]

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